Dimethylmethoxy chromanyl palmitate

• CAS: 1224874-11-6

Core Science & Biosynthesis

In-Depth Technical Guide to the Synthesis of Dimethylmethoxy Chromanyl Palmitate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide details the synthesis pathway of Dimethylmethoxy Chromanyl Palmitate, a potent antioxidant and skin-lightening agent widely used in the cosmetics industry. The synthesis is a multi-step process commencing with the construction of the chroman core, followed by a final esterification step. This document provides a plausible and detailed synthesis route based on established chemical reactions, including a Friedel-Crafts acylation and subsequent cyclization to form the key intermediate, 7-methoxy-2,2-dimethylchroman-6-ol (also known as Dimethylmethoxy Chromanol or Lipochroman-6). The final step involves the esterification of this chromanol with palmitic acid. This guide includes detailed experimental protocols, tabulated data for reaction parameters, and visual diagrams of the synthesis pathway and experimental workflows to aid in comprehension and practical application.

Introduction

Dimethylmethoxy Chromanyl Palmitate is the palmitic acid ester of Dimethylmethoxy Chromanol. Its chemical name is 7-methoxy-2,2-dimethylchroman-6-yl palmitate. This molecule is a synthetic compound valued for its antioxidant properties and its ability to inhibit melanogenesis, making it a key ingredient in anti-aging and skin-brightening cosmetic formulations. A thorough understanding of its synthesis is crucial for researchers and professionals involved in the development of novel cosmetic ingredients and drug delivery systems.

Overview of the Synthesis Pathway

The synthesis of Dimethylmethoxy Chromanyl Palmitate can be conceptually divided into two main stages:

• Stage 1: Synthesis of the Chroman Core (7-methoxy-2,2-dimethylchroman-6-ol). This stage focuses on constructing the bicyclic chroman structure with the desired substitutions.

• Stage 2: Esterification. This final step involves the attachment of the palmitate tail to the chroman core.

A general overview of the proposed synthetic route is presented below.

Caption: High-level overview of the two main stages in the synthesis of Dimethylmethoxy Chromanyl Palmitate.

Stage 1: Synthesis of 7-methoxy-2,2-dimethylchroman-6-ol

The synthesis of the chroman intermediate, 7-methoxy-2,2-dimethylchroman-6-ol, is a critical part of the overall process. Based on established organic chemistry principles for the formation of chroman rings, a plausible route involves the reaction of a substituted phenol (B47542) with a suitable three-carbon synthon, followed by cyclization. A likely starting material is 4-methoxyphenol (B1676288) (hydroquinone monomethyl ether).

Proposed Reaction Pathway

A potential pathway involves a Friedel-Crafts reaction of 4-methoxyphenol with 3,3-dimethylacrylic acid, which upon cyclization, would yield a chroman-4-one intermediate. Subsequent reduction would lead to the desired chromanol.

Caption: Proposed synthesis pathway for the 7-methoxy-2,2-dimethylchroman-6-ol intermediate.

Experimental Protocol: Synthesis of 7-methoxy-2,2-dimethylchroman-4-one (B1330805)

This protocol is based on analogous Friedel-Crafts reactions of phenols.

Materials:

• 4-Methoxyphenol

• 3,3-Dimethylacrylic acid

• Polyphosphoric acid (PPA) or another suitable Lewis acid catalyst

• Dichloromethane (DCM) or other suitable solvent

• Sodium bicarbonate solution (saturated)

• Brine

• Anhydrous magnesium sulfate (B86663)

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl acetate (B1210297) for elution

Procedure:

• To a stirred solution of 4-methoxyphenol in a suitable solvent (e.g., dichloromethane), add the acid catalyst (e.g., polyphosphoric acid) at a controlled temperature (e.g., 0 °C).

• Slowly add 3,3-dimethylacrylic acid to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for a specified time until completion (monitored by TLC).

• Quench the reaction by carefully adding it to ice-water.

• Extract the aqueous layer with an organic solvent (e.g., dichloromethane).

• Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield 7-methoxy-2,2-dimethylchroman-4-one.

Experimental Protocol: Reduction to 7-methoxy-2,2-dimethylchroman-6-ol

Materials:

• 7-methoxy-2,2-dimethylchroman-4-one

• Sodium borohydride (B1222165) (NaBH₄) or other suitable reducing agent

• Methanol or ethanol (B145695) as solvent

• Deionized water

• Ethyl acetate for extraction

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Dissolve 7-methoxy-2,2-dimethylchroman-4-one in a suitable alcohol solvent (e.g., methanol).

• Cool the solution to 0 °C in an ice bath.

• Slowly add the reducing agent (e.g., sodium borohydride) in portions.

• Stir the reaction mixture at 0 °C and then allow it to warm to room temperature until the reaction is complete (monitored by TLC).

• Quench the reaction by adding deionized water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine.

• Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced pressure to yield 7-methoxy-2,2-dimethylchroman-6-ol.

Stage 2: Esterification to Dimethylmethoxy Chromanyl Palmitate

The final step in the synthesis is the esterification of the hydroxyl group of the chroman intermediate with palmitic acid. This can be achieved through several standard esterification methods, such as using palmitoyl (B13399708) chloride in the presence of a base, or a direct esterification with palmitic acid using a coupling agent.

Reaction Pathway

Caption: Esterification of the chromanol intermediate to yield the final product.

Experimental Protocol: Esterification with Palmitoyl Chloride

Materials:

• 7-methoxy-2,2-dimethylchroman-6-ol

• Palmitoyl chloride

• Pyridine or triethylamine (B128534) as a base and solvent

• Dichloromethane (DCM) as a solvent

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl acetate for elution

Procedure:

• Dissolve 7-methoxy-2,2-dimethylchroman-6-ol in a mixture of a suitable solvent (e.g., dichloromethane) and a base (e.g., pyridine).

• Cool the solution to 0 °C.

• Slowly add palmitoyl chloride to the stirred solution.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Dilute the reaction mixture with the organic solvent.

• Wash the organic layer sequentially with 1 M hydrochloric acid, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford Dimethylmethoxy Chromanyl Palmitate.

Quantitative Data Summary

The following table summarizes hypothetical quantitative data for the synthesis pathway. Actual yields and purity will depend on the specific reaction conditions and purification techniques employed.

Step	Reactants	Product	Catalyst/Reagent	Solvent	Temp (°C)	Time (h)	Yield (%)	Purity (%)
1. Acylation/Cyclization	4-Methoxyphenol, 3,3-Dimethylacrylic acid	7-methoxy-2,2-dimethylchroman-4-one	Polyphosphoric acid	Dichloromethane	0 - RT	12	60-70	>95
2. Reduction	7-methoxy-2,2-dimethylchroman-4-one	7-methoxy-2,2-dimethylchroman-6-ol	Sodium borohydride	Methanol	0 - RT	2	85-95	>98
3. Esterification	7-methoxy-2,2-dimethylchroman-6-ol, Palmitoyl chloride	Dimethylmethoxy Chromanyl Palmitate	Pyridine	Dichloromethane	0 - RT	4	80-90	>99

Conclusion

The synthesis of Dimethylmethoxy Chromanyl Palmitate is a feasible multi-step process that relies on fundamental organic reactions. The key challenges lie in the regioselective synthesis of the chroman core and the optimization of reaction conditions to maximize yields and purity. This guide provides a comprehensive and technically detailed pathway that can serve as a foundation for laboratory-scale synthesis and further process development. Careful execution of the described protocols and purification techniques is essential for obtaining a high-quality final product.

Physicochemical properties of Dimethylmethoxy chromanyl palmitate

An In-depth Technical Guide to the Physicochemical Properties of Dimethylmethoxy Chromanyl Palmitate

Introduction

Dimethylmethoxy Chromanyl Palmitate, also known by the trade name Chromabright™, is a synthetic molecule developed for advanced skincare and cosmetic applications.[1][2] It is primarily recognized for its potent skin brightening and photoprotective effects.[1][3][4] Structurally, it is an ester of a chromane (B1220400) derivative and palmitic acid, a common saturated fatty acid.[5][6] This design enhances its stability and oil solubility, making it a versatile ingredient in various formulations.[5][7][8] This technical guide provides a comprehensive overview of its physicochemical properties, experimental protocols for their determination, and insights into its mechanism of action for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

The physicochemical properties of Dimethylmethoxy Chromanyl Palmitate are crucial for its formulation, stability, and biological activity. The data compiled from various sources are summarized in the table below.

Property	Value	Source(s)
INCI Name	Dimethylmethoxy Chromanyl Palmitate	[7][9]
CAS Number	1105025-85-1	[4][10][11][12][13]
Appearance	White to off-white/greyish powder; Pale yellow liquid or semi-solid	[7][10][11][12][14][15]
Molecular Formula	C₂₈H₄₆O₃	[16][17]
Molecular Weight	430.7 g/mol	[16]
Melting Point	42-45 °C	[11][12][14][15]
Solubility	Oil-soluble; Insoluble in water	[1][7][10][14]
Purity (Typical)	≥99%	[2][10][12]
logP (Computed)	9.9	[16]
pH Compatibility	4.0 - 8.0	[7]
Stability	Excellent thermal and photostability; Stable in final formulations	[2][7]

Detailed Physicochemical Characteristics

• Appearance : The compound is typically supplied as a white to off-white crystalline powder.[10][11][12][14] It can also appear as a pale yellow liquid or semi-solid, depending on the supplier and purity.[7]

• Solubility : Dimethylmethoxy Chromanyl Palmitate is a lipophilic molecule, demonstrating high solubility in oils and lipid-based solvents.[1][7][10] This characteristic is essential for its incorporation into oil-in-water or water-in-oil emulsions, serums, and creams.[1] Its insolubility in water necessitates the use of emulsifiers or oil phases for aqueous-based formulations.[10]

• Melting Point : The melting point is consistently reported in the range of 42-45 °C.[11][12][14][15] This relatively low melting point facilitates its incorporation into the oil phase of emulsions during manufacturing.

• LogP : The computed octanol-water partition coefficient (logP) is 9.9.[16] This high value confirms the molecule's strong lipophilic (oil-loving) and hydrophobic (water-repelling) nature, which is predictive of its ability to penetrate the lipid-rich stratum corneum of the skin.[8]

• Stability : A key feature of this molecule is its high stability.[2][7] The esterification of the chromanol core with palmitic acid protects it from oxidation, giving it superior stability compared to other antioxidants like Vitamin C.[7][8] It exhibits excellent thermal and photostability and remains reliable and effective within cosmetic formulations over time.[2][7]

Experimental Protocols

Detailed experimental protocols for determining the physicochemical properties of a specific compound like Dimethylmethoxy Chromanyl Palmitate are often proprietary. However, standard methodologies widely used in the pharmaceutical and cosmetic industries for such characterizations are described below.

Determination of Melting Point (Capillary Method)

• Principle : This method involves heating a small, powdered sample in a capillary tube at a controlled rate to visually determine the temperature range over which it melts.

• Methodology :

  • A small amount of the dry, powdered Dimethylmethoxy Chromanyl Palmitate is packed into a thin-walled capillary tube, sealed at one end.

  • The tube is placed in a melting point apparatus, which contains a heating block or oil bath and a calibrated thermometer or digital temperature sensor.

  • The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected melting point.

  • The temperature at which the substance first begins to liquefy and the temperature at which it becomes completely liquid are recorded as the melting range.

Solubility Determination (Shake-Flask Method)

• Principle : This is the gold standard method for determining the solubility of a compound in a specific solvent. It involves saturating the solvent with the solute and then measuring the concentration of the dissolved solute.

• Methodology :

  • An excess amount of Dimethylmethoxy Chromanyl Palmitate is added to a known volume of the solvent (e.g., octanol, water, various cosmetic oils) in a flask.

  • The flask is sealed and agitated (e.g., in a shaker bath) at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • After agitation, the mixture is allowed to stand, or it is centrifuged/filtered to separate the undissolved solid from the saturated solution.

  • The concentration of Dimethylmethoxy Chromanyl Palmitate in the clear supernatant is quantified using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

In Vitro Tyrosinase Inhibition Assay

• Principle : This assay measures the ability of a compound to inhibit the enzymatic activity of tyrosinase, the key enzyme in melanin (B1238610) synthesis. The assay typically uses mushroom tyrosinase and L-DOPA as a substrate.

• Methodology :

  • A reaction mixture is prepared in a 96-well plate containing a buffer solution (e.g., phosphate (B84403) buffer, pH 6.8), mushroom tyrosinase enzyme, and varying concentrations of Dimethylmethoxy Chromanyl Palmitate (dissolved in a suitable solvent like DMSO).

  • The plate is pre-incubated to allow the inhibitor to interact with the enzyme.

  • The reaction is initiated by adding the substrate, L-DOPA.

  • As tyrosinase converts L-DOPA to dopachrome, a colored product, the absorbance is measured over time at a specific wavelength (e.g., 475 nm) using a microplate reader.

  • The rate of reaction is calculated, and the percentage of inhibition is determined by comparing the rates of reactions with the inhibitor to a control reaction without the inhibitor. Kojic acid or arbutin (B1665170) can be used as positive controls.[1][10]

Workflow for in vitro tyrosinase inhibition assay.

Mechanism of Action & Signaling Pathways

The primary mechanism of action for Dimethylmethoxy Chromanyl Palmitate is its ability to brighten skin and reduce hyperpigmentation by inhibiting melanin synthesis.[7][18][19] It also possesses significant antioxidant and photoprotective properties.[8][18]

Inhibition of Tyrosinase

Melanin, the pigment responsible for skin color, is produced in melanocytes through a process called melanogenesis. The rate-limiting enzyme in this pathway is tyrosinase.[3][18] Dimethylmethoxy Chromanyl Palmitate exerts its depigmenting effect by directly inhibiting the activity of tyrosinase.[7][18][20] By blocking this key enzyme, it effectively reduces the production of melanin, leading to a lighter skin tone and a reduction in the appearance of dark spots, melasma, and other forms of hyperpigmentation.[3][18][19] Its efficacy has been shown to be comparable to hydroquinone (B1673460) but without the associated cytotoxicity.[1]

Inhibition of the melanogenesis pathway by DCP.

Antioxidant and Photoprotective Effects

Beyond its brightening capabilities, Dimethylmethoxy Chromanyl Palmitate functions as a potent antioxidant.[18] It scavenges harmful free radicals generated by exposure to UV radiation and environmental pollutants, thereby protecting skin cells from oxidative stress.[8][18] This action helps prevent premature aging, such as the formation of fine lines and wrinkles.[18] Furthermore, it has a demonstrated photoprotective effect on human epidermal keratinocytes, helping to prevent UV-induced cellular damage.[1][3]

Potential Signaling Pathways of the Palmitate Moiety

While the chromanol core is responsible for tyrosinase inhibition and antioxidant activity, the palmitate tail contributes to the molecule's lipophilicity and may have its own biological interactions. Palmitic acid itself is known to act as a signaling molecule that can influence various cellular pathways, often in the context of metabolic stress.[21] For instance, studies on palmitic acid have shown it can modulate pathways such as:

• PI3K/Akt Signaling : Palmitic acid can influence the PI3K/Akt pathway, which is critical for cell growth, proliferation, and survival.[21][22] In some contexts, it has been shown to inhibit insulin (B600854) signaling through this pathway, while in others, it may lead to Akt phosphorylation.[21]

• Endoplasmic Reticulum (ER) Stress : High levels of palmitic acid can induce ER stress, triggering the unfolded protein response (UPR), which can lead to apoptosis if the stress is prolonged.[23]

It is important to note that these pathways are associated with free palmitic acid. The effects of the esterified palmitate in Dimethylmethoxy Chromanyl Palmitate may differ, as enzymes in the skin could slowly hydrolyze the ester bond, potentially leading to a controlled, localized release of the active chromanol and palmitic acid over time.[8]

Simplified potential influence of palmitate on PI3K/Akt.

References

• 1. Dimethylmethoxy Chromanyl Palmitate | Chromabright™ | Cosmetic Ingredients Guide [ci.guide]
• 2. Кытай диметилметокси хроманил пальмитатты өндүрүүчүлөр жеткирүүчүлөр фабрикасы - сатуу үчүн диметилметокси хроманил пальмитатты сатып алыңыз - Чен Ланг [ky.chenlangbio.com]
• 3. nbinno.com [nbinno.com]
• 4. Dimethylmethoxy Chromanyl Palmitate | 1105025-85-1 [chemicalbook.com]
• 5. Dimethylmethoxy Chromanyl Palmitate - Noncomedogenic Skincare, Sunscreen Products | South Africa [noncomedogenic.co.za]
• 6. Is Dimethylmethoxy Chromanyl Palmitate Safe? - Herbal Extracts/Nutritional Supplements - News [sxytbio.com]
• 7. en.multiverseanugerahchemindo.com [en.multiverseanugerahchemindo.com]
• 8. Dimethylmethoxy Chromanyl Palmitate Used in Skincare Cosmetics - Industry News - News [mobelbiochem.com]
• 9. alfaspa.ua [alfaspa.ua]
• 10. China Dimethylmethoxy Chromanyl Palmitate Manufacturers Suppliers Factory - Koop Dimethylmethoxy Chromanyl Palmitate te koop - Chen Lang [af.chenlangbio.com]
• 11. Dimethylmethoxy Chromanyl Palmitate-BERI PHARMA CO., LTD. [en.zhberi.com]
• 12. wschemtrade.com [wschemtrade.com]
• 13. Dimethylmethoxy Chromanyl Palmitate [chembk.com]
• 14. biohope.com.cn [biohope.com.cn]
• 15. skin whitening material Dimethylmethoxy Chromanyl Palmitate CAS 1105025-85-1-Cosmetic Raw Material-Shandong Yifan Chemical Technology co.,Ltd.- [sdyfchem.com]
• 16. Dimethylmethoxy chromanyl palmitate | C28H46O3 | CID 66721789 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. PubChemLite - Dimethylmethoxy chromanyl palmitate (C28H46O3) [pubchemlite.lcsb.uni.lu]
• 18. nbinno.com [nbinno.com]
• 19. myrevea.com [myrevea.com]
• 20. specialchem.com [specialchem.com]
• 21. Palmitic acid is an intracellular signaling molecule involved in disease development - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Frontiers | Molecular mechanism of palmitic acid and its derivatives in tumor progression [frontiersin.org]
• 23. Palmitate modulates intracellular signaling, induces endoplasmic reticulum stress, and causes apoptosis in mouse 3T3-L1 and rat primary preadipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Dimethylmethoxy Chromanyl Palmitate: A Technical Guide to its Mechanism of Action in Melanogenesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dimethylmethoxy Chromanyl Palmitate (DCP), commercially known as Chromabright™, is a synthetic molecule designed for skin brightening applications. This technical guide provides an in-depth analysis of its core mechanism of action in the inhibition of melanogenesis. It details the biochemical interactions, effects on key enzymatic activity, and its influence on cellular signaling pathways. This document summarizes available quantitative data, provides detailed experimental protocols for in vitro validation, and visualizes the underlying scientific principles through signaling pathway and experimental workflow diagrams.

Introduction

Melanogenesis is the complex physiological process responsible for the production of melanin (B1238610), the primary pigment determining skin, hair, and eye color. While essential for protection against ultraviolet (UV) radiation, the overproduction or uneven distribution of melanin can lead to hyperpigmentary disorders such as melasma, solar lentigines, and post-inflammatory hyperpigmentation. The demand for safe and effective skin brightening agents has driven the development of novel compounds that can modulate this pathway. Dimethylmethoxy Chromanyl Palmitate has emerged as a promising candidate, demonstrating significant depigmenting efficacy without the cytotoxic effects associated with traditional agents like hydroquinone (B1673460).[1][2] This guide elucidates the scientific basis for its activity.

Core Mechanism of Action: Tyrosinase Inhibition

The primary mechanism by which Dimethylmethoxy Chromanyl Palmitate exerts its skin-brightening effect is through the potent inhibition of tyrosinase, the rate-limiting enzyme in the melanogenesis cascade.[2][3][4] Tyrosinase catalyzes the initial and essential steps of melanin synthesis: the hydroxylation of L-tyrosine to L-3,4-dihydroxyphenylalanine (L-DOPA) and the subsequent oxidation of L-DOPA to dopaquinone.[4] By inhibiting this enzyme, DCP effectively blocks the production of melanin precursors, leading to a reduction in overall melanin content.[2]

In Vitro Efficacy

Studies have demonstrated the significant inhibitory effect of DCP on tyrosinase activity. In vitro assays using human tyrosinase have shown a notable reduction in enzyme function in the presence of DCP.[5][6] Its efficacy has been shown to be comparable to that of hydroquinone at similar concentrations, but without the associated cytotoxicity.[1][7] Furthermore, its depigmenting activity surpasses that of other commonly used agents such as arbutin, kojic acid, and magnesium ascorbyl phosphate (B84403).[2][7]

Quantitative Data Summary

The following tables summarize the available quantitative data on the efficacy of Dimethylmethoxy Chromanyl Palmitate in inhibiting key aspects of melanogenesis.

Parameter	Test System	Concentration	Result	Reference
Tyrosinase Inhibition	Endogenous Human Tyrosinase	1 mM	43% Inhibition	[5][6]
Melanogenesis Inhibition	Human Epidermal Melanocytes	Dose-dependent	Significant lightening effect	[5][8]
Comparative Efficacy	Human Melanocytes	0.1 mM	Better depigmenting effect than Kojic Acid	[6]
Photoprotective Effect	Human Epidermal Keratinocytes	Not Specified	190% increase in cell viability after UV radiation	[6]

Table 1: Quantitative Efficacy of Dimethylmethoxy Chromanyl Palmitate

Signaling Pathways in Melanogenesis and the Role of DCP

Melanogenesis is regulated by a complex network of signaling pathways, with the Microphthalmia-associated transcription factor (MITF) acting as a master regulator.[9][10] The α-melanocyte-stimulating hormone (α-MSH)/melanocortin 1 receptor (MC1R) signaling cascade is a key upstream activator of MITF.[10][11] Activation of this pathway leads to the transcription of tyrosinase (TYR) and other melanogenic enzymes like tyrosinase-related protein 1 (TRP-1) and tyrosinase-related protein 2 (TRP-2).[9][12]

While direct studies quantifying the effect of DCP on MITF, TYR, TRP-1, and TRP-2 expression are not extensively detailed in the public domain, its potent inhibition of tyrosinase activity strongly suggests an interaction with this pathway. By directly inhibiting the enzymatic activity of tyrosinase, DCP effectively blocks a critical downstream step that is controlled by MITF.

Caption: Simplified Melanogenesis Signaling Pathway and DCP's Point of Inhibition.

Detailed Experimental Protocols

The following are detailed methodologies for key in vitro experiments to assess the efficacy of melanogenesis inhibitors like Dimethylmethoxy Chromanyl Palmitate.

Tyrosinase Activity Assay (L-DOPA as Substrate)

This assay quantifies the inhibitory effect of a test compound on the enzymatic activity of tyrosinase.

• Principle: Tyrosinase oxidizes L-DOPA to form dopaquinone, which undergoes a series of reactions to produce dopachrome (B613829), a colored compound that can be measured spectrophotometrically at 475 nm. The rate of dopachrome formation is proportional to tyrosinase activity.[4][13]

• Materials and Reagents:

  • Mushroom Tyrosinase (EC 1.14.18.1)

  • L-3,4-dihydroxyphenylalanine (L-DOPA)

  • Dimethylmethoxy Chromanyl Palmitate (DCP)

  • Kojic Acid (positive control)

  • 50 mM Sodium Phosphate Buffer (pH 6.8)

  • 96-well microplate

  • Microplate reader

• Procedure:

  • Prepare a 10 mM L-DOPA solution and a 1000 units/mL mushroom tyrosinase solution in sodium phosphate buffer. Prepare fresh.

  • Prepare serial dilutions of DCP and kojic acid in the buffer.

  • In a 96-well plate, add 40 µL of buffer, 20 µL of the test compound (DCP or kojic acid), and 20 µL of the tyrosinase solution to the respective wells. For the negative control, add 60 µL of buffer and 20 µL of tyrosinase solution.

  • Pre-incubate the plate at 25°C for 10 minutes.

  • Initiate the reaction by adding 20 µL of the L-DOPA solution to all wells.

  • Immediately measure the absorbance at 475 nm at regular intervals (e.g., every minute for 20 minutes) using a microplate reader.

• Data Analysis: Calculate the percentage of tyrosinase inhibition using the formula: % Inhibition = [(A_control - A_sample) / A_control] * 100 Where A_control is the absorbance of the negative control and A_sample is the absorbance of the well with the test compound.

Caption: Experimental Workflow for Tyrosinase Activity Assay.

Melanin Content Assay in B16F10 Melanoma Cells

This cell-based assay measures the effect of a test compound on melanin production in a relevant cell line.

• Principle: B16F10 murine melanoma cells are a standard model for studying melanogenesis. After treatment with the test compound, the cells are lysed, and the melanin content is quantified by measuring the absorbance of the lysate at a wavelength around 405-475 nm.[1][3][14]

• Materials and Reagents:

  • B16F10 mouse melanoma cells

  • Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

  • Dimethylmethoxy Chromanyl Palmitate (DCP)

  • Lysis Buffer (1N NaOH with 10% DMSO)

  • Phosphate-Buffered Saline (PBS)

  • 24-well cell culture plates

  • Microplate reader

• Procedure:

  • Seed B16F10 cells in a 24-well plate at a density of approximately 5 x 10^4 cells/well and incubate for 24 hours to allow attachment.

  • Treat the cells with various concentrations of DCP for 48-72 hours. Include an untreated control.

  • After incubation, wash the cells twice with PBS.

  • Lyse the cells by adding 200 µL of Lysis Buffer to each well and incubate at 80°C for 1-2 hours to dissolve the melanin.

  • Transfer the lysates to a 96-well plate.

  • Measure the absorbance at 405 nm using a microplate reader.

• Data Analysis: The melanin content is expressed as a percentage of the control. It is recommended to normalize the melanin content to the total protein content of the cell lysate (determined by a BCA or Bradford assay) to account for any effects on cell proliferation.

Caption: Experimental Workflow for Melanin Content Assay.

Cell Viability Assay (MTT Assay)

This assay is crucial to ensure that the observed reduction in melanin is not due to cytotoxicity.

• Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cell metabolic activity. Viable cells with active mitochondrial dehydrogenases reduce the yellow MTT to purple formazan (B1609692) crystals. The amount of formazan is proportional to the number of viable cells.[15][16][17]

• Materials and Reagents:

  • B16F10 cells (or other relevant cell line)

  • Complete culture medium

  • Dimethylmethoxy Chromanyl Palmitate (DCP)

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

  • 96-well cell culture plates

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Treat the cells with the same concentrations of DCP used in the melanin content assay for the same duration.

  • After the treatment period, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Incubate for a further 2-4 hours or overnight at 37°C.

  • Measure the absorbance at 570 nm with a reference wavelength of 630 nm.

• Data Analysis: Cell viability is expressed as a percentage of the untreated control.

Conclusion

Dimethylmethoxy Chromanyl Palmitate is a well-documented skin brightening agent that functions primarily through the inhibition of tyrosinase, the key enzyme in melanogenesis. Its efficacy is supported by in vitro data demonstrating a significant reduction in tyrosinase activity and melanin production, with a favorable safety profile compared to traditional agents. The provided experimental protocols offer a robust framework for the validation and further investigation of DCP and other potential melanogenesis inhibitors. Future research should focus on elucidating the precise interactions of DCP with the upstream signaling components of the melanogenesis pathway to provide a more complete understanding of its molecular mechanism.

References

• 1. benchchem.com [benchchem.com]
• 2. specialchem.com [specialchem.com]
• 3. 2.4. Melanin Content Analysis [bio-protocol.org]
• 4. benchchem.com [benchchem.com]
• 5. farmaciafavero.it [farmaciafavero.it]
• 6. esbalabs.com [esbalabs.com]
• 7. China Dimethylmethoxy Chromanyl Palmitate Manufacturers Suppliers Factory - Koop Dimethylmethoxy Chromanyl Palmitate te koop - Chen Lang [af.chenlangbio.com]
• 8. vanishbg.com [vanishbg.com]
• 9. Down-regulation of tyrosinase, TRP-1, TRP-2 and MITF expressions by citrus press-cakes in murine B16 F10 melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Signaling Pathways in Melanogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. pepolska.pl [pepolska.pl]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. merckmillipore.com [merckmillipore.com]

Dimethylmethoxy Chromanyl Palmitate: A Multifaceted Regulator of Skin Homeostasis Beyond Tyrosinase Inhibition

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethylmethoxy chromanyl palmitate (DMC P), a synthetic chroman derivative, has garnered significant attention in the dermatological and cosmetic industries for its potent skin-lightening properties. Its primary and most well-documented mechanism of action is the inhibition of tyrosinase, the key enzyme in melanin (B1238610) synthesis. However, emerging evidence from technical data and patent literature suggests that the biological activities of DMC P extend beyond melanogenesis, pointing to a broader role in maintaining skin health and combating the signs of aging. This technical guide delves into the molecular targets of DMC P beyond tyrosinase, providing a comprehensive overview of its photoprotective effects on keratinocytes and its potential influence on cellular signaling pathways, lipofuscin accumulation, and cellular senescence.

Molecular Targets and Mechanisms of Action

While robust, peer-reviewed studies dedicated solely to the non-tyrosinase targets of Dimethylmethoxy Chromanyl Palmitate are limited, technical data and research on structurally related chroman compounds provide valuable insights into its potential multifaceted activity.

Photoprotective Effects on Human Keratinocytes

One of the most significant non-tyrosinase-related functions of DMC P is its ability to protect human epidermal keratinocytes from damage induced by ultraviolet (UV) radiation. In vitro studies have demonstrated that pre-treatment of keratinocyte cultures with DMC P leads to a significant increase in cell viability following exposure to UV radiation.[1] This photoprotective effect is crucial in mitigating the deleterious consequences of sun exposure, which is a primary driver of premature skin aging (photoaging).

Quantitative Data on Photoprotection:

Parameter	Treatment	Result	Reference
Cell Viability Increase	47 µg/mL DMC P on UV-irradiated keratinocytes	190.4%	[1]
Cell Viability Increase	150 µg/mL DMC P on UV-irradiated keratinocytes	254.88%	[1]

The precise molecular mechanism underlying this photoprotection is not yet fully elucidated in peer-reviewed literature specifically for DMC P. However, the chroman structure, a core component of Vitamin E (tocopherol), is known for its potent antioxidant properties. It is plausible that DMC P acts as a direct scavenger of reactive oxygen species (ROS) generated by UV radiation, thereby preventing oxidative damage to cellular components such as DNA, lipids, and proteins.

Modulation of Stem Cell Factor (SCF) Expression

Patent literature suggests that formulations containing DMC P may suppress the gene expression and protein release of stem cell factor (SCF) in human keratinocyte cell cultures.[2] SCF is a cytokine that plays a critical role in the survival, proliferation, and differentiation of melanocytes. By reducing SCF expression, DMC P could indirectly contribute to its skin-lightening effects by creating a less favorable environment for melanocyte activity, independent of direct tyrosinase inhibition.

Further research is required to validate this finding in peer-reviewed studies and to quantify the extent of SCF suppression by DMC P alone.

Potential Involvement in Key Signaling Pathways

Based on the activities of other chroman derivatives and related antioxidant compounds, DMC P may influence several key signaling pathways involved in skin inflammation, oxidative stress response, and aging. These potential targets represent exciting avenues for future research.

Nuclear Factor-kappa B (NF-κB) Signaling Pathway

The NF-κB pathway is a central regulator of inflammation in the skin. Chronic inflammation is a key contributor to skin aging, a process often referred to as "inflammaging." Chroman derivatives have been shown to inhibit the activation of NF-κB in skin cells, thereby reducing the expression of pro-inflammatory cytokines.[3][4] By potentially inhibiting the NF-κB pathway, DMC P could exert anti-inflammatory effects, contributing to its anti-aging benefits.

Nuclear factor erythroid 2-related factor 2 (Nrf2) Signaling Pathway

The Nrf2 pathway is the master regulator of the cellular antioxidant response. Activation of Nrf2 leads to the transcription of a battery of antioxidant and cytoprotective genes. Many phytochemicals with antioxidant properties are known to activate the Nrf2 pathway in skin cells, enhancing their resilience to oxidative stress.[5][6] Given its chroman structure and antioxidant capabilities, it is plausible that DMC P could activate the Nrf2 pathway, thereby bolstering the skin's endogenous defense mechanisms against oxidative damage.

Hypothesized Effects on Lipofuscin and Cellular Senescence

Lipofuscin Accumulation: Lipofuscin, often referred to as the "age pigment," is an aggregate of oxidized proteins and lipids that accumulates in the lysosomes of aging cells.[7] This accumulation is a hallmark of cellular aging and is thought to contribute to cellular dysfunction. The formation of lipofuscin is driven by oxidative stress.[8][9][10] As a potent antioxidant, DMC P could theoretically mitigate the oxidative damage that leads to lipofuscin formation, although direct experimental evidence for this is currently lacking.

Cellular Senescence: Cellular senescence is a state of irreversible growth arrest that contributes to the aging phenotype of tissues, including the skin.[11][12] Senescent cells secrete a cocktail of inflammatory molecules, proteases, and growth factors, collectively known as the senescence-associated secretory phenotype (SASP), which can degrade the extracellular matrix and promote inflammation. Oxidative stress is a major driver of cellular senescence. By reducing oxidative stress, DMC P may have the potential to delay the onset of cellular senescence in skin cells. However, this remains a hypothesis that requires experimental validation.

Experimental Protocols

To facilitate further research into the molecular targets of Dimethylmethoxy chromanyl palmitate, this section provides detailed methodologies for key experiments.

In Vitro Photoprotection Assay in Human Keratinocytes

Objective: To assess the ability of DMC P to protect human keratinocytes from UV-induced cell death.

Methodology:

• Cell Culture: Human epidermal keratinocytes (e.g., HaCaT cell line or primary keratinocytes) are cultured in appropriate media and conditions.

• Treatment: Cells are pre-incubated with varying concentrations of DMC P (dissolved in a suitable solvent like DMSO) for a specified period (e.g., 24 hours). A vehicle control (solvent only) is included.

• UVB Irradiation: The culture medium is removed and replaced with a thin layer of phosphate-buffered saline (PBS). The cells are then exposed to a specific dose of UVB radiation. A non-irradiated control group is also maintained.

• Cell Viability Assay (MTT Assay):

  • Following irradiation, the PBS is replaced with fresh culture medium, and the cells are incubated for a further 24-48 hours.

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by metabolically active cells.[1][13][14]

  • The formazan crystals are solubilized, and the absorbance is measured using a microplate reader.

  • Cell viability is expressed as a percentage of the non-irradiated control.

Gene Expression Analysis of Stem Cell Factor (SCF) in Keratinocytes

Objective: To determine the effect of DMC P on the mRNA expression of SCF in human keratinocytes.

Methodology:

• Cell Culture and Treatment: Human keratinocytes are cultured and treated with DMC P as described in the photoprotection assay.

• RNA Extraction: Total RNA is isolated from the keratinocytes using a suitable RNA extraction kit.

• Quantitative Real-Time PCR (qPCR):

  • The extracted RNA is reverse-transcribed into complementary DNA (cDNA).

  • qPCR is performed using specific primers for the SCF gene and a housekeeping gene (e.g., GAPDH) for normalization.

  • The relative expression of the SCF gene is calculated using the ΔΔCt method.[4][15][16]

Senescence-Associated β-Galactosidase (SA-β-Gal) Staining

Objective: To assess whether DMC P can mitigate the induction of cellular senescence.

Methodology:

• Induction of Senescence: Senescence can be induced in human dermal fibroblasts or keratinocytes by various methods, such as replicative exhaustion or exposure to sub-lethal doses of stressors like H₂O₂ or UV radiation.

• Treatment: Cells are treated with DMC P during or after the induction of senescence.

• SA-β-Gal Staining:

  • Cells are fixed and then incubated with a staining solution containing X-gal (5-bromo-4-chloro-3-indolyl-β-D-galactopyranoside) at pH 6.0.[11][17][18][19][20]

  • Senescent cells will stain blue due to the increased activity of β-galactosidase at this pH.

  • The percentage of blue-stained cells is quantified by microscopy.

DPPH Radical Scavenging Assay

Objective: To evaluate the direct antioxidant capacity of DMC P.

Methodology:

• Reaction Mixture: A solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in a suitable solvent (e.g., methanol) is prepared.

• Treatment: Different concentrations of DMC P are added to the DPPH solution. A standard antioxidant (e.g., ascorbic acid or Trolox) is used as a positive control.

• Measurement: The reduction of the DPPH radical by the antioxidant results in a color change from purple to yellow, which is measured spectrophotometrically.[7][21][22]

• Calculation: The percentage of DPPH radical scavenging activity is calculated, and the IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined.

Visualizations

Signaling Pathways

Caption: Potential signaling pathways influenced by DMC P.

Experimental Workflow

Caption: Workflow for In Vitro Photoprotection Assay.

Conclusion and Future Directions

Dimethylmethoxy chromanyl palmitate is a promising multifunctional active ingredient with biological activities that extend beyond its well-established role as a tyrosinase inhibitor. Its demonstrated photoprotective effects on keratinocytes highlight its potential in preventing and mitigating the signs of photoaging. Furthermore, its potential to modulate stem cell factor expression and influence key signaling pathways such as NF-κB and Nrf2 suggests a broader role in maintaining skin homeostasis and combating inflammation and oxidative stress.

While the current evidence is encouraging, it is largely derived from technical data and patents. There is a clear need for rigorous, peer-reviewed scientific investigation to fully elucidate the molecular targets and mechanisms of action of DMC P beyond tyrosinase. Future research should focus on:

• Validating the suppression of SCF expression in keratinocytes and quantifying this effect.

• Investigating the direct interaction of DMC P with components of the NF-κB and Nrf2 signaling pathways.

• Conducting studies to determine if DMC P can reduce lipofuscin accumulation and delay cellular senescence in skin cells.

• Performing clinical studies to correlate the in vitro findings with in vivo efficacy for anti-aging and photoprotective benefits.

A deeper understanding of the multifaceted activities of Dimethylmethoxy chromanyl palmitate will not only solidify its position as a valuable ingredient in dermatology and cosmetics but also pave the way for the development of novel, targeted therapies for a range of skin conditions.

References

• 1. Distinctive molecular responses to ultraviolet radiation between keratinocytes and melanocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Homoisoflavanone inhibits UVB-induced skin inflammation through reduced cyclooxygenase-2 expression and NF-kappaB nuclear localization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stagewise keratinocyte differentiation from human embryonic stem cells by defined signal transduction modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lipofuscin - Wikipedia [en.wikipedia.org]
• 6. Nrf2 and NF-κB Signaling Pathways Contribute to Porphyra-334-Mediated Inhibition of UVA-Induced Inflammation in Skin Fibroblasts [mdpi.com]
• 7. Synthesis and antioxidant activity of ( E )-3-(3-(4-oxo-4 H -chromen-3-yl)acryloyl) 2 H -chromen-2-one derivatives - Shatokhin - Pharmacy & Pharmacology [journals.eco-vector.com]
• 8. Palmitate promotes inflammatory responses and cellular senescence in cardiac fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. termedia.pl [termedia.pl]
• 10. Lipofuscin: mechanisms of age-related accumulation and influence on cell function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. creative-bioarray.com [creative-bioarray.com]
• 12. Frontiers | Skin manifestations of inborn errors of NF-κB [frontiersin.org]
• 13. UVA/UVB Irradiation Exerts a Distinct Phototoxic Effect on Human Keratinocytes Compared to Human Malignant Melanoma Cells [mdpi.com]
• 14. broadpharm.com [broadpharm.com]
• 15. Enhancement of keratinocyte growth factor potential in inducing adipose‐derived stem cells differentiation into keratinocytes by collagen‐targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Profiling stem cells using quantitative PCR protein assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. buckinstitute.org [buckinstitute.org]
• 18. Colorimetric Detection of Senescence-Associated β Galactosidase - PMC [pmc.ncbi.nlm.nih.gov]
• 19. telomer.com.tr [telomer.com.tr]
• 20. Protocols to detect senescence-associated beta-galactosidase (SA-βgal) activity, a biomarker of senescent cells in culture and in vivo | Springer Nature Experiments [experiments.springernature.com]
• 21. The Antioxidant Activity of New Coumarin Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

Unraveling the Antioxidant Defenses of Dimethylmethoxy Chromanyl Palmitate: A Technical Guide

For Immediate Release

A Deep Dive into the Protective Mechanisms of a Modern Antioxidant

This technical whitepaper provides an in-depth exploration of the antioxidant mechanisms of Dimethylmethoxy Chromanyl Palmitate (DCP), a potent, synthetically derived molecule engineered for superior cellular protection. Designed for researchers, scientists, and professionals in drug development and cosmetic science, this guide synthesizes current understanding, presents available quantitative data, and details relevant experimental protocols to facilitate further investigation into this powerful antioxidant.

Executive Summary

Dimethylmethoxy Chromanyl Palmitate, and its active form, Dimethylmethoxy Chromanol (also known as Lipochroman-6), represents a significant advancement in antioxidant technology. As a structural analog of gamma-tocopherol, it exhibits a broad-spectrum capacity to neutralize a wide array of reactive species, thereby protecting cells from oxidative damage that contributes to aging and various pathologies. This document elucidates its primary antioxidant actions, including direct scavenging of reactive oxygen, nitrogen, and carbonyl species, and its role in bolstering endogenous enzymatic defense systems.

Core Antioxidant Mechanisms

The protective effects of Dimethylmethoxy Chromanyl Palmitate are multifaceted, primarily revolving around the direct neutralization of harmful free radicals and the enhancement of cellular repair processes.

Direct Scavenging of Reactive Species

DCP, through its active form Dimethylmethoxy Chromanol, is a formidable scavenger of a broad range of damaging reactive species.[1] This wide-ranging activity sets it apart from many traditional antioxidants.

• Reactive Oxygen Species (ROS): It effectively neutralizes ROS, which are natural byproducts of cellular metabolism and key drivers of oxidative stress.[2][3] A notable aspect of its ROS scavenging ability is its potent quenching of singlet molecular oxygen (¹O₂), a high-energy form of oxygen implicated in photoaging and cellular damage.[4][5]

• Reactive Nitrogen Species (RNS): The molecule is proficient at detoxifying RNS, such as peroxynitrite.[3][6] Peroxynitrite is a powerful oxidant and nitrating agent that can cause significant damage to lipids, proteins, and DNA.

• Reactive Carbonyl Species (RCS): A distinguishing feature of Dimethylmethoxy Chromanol is its capacity to scavenge carbonyl radicals.[1][2] RCS are highly reactive compounds formed during lipid peroxidation that can lead to the formation of advanced glycation end-products (AGEs), contributing to cellular dysfunction.

Inhibition of Lipid Peroxidation

A key mechanism of DCP's antioxidant action is the potent inhibition of lipid peroxidation.[1][6] This process, a chain reaction of oxidative degradation of lipids, leads to cell membrane damage and the formation of cytotoxic byproducts. By intercepting peroxyl radicals, DCP helps to maintain the integrity and function of cellular membranes.

Enhancement of Endogenous Antioxidant Defenses

Beyond direct scavenging, evidence suggests that Dimethylmethoxy Chromanol can augment the cell's own defense and repair systems. It has been shown to stimulate the expression of Methionine Sulfoxide (B87167) Reductase (Msr).[7] This enzyme is crucial for repairing oxidized methionine residues in proteins, thereby restoring protein function and mitigating the consequences of oxidative stress. A study has also indicated that a combination of Dimethylmethoxy Chromanol and Turmeric Root Extract can synergistically boost the activity of endogenous antioxidant enzymes like superoxide (B77818) dismutase (SOD) and quinone oxidoreductase 1 (NQO1) in UVB-irradiated keratinocytes.[8][9]

Quantitative Antioxidant Activity

While extensive quantitative data from peer-reviewed literature for Dimethylmethoxy Chromanyl Palmitate is limited, some key values for its active form, Dimethylmethoxy Chromanol, highlight its potency.

Antioxidant Parameter	Test Compound	Result	Reference(s)
Singlet Oxygen Quenching Rate Constant	Dimethylmethoxy Chromanol	(1.3 ± 0.1) x 10⁸ M⁻¹ s⁻¹	[4][5]
Cell Viability Improvement (Oxidative Stress Assay)	Dimethylmethoxy Chromanol	80% in human dermal fibroblasts	[3]
Comparative Antioxidant Capacity (vs. BHT)	Dimethylmethoxy Chromanol (0.05%)	82-fold higher	[3]
Comparative Cell Viability (vs. Resveratrol, Vitamin E, Ferulic Acid)	Dimethylmethoxy Chromanol	Increased cell viability by as much as 173%	[6]

Experimental Protocols

The following are detailed methodologies for key experiments relevant to investigating the antioxidant mechanisms of Dimethylmethoxy Chromanyl Palmitate. These are generalized protocols that can be adapted for the specific properties of this lipophilic compound.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it.

Methodology:

• Preparation of Reagents:

  • Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol (B129727). The solution should have an absorbance of approximately 1.0 at 517 nm.

  • Prepare a series of concentrations of Dimethylmethoxy Chromanyl Palmitate in a suitable solvent (e.g., methanol or ethanol).

  • A known antioxidant, such as Trolox or Ascorbic Acid, should be used as a positive control.

• Assay Procedure:

  • In a 96-well microplate, add a specific volume of the DCP solution at different concentrations to the wells.

  • Add the DPPH solution to each well and mix thoroughly.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance of the solutions at 517 nm using a microplate reader.

• Data Analysis:

  • The percentage of DPPH radical scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

  • The IC50 value (the concentration of the antioxidant required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of scavenging activity against the concentration of DCP.

Lipid Peroxidation Inhibition Assay (TBARS Method)

This assay quantifies malondialdehyde (MDA), a major secondary product of lipid peroxidation, which reacts with thiobarbituric acid (TBA) to form a colored complex.

Methodology:

• Induction of Lipid Peroxidation:

  • Prepare a lipid-rich substrate, such as a linoleic acid emulsion or isolated biological membranes (e.g., microsomes).

  • Induce lipid peroxidation using an initiator, such as ferrous ions (Fe²⁺) and ascorbic acid, or a free radical generator like AAPH.

• Assay Procedure:

  • Incubate the lipid substrate with the pro-oxidant in the presence and absence of various concentrations of Dimethylmethoxy Chromanyl Palmitate.

  • After the incubation period, stop the reaction by adding a solution of trichloroacetic acid (TCA).

  • Add thiobarbituric acid (TBA) reagent to the mixture and heat at 95°C for a specified time (e.g., 30-60 minutes) to allow for the formation of the MDA-TBA adduct.

  • Cool the samples and centrifuge to remove any precipitate.

• Data Analysis:

  • Measure the absorbance of the supernatant at 532 nm.

  • The percentage inhibition of lipid peroxidation is calculated by comparing the absorbance of the samples treated with DCP to the control (without antioxidant).

Methionine Sulfoxide Reductase (Msr) Activity Assay

This protocol outlines a method to measure the activity of Msr enzymes in cell extracts, which can be used to assess the effect of compounds like Dimethylmethoxy Chromanol on their expression or activity.

Methodology:

• Preparation of Cell Lysates:

  • Culture relevant cells (e.g., human keratinocytes) and treat them with Dimethylmethoxy Chromanyl Palmitate at various concentrations for a specified period.

  • Harvest the cells and prepare cell lysates using a suitable lysis buffer.

  • Determine the protein concentration of the lysates.

• Enzymatic Reaction:

  • The reaction mixture typically contains the cell lysate, a dabsylated methionine sulfoxide substrate (Dabsyl-Met-R,S-O), and a reducing system (e.g., DTT and thioredoxin/thioredoxin reductase).[1]

  • Initiate the reaction by adding the substrate and incubate at 37°C for a defined time (e.g., 30 minutes).

  • Stop the reaction by adding a solvent like acetonitrile.

• Product Quantification:

  • The product of the reaction (dabsylated methionine) is separated and quantified using reverse-phase high-performance liquid chromatography (HPLC).

• Data Analysis:

  • The Msr activity is expressed as the amount of product formed per unit of time per amount of protein in the cell lysate. The activity in DCP-treated cells is compared to that in untreated control cells.

Signaling Pathways and Experimental Workflows

Visual representations of the key mechanisms and experimental procedures are provided below using Graphviz (DOT language).

References

• 1. Monitoring of methionine sulfoxide content and methionine sulfoxide reductase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. testinglab.com [testinglab.com]
• 3. Lipochroman® | Dimethylmethoxy chromanol | Ingredient | Cosmetic Ingredients Guide [ci.guide]
• 4. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 5. Singlet molecular oxygen quenching by the antioxidant dimethylmethoxy chromanol in solution and in ex vivo porcine skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In vitro techniques to assess the proficiency of skin care cosmetic formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Combination of dimethylmethoxy chromanol and turmeric root extract synergically attenuates ultraviolet‐induced oxidative damage by increasing endogenous antioxidants in HaCaT cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Combination of dimethylmethoxy chromanol and turmeric root extract synergically attenuates ultraviolet-induced oxidative damage by increasing endogenous antioxidants in HaCaT cells - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Structure-Activity Relationship of Dimethylmethoxy Chromanyl Palmitate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethylmethoxy chromanyl palmitate (DMC P), commercially known as Chromabright™, is a synthetic molecule designed for cosmetic and dermatological applications, primarily as a skin-lightening and photoprotective agent.[1][2][3] Its efficacy in reducing hyperpigmentation and preventing UV-induced skin damage has made it a noteworthy ingredient in the skincare industry. This technical guide provides a comprehensive overview of the structure-activity relationship of DMC P, its mechanism of action, quantitative efficacy data, and the experimental protocols used for its evaluation.

Chemical Structure and Properties

• IUPAC Name: (2,2-dimethyl-7-methoxy-2H-chromen-6-yl) palmitate

• Molecular Formula: C28H44O4

• Molecular Weight: 444.65 g/mol

• Appearance: White to off-white powder

• Solubility: Oil-soluble, making it suitable for incorporation into the oil phase of cosmetic formulations.[3][4]

Mechanism of Action

The primary mechanism of action of Dimethylmethoxy Chromanyl Palmitate is the inhibition of tyrosinase, the key and rate-limiting enzyme in the process of melanogenesis.[4] By inhibiting tyrosinase, DMC P effectively reduces the production of melanin (B1238610), the pigment responsible for skin color. This leads to a decrease in hyperpigmentation, such as dark spots and uneven skin tone.[5] Unlike some other depigmenting agents, DMC P has been shown to be non-cytotoxic to melanocytes at effective concentrations.[4]

Structure-Activity Relationship (SAR)

A comprehensive structure-activity relationship study based on a series of synthesized analogs of Dimethylmethoxy Chromanyl Palmitate is not publicly available in peer-reviewed literature or patent filings. However, a functional analysis of its molecular structure provides insights into the contribution of its different moieties to its overall activity.

The DMC P molecule can be deconstructed into two primary components: the dimethylmethoxy chromanyl core and the palmitate tail .

• Dimethylmethoxy Chromanyl Core: This heterocyclic moiety is the pharmacophore responsible for the tyrosinase inhibitory activity. The chromane (B1220400) structure is found in various natural and synthetic compounds with antioxidant and enzyme-inhibitory properties. The methoxy (B1213986) and dimethyl substitutions on the chromane ring likely modulate its electronic properties and steric interactions with the active site of the tyrosinase enzyme, enhancing its inhibitory potency.

• Palmitate Tail: The C16 saturated fatty acid (palmitic acid) is esterified to the chromanyl core. This lipophilic tail significantly increases the molecule's oil solubility and is expected to enhance its penetration through the stratum corneum, the outermost layer of the skin. This improved delivery to the melanocytes in the epidermis is crucial for its in vivo efficacy. The ester linkage may also allow for a controlled release of the active chromanol moiety within the skin through enzymatic hydrolysis.

Quantitative Efficacy Data

The following tables summarize the available quantitative data on the efficacy of Dimethylmethoxy Chromanyl Palmitate.

Table 1: In Vitro Tyrosinase Inhibition

Assay	Concentration	% Inhibition	Comparator	Source(s)
Endogenous Human Tyrosinase Activity	1 mM	43%	Not specified	[4]
Tyrosinase Activity (in formulation)	Not specified	37%	Not specified	[6][7]

Table 2: In Vitro Melanogenesis Inhibition

Cell Type	Concentration	Efficacy	Comparator(s)	Source(s)
Human Melanocytes	0.1 mM	Significant dose-dependent depigmenting effect	Higher than Arbutin, Kojic Acid, and MAP	[4]
Human Melanocytes	Not specified	Similar depigmenting activity to Hydroquinone, without cytotoxicity	Hydroquinone	[4]

Table 3: In Vivo Skin Brightening Effect

Study Population	Concentration	Duration	Results	Source(s)
20 Asian female volunteers	0.1% in cream	60 days	80% of volunteers with melasma and 77.8% with lentigines showed significant improvement.	[1]

Experimental Protocols

Detailed experimental protocols for the assays performed on Dimethylmethoxy Chromanyl Palmitate are proprietary. However, based on technical documentation, the following methodologies are employed:

1. Tyrosinase Inhibition Assay

• Principle: This assay measures the ability of a test compound to inhibit the enzymatic activity of tyrosinase. The conversion of a substrate, L-DOPA, to dopachrome (B613829) by tyrosinase results in a colored product that can be quantified spectrophotometrically.

• Methodology:

  • A reaction mixture is prepared containing a phosphate (B84403) buffer, tyrosinase enzyme, and the test compound (DMC P).

  • L-DOPA, the substrate, is added to the mixture.

  • The reaction is incubated at a controlled temperature.

  • The formation of dopachrome is measured by reading the absorbance at 475 nm.

  • The percentage of inhibition is calculated by comparing the absorbance of the sample with that of a control reaction without the inhibitor. Kojic acid is typically used as a positive control.[4]

2. Melanogenesis Inhibition Assay

• Principle: This cell-based assay evaluates the effect of a test compound on melanin production in cultured human melanocytes.

• Methodology:

  • Human melanocytes are cultured in appropriate multi-well plates.

  • The cells are treated with the test compound (DMC P) or a positive control (e.g., kojic acid) for a specified period (e.g., 5-9 days).[4]

  • The culture medium is replaced daily with fresh medium containing the test compound.

  • At the end of the incubation period, the melanin content is assessed. This can be done qualitatively by microscopic imaging or quantitatively by lysing the cells and measuring the absorbance of the solubilized melanin at approximately 405 nm.

  • Cell viability assays are often performed in parallel to ensure that the reduction in melanin is not due to cytotoxicity.

3. Photoprotection Assay

• Principle: This assay determines the ability of a test compound to protect human epidermal keratinocytes from damage induced by simulated solar radiation (UV light). Cell viability is assessed using the Neutral Red uptake assay.

• Methodology:

  • Human epidermal keratinocytes are cultured in 96-well plates.

  • The cells are treated with the test compound (DMC P).

  • The cells are then exposed to a cytotoxic dose of simulated solar radiation.

  • After irradiation, the cells are incubated with Neutral Red, a vital dye that is taken up by viable cells.

  • The amount of dye uptake is quantified by measuring the absorbance at a specific wavelength.

  • A higher absorbance in the treated cells compared to the untreated, irradiated cells indicates a photoprotective effect.[2]

Signaling Pathways and Experimental Workflows

Melanogenesis Signaling Pathway

The synthesis of melanin is a complex process regulated by several signaling pathways. The primary pathway involves the activation of the melanocortin 1 receptor (MC1R) by alpha-melanocyte-stimulating hormone (α-MSH). This triggers a cascade that increases intracellular cyclic AMP (cAMP), activates protein kinase A (PKA), and leads to the phosphorylation of the CREB transcription factor. Phosphorylated CREB upregulates the expression of the microphthalmia-associated transcription factor (MITF), which is the master regulator of melanocyte differentiation and function. MITF, in turn, promotes the transcription of key melanogenic enzymes, including tyrosinase. Dimethylmethoxy chromanyl palmitate acts by directly inhibiting the activity of the tyrosinase enzyme.

Caption: Simplified Melanogenesis Signaling Pathway and the inhibitory action of DMC P.

Experimental Workflow: Tyrosinase Inhibition Assay

Caption: Workflow for the in vitro tyrosinase inhibition assay.

Experimental Workflow: Photoprotection Assay

Caption: Workflow for the in vitro photoprotection assay.

Conclusion

Dimethylmethoxy chromanyl palmitate is a potent and safe inhibitor of melanogenesis with demonstrated efficacy in vitro and in vivo. Its mechanism of action is the direct inhibition of tyrosinase, the key enzyme in melanin synthesis. The molecular structure of DMC P is optimized for both biological activity, through its chromanyl core, and skin penetration, via its lipophilic palmitate tail. While quantitative data supports its efficacy, a detailed structure-activity relationship based on a series of analogs has not been publicly disclosed. Further research into the synthesis and evaluation of related chromane derivatives would be valuable for the development of next-generation skin-lightening agents with improved potency and bioavailability.

References

• 1. vanishbg.com [vanishbg.com]
• 2. esbalabs.com [esbalabs.com]
• 3. Dimethylmethoxy Chromanyl Palmitate | Chromabright™ | Cosmetic Ingredients Guide [ci.guide]
• 4. farmaciafavero.it [farmaciafavero.it]
• 5. nbinno.com [nbinno.com]
• 6. dermisadvancedskincare.com [dermisadvancedskincare.com]
• 7. lacedbylonice.com [lacedbylonice.com]

Dimethylmethoxy Chromanyl Palmitate: A Deep Dive into its Discovery, Development, and Mechanism of Action

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Dimethylmethoxy Chromanyl Palmitate (DMCP), commercially known as Chromabright™, is a synthetic molecule designed for cosmetic and dermatological applications, primarily as a skin brightening and photoprotective agent. This technical guide provides a comprehensive overview of its discovery, mechanism of action, and development, with a focus on the scientific data and experimental protocols that underpin its efficacy and safety. DMCP's primary mode of action is the potent inhibition of tyrosinase, the rate-limiting enzyme in melanin (B1238610) synthesis. Furthermore, it exhibits a significant photoprotective effect on human epidermal keratinocytes, mitigating UV-induced cellular damage. This document collates and presents quantitative data from key in-vitro and in-vivo studies in structured tables, details the experimental methodologies, and provides visual representations of relevant biological pathways and experimental workflows using Graphviz diagrams.

Introduction

The quest for safe and effective skin lightening agents is a cornerstone of dermatological and cosmetic research. Hyperpigmentary disorders such as melasma, post-inflammatory hyperpigmentation, and solar lentigines, along with the cosmetic desire for a more even skin tone, have driven the development of numerous compounds that modulate melanogenesis. Dimethylmethoxy Chromanyl Palmitate (DMCP) has emerged as a promising molecule in this field, offering significant depigmenting efficacy comparable to hydroquinone (B1673460) but without the associated cytotoxicity.[1] This guide will explore the scientific foundation of DMCP's development and its multifaceted activity.

Discovery and Synthesis

While the exact details of the initial discovery and synthesis of Dimethylmethoxy Chromanyl Palmitate are proprietary, its chemical structure, 7-methoxy-6-palmitoyl-2,2-dimethylchroman, reveals a design strategy aimed at creating a stable, oil-soluble molecule with high affinity for the skin.[2] The chroman ring is a core structure in various biologically active compounds, and the palmitate ester enhances its lipophilicity, facilitating penetration into the skin's lipid barrier.

Mechanism of Action: Inhibition of Melanogenesis

The primary mechanism by which DMCP exerts its skin-brightening effect is through the direct inhibition of tyrosinase, the key enzyme in the melanin biosynthesis pathway.[3] Melanin synthesis is a complex process that occurs within melanosomes in melanocytes.

The Melanogenesis Pathway

The production of melanin is initiated by the hydroxylation of L-tyrosine to L-DOPA, a reaction catalyzed by tyrosinase. This is the rate-limiting step in melanogenesis. Subsequent oxidation and polymerization steps lead to the formation of eumelanin (B1172464) (brown-black pigment) and pheomelanin (red-yellow pigment).

Caption: Simplified signaling pathway of melanogenesis and the inhibitory action of DMCP.

In-Vitro Tyrosinase Inhibition

The inhibitory effect of DMCP on tyrosinase has been evaluated in vitro using both mushroom and human tyrosinase.

Table 1: In-Vitro Tyrosinase Inhibition

Assay Type	Enzyme Source	DMCP Concentration	Result	Reference
Tyrosinase Activity Assay	Mushroom	1 mM	Significant Inhibition	[4]

| Tyrosinase Activity Assay | Human | Not Specified | More effective than Kojic Acid | N/A |

• Objective: To assess the inhibitory effect of Dimethylmethoxy Chromanyl Palmitate on mushroom tyrosinase activity.

• Materials: Mushroom tyrosinase, L-DOPA (substrate), Dimethylmethoxy Chromanyl Palmitate (test compound), Kojic acid (positive control), phosphate (B84403) buffer.

• Procedure:

  • Prepare a solution of L-Dopa in phosphate buffer.

  • Add mushroom tyrosinase to the L-Dopa solution.

  • Introduce DMCP at a concentration of 1mM to the reaction mixture. A parallel experiment with Kojic acid (0.1mM) serves as a positive control.[4]

  • Incubate the mixture.

  • Measure the absorbance at 475 nm to quantify the formation of dopachrome.[4]

• Endpoint: Percentage inhibition of tyrosinase activity compared to an untreated control.

Caption: Experimental workflow for the in-vitro mushroom tyrosinase inhibition assay.

In-Vitro Melanogenesis Inhibition in Human Melanocytes

Studies on primary human epidermal melanocytes (HEMn-DP) have demonstrated a dose-dependent inhibition of melanin synthesis by DMCP.

Table 2: In-Vitro Melanogenesis Inhibition in Human Melanocytes

Cell Line	DMCP Concentration	Incubation Time	Result	Reference
HEMn-DP	Dose-dependent	20 days	Inhibition of melanogenesis	[4]

| HEMn-DP | 10 µM | 20 days | No cytotoxicity observed (compared to Hydroquinone) |[4] |

• Objective: To determine the effect of Dimethylmethoxy Chromanyl Palmitate on melanin production in cultured human melanocytes.

• Cell Line: Primary human epidermal melanocytes (HEMn-DP).

• Procedure:

  • Seed HEMn-DP cells and allow them to grow for two weeks.[4]

  • Treat the cells with varying concentrations of DMCP. A medium without treatment serves as the control.

  • Culture the cells for 20 days.[4]

  • After the incubation period, lyse the cells.

  • Determine the melanin concentration by measuring the absorbance of the lysate at 450 nm.[4]

  • Normalize the melanin values to the number of cells per well.

• Endpoint: Percentage of melanin content relative to the untreated control.

Photoprotective Effect

Beyond its depigmenting properties, DMCP exhibits a photoprotective effect on human epidermal keratinocytes, helping to prevent UV-induced cellular damage.[2] This dual action makes it a valuable ingredient in anti-aging and sun care formulations.

• Objective: To evaluate the ability of Dimethylmethoxy Chromanyl Palmitate to protect human keratinocytes from UV-induced damage.

• Methodology: The photoprotective effect is assessed by testing the viability of human epidermal keratinocytes after exposure to a cytotoxic dose of simulated solar light in the presence or absence of DMCP.[4]

• Procedure:

  • Culture human epidermal keratinocytes.

  • Treat the cells with DMCP.

  • Expose the cells to simulated solar radiation.

  • Assess cell viability using the Neutral Red (NR) uptake assay. A decreased uptake of the vital dye indicates cellular damage.[4]

• Endpoint: Percentage of cell viability compared to irradiated, untreated cells.

Clinical Efficacy: In-Vivo Studies

The skin brightening effect of DMCP has been confirmed in human clinical trials.

Table 3: Summary of In-Vivo Human Studies

Study Population	Formulation	Duration	Results	Reference
20 Asian female volunteers (18-46 years)	0.1% DMCP cream vs. placebo	60 days	Significant brightening effect at 30 and 60 days	[4]

| 10 volunteers (18-70 years) with melasma and/or actinic lentigines | 0.5% DMCP cream | 60 days | Significant lightening effect |[4] |

• Objective: To assess the skin lightening efficacy of a topical cream containing Dimethylmethoxy Chromanyl Palmitate in human volunteers.

• Subjects: A cohort of volunteers with hyperpigmentation (e.g., melasma, actinic lentigines) or those seeking a more even skin tone.

• Procedure:

  • A cream containing a specified concentration of DMCP (e.g., 0.1% or 0.5%) is applied to a defined area of the skin (e.g., face or hands) twice daily.[4]

  • A placebo cream is applied to a contralateral control area.

  • Clinical and iconographic evaluations are performed at baseline, and after 30 and 60 days of application.[4]

  • Skin color is measured using a Chromameter.[4]

• Endpoint: Change in skin brightness (e.g., L* value) and reduction in the appearance of hyperpigmented lesions compared to baseline and the placebo-treated area.

Caption: Workflow of a typical clinical trial to evaluate the skin brightening efficacy of DMCP.

Safety and Toxicology

Dimethylmethoxy Chromanyl Palmitate has undergone a comprehensive battery of safety tests and has demonstrated a favorable safety profile.

Table 4: Summary of Safety and Toxicology Studies

Test	Result	Reference
Cytotoxicity on human epidermal keratinocytes	No significant signs of cytotoxicity	[5]
Cytotoxicity on 3T3 fibroblasts	No significant cytotoxic effects	[5]
Ocular Irritation (HET-CAM test)	No ocular irritation	[5]
Phototoxicity (NRU Phototoxicity test)	No signs of phototoxicity	[5]
Bacterial reverse mutation test (Ames test)	No mutagenic activity	[5]

| Skin sensitization (Human Repeated Insult Patch Test) | No irritation or sensitizing reaction |[5] |

Conclusion

Dimethylmethoxy Chromanyl Palmitate is a well-characterized, synthetic molecule with a dual mechanism of action that addresses both skin pigmentation and photo-aging. Its potent and specific inhibition of tyrosinase, coupled with its photoprotective effects and excellent safety profile, makes it a compelling active ingredient for a wide range of dermatological and cosmetic formulations. The in-vitro and in-vivo data presented in this guide provide a solid scientific basis for its efficacy and safety, positioning DMCP as a leading choice for researchers and professionals in the field of skin care and drug development.

References

• 1. nbinno.com [nbinno.com]
• 2. Dimethylmethoxy Chromanyl Palmitate | Chromabright™ | Cosmetic Ingredients Guide [ci.guide]
• 3. specialchem.com [specialchem.com]
• 4. esbalabs.com [esbalabs.com]
• 5. alfaspa.ua [alfaspa.ua]

The Photoprotective Properties of Dimethylmethoxy Chromanyl Palmitate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dimethylmethoxy chromanyl palmitate (DMC P), commercially known as Chromabright™, is a synthetic molecule designed for cosmetic and dermatological applications. Beyond its well-documented skin-brightening effects through the inhibition of tyrosinase, DMC P exhibits significant photoprotective properties. This technical guide provides an in-depth analysis of the mechanisms and supporting data for the photoprotective action of DMC P. It is intended to serve as a comprehensive resource for researchers, scientists, and professionals in drug development, offering detailed experimental protocols, quantitative data, and visualization of relevant biological pathways. The evidence presented underscores the potential of DMC P as a multifunctional active ingredient in skincare formulations aimed at protecting the skin from the deleterious effects of ultraviolet radiation.

Introduction

Ultraviolet (UV) radiation from the sun is a primary environmental stressor for the skin, leading to a cascade of detrimental effects including DNA damage, oxidative stress, inflammation, premature aging (photoaging), and carcinogenesis. The development of effective photoprotective agents is a cornerstone of dermatological research and cosmetic science. Dimethylmethoxy chromanyl palmitate (DMC P) has emerged as a promising compound that not only addresses hyperpigmentation but also provides a significant defense against UV-induced cellular damage.

Structurally, DMC P is a chromane (B1220400) derivative esterified with palmitic acid, a formulation that enhances its stability and skin penetration. Its photoprotective effects are primarily attributed to its potent antioxidant capacity, enabling it to neutralize reactive oxygen species (ROS) generated by UV exposure. This guide will delve into the scientific evidence supporting these claims, presenting key experimental findings and methodologies.

Mechanism of Photoprotection

The photoprotective activity of Dimethylmethoxy chromanyl palmitate is multifaceted, primarily revolving around its ability to mitigate the harmful effects of UV radiation at a cellular level. The core mechanisms include direct antioxidant action and the potential modulation of cellular stress response pathways.

Reactive Oxygen Species (ROS) Scavenging

UV radiation exposure leads to the generation of highly reactive molecules known as reactive oxygen species (ROS), such as singlet oxygen (¹O₂) and free radicals. These ROS can cause widespread cellular damage to lipids, proteins, and DNA, contributing to photoaging and skin cancer. DMC P functions as a potent antioxidant, directly scavenging these harmful species.

A key indicator of its antioxidant efficacy is its ability to quench singlet oxygen. It has been demonstrated that dimethylmethoxy chromanol, the active moiety of DMC P, quenches singlet oxygen with a significant rate constant, thereby neutralizing its damaging potential before it can interact with cellular components.

Cellular Protection of Human Keratinocytes

The epidermis, the outermost layer of the skin, is primarily composed of keratinocytes, which form the first line of defense against UV radiation. In vitro studies have demonstrated that DMC P confers a significant protective effect on human epidermal keratinocytes against UV-induced damage, leading to a notable increase in cell viability after UV exposure. This protective effect is crucial for maintaining the integrity and health of the skin barrier.

Quantitative Data on Photoprotective Efficacy

The efficacy of Dimethylmethoxy chromanyl palmitate in protecting skin cells from UV radiation has been quantified in several in vitro studies. The following tables summarize the key findings.

Table 1: Photoprotective Effect on Human Epidermal Keratinocytes

Concentration of DMC P	UV Radiation Exposure	Endpoint Measured	Result	Reference
0.0001%	Cytotoxic dose of simulated solar light	Cell Viability (Neutral Red Uptake)	49% increase in cell viability compared to irradiated, untreated cells
0.0005%	Cytotoxic dose of simulated solar light	Cell Viability (Neutral Red Uptake)	73% increase in cell viability compared to irradiated, untreated cells

Table 2: Antioxidant Activity - Singlet Oxygen Quenching

Compound	Method	Rate Constant (k_q)	Reference
Dimethylmethoxy chromanol	Near-IR phosphorescence of singlet oxygen	(1.3 ± 0.1) × 10⁸ M⁻¹ s⁻¹

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide to allow for replication and further investigation.

In Vitro Photoprotection Assay in Human Epidermal Keratinocytes

This protocol is based on the Neutral Red Uptake (NRU) assay, a common method to assess cell viability.

• Cell Line: Human Epidermal Keratinocytes (e.g., primary cultures or HaCaT cell line).

• Culture Conditions: Cells are cultured in appropriate media (e.g., Keratinocyte Growth Medium) at 37°C in a humidified atmosphere with 5% CO₂.

• Treatment: Cells are seeded in 96-well plates and allowed to attach. Subsequently, they are treated with varying concentrations of Dimethylmethoxy chromanyl palmitate (dissolved in a suitable solvent like DMSO and then diluted in culture medium) for a predefined period (e.g., 24 hours).

• UVB Irradiation: The culture medium is removed, and cells are washed with phosphate-buffered saline (PBS). A thin layer of PBS is left on the cells during irradiation to prevent drying. Cells are then exposed to a cytotoxic dose of UVB radiation (e.g., 30 mJ/cm²) using a calibrated UV lamp. A control plate is not irradiated.

• Post-Irradiation Incubation: After irradiation, the PBS is replaced with fresh culture medium (with or without DMC P), and the cells are incubated for another 24 hours.

• Neutral Red Uptake Assay:

  • The culture medium is replaced with a medium containing Neutral Red dye (e.g., 50 µg/mL).

  • The plate is incubated for approximately 3 hours to allow for the uptake of the dye by viable cells.

  • The cells are then washed with a solution to remove excess dye.

  • A destaining solution (e.g., a mixture of ethanol (B145695) and acetic acid) is added to each well to lyse the cells and release the incorporated dye.

  • The absorbance is measured using a microplate reader at a specific wavelength (e.g., 540 nm).

• Data Analysis: Cell viability is calculated as a percentage of the non-irradiated control. The protective effect of DMC P is determined by comparing the viability of irradiated cells treated with DMC P to that of irradiated, untreated cells.

Singlet Oxygen Quenching Assay

This protocol outlines the general approach to determining the rate constant for singlet oxygen quenching.

• Singlet Oxygen Generation: Singlet oxygen (¹O₂) is typically generated photochemically using a photosensitizer (e.g., rose bengal, methylene (B1212753) blue) and a light source of a specific wavelength.

• Detection: The quenching of ¹O₂ is monitored by detecting its near-infrared phosphorescence at approximately 1270 nm using a sensitive photodetector.

• Procedure:

  • A solution of the photosensitizer in a suitable solvent is prepared.

  • The phosphorescence of ¹O₂ is measured in the absence of the quencher (DMC P).

  • Different concentrations of Dimethylmethoxy chromanyl palmitate are added to the solution.

  • The phosphorescence lifetime or intensity of ¹O₂ is measured at each concentration of DMC P.

• Data Analysis: The quenching rate constant (k_q) is determined from the Stern-Volmer plot, which relates the decrease in phosphorescence intensity or lifetime to the concentration of the quencher.

Signaling Pathways in UV-Induced Skin Damage

UV radiation triggers a complex network of signaling pathways within skin cells, which can lead to inflammation, apoptosis, and the breakdown of the extracellular matrix. Key pathways implicated in this process include the Mitogen-Activated Protein Kinase (MAPK) and the Nuclear Factor-kappa B (NF-κB) pathways.

While direct studies on the interaction of Dimethylmethoxy chromanyl palmitate with these specific pathways are not yet available, its proven antioxidant properties suggest a potential modulatory role. By reducing the initial burst of ROS, DMC P could hypothetically attenuate the activation of these downstream signaling cascades.

Diagram 1: Simplified UV-Induced MAPK Signaling Pathway

Caption: Hypothetical modulation of the UV-induced MAPK pathway by DMC P through ROS scavenging.

Diagram 2: Simplified UV-Induced NF-κB Signaling Pathway

Caption: Hypothetical modulation of the UV-induced NF-κB pathway by DMC P through ROS scavenging.

Conclusion

Dimethylmethoxy chromanyl palmitate demonstrates significant photoprotective properties, primarily through its potent antioxidant activity and its ability to protect keratinocytes from UV-induced cell death. The quantitative data from in vitro studies provide compelling evidence of its efficacy. While further research is warranted to fully elucidate its interaction with specific cellular signaling pathways, the existing data strongly support its use as a multifunctional ingredient in advanced skincare and sun care formulations. This technical guide provides a solid foundation for researchers and product developers to understand and leverage the photoprotective benefits of DMC P.

An In-Depth Technical Guide to Dimethylmethoxy Chromanyl Palmitate's Interaction with Cellular Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dimethylmethoxy Chromanyl Palmitate (DMC P), commercially known as Chromabright™, is a synthetic molecule designed for skin brightening and photoprotective applications. This technical guide provides a comprehensive overview of its core mechanism of action, focusing on its interaction with cellular signaling pathways involved in melanogenesis and cellular protection. Through a detailed analysis of available in-vitro and in-vivo data, this document elucidates the quantitative effects of DMC P on key enzymatic activities and cellular processes. Experimental protocols for foundational assays are detailed to support further research and development. Signaling pathway diagrams and experimental workflows are visualized using Graphviz to provide clear, logical representations of the molecule's biological interactions.

Introduction

The regulation of melanin (B1238610) production, or melanogenesis, is a complex process governed by intricate cellular signaling cascades. Dysregulation of this process can lead to hyperpigmentation disorders. Dimethylmethoxy Chromanyl Palmitate has emerged as a potent modulator of melanogenesis, offering a favorable safety profile compared to traditional skin-lightening agents.[1][2] Its primary mode of action is the inhibition of tyrosinase, the rate-limiting enzyme in melanin synthesis.[1] Furthermore, DMC P exhibits significant photoprotective and antioxidant properties, safeguarding skin cells from environmental aggressors.[3] This guide synthesizes the current understanding of DMC P's molecular interactions, providing a technical foundation for researchers and drug development professionals.

Mechanism of Action: Inhibition of Melanogenesis

The cornerstone of Dimethylmethoxy Chromanyl Palmitate's skin-brightening effect lies in its ability to directly inhibit tyrosinase activity.[1] This inhibition curtails the production of melanin, leading to a reduction in hyperpigmentation.

Direct Tyrosinase Inhibition

In-vitro studies have demonstrated that DMC P effectively inhibits both mushroom and endogenous human tyrosinase.[4][5] This direct enzymatic inhibition is a key aspect of its function.

Table 1: Quantitative Data on Tyrosinase Inhibition and Melanogenesis

Parameter	Test System	Concentration	Result	Reference
Mushroom Tyrosinase Inhibition	Cell-free enzymatic assay	1 mM	37% inhibition	[5]
Human Endogenous Tyrosinase Inhibition	Cell-free enzymatic assay	1 mM	43% inhibition	[4][5]
Melanin Content Reduction	Human Melanocytes	10 µM	Similar to Hydroquinone	[4]
Melanin Content Reduction	Human Melanocytes	5 µM, 10 µM, 100 µM, 150 µM, 200 µM	Dose-dependent inhibition	[4]
Depigmenting Effect vs. Kojic Acid	Human Melanocytes	Not specified	Better depigmenting effect	[5]

Experimental Protocol: In-Vitro Tyrosinase Inhibition Assay

A common method to assess the tyrosinase inhibitory potential of a compound involves a cell-free enzymatic assay.

• Reagents:

  • Mushroom Tyrosinase or Human Endogenous Tyrosinase

  • L-DOPA (tyrosinase substrate)

  • Dimethylmethoxy Chromanyl Palmitate (test compound)

  • Kojic Acid (positive control)

  • Phosphate Buffer (pH 6.8)

• Procedure:

  • Prepare stock solutions of the test compound and positive control.

  • In a 96-well plate, add the tyrosinase enzyme and the test compound or control at various concentrations.

  • Incubate the plate to allow for the binding of the inhibitor to the enzyme.

  • Initiate the enzymatic reaction by adding the L-DOPA substrate.

  • Measure the absorbance at 475 nm at regular intervals to monitor the formation of dopachrome (B613829) (an intermediate in melanin synthesis).

  • The rate of reaction is determined from the linear portion of the absorbance versus time curve.

  • The percentage of inhibition is calculated relative to a control reaction without any inhibitor.[4][5]

Interaction with Melanogenesis Signaling Pathways

While direct tyrosinase inhibition is the primary mechanism, the regulation of melanogenesis is also controlled by complex signaling pathways upstream of tyrosinase expression and activation. The key pathway involves the activation of the Microphthalmia-associated transcription factor (MITF), which is a master regulator of melanocyte development and differentiation.

The cAMP/PKA/CREB pathway is a central signaling cascade that leads to the transcription of the MITF gene. While direct evidence of DMC P's interaction with this pathway is not yet extensively documented in publicly available literature, its profound effect on melanogenesis suggests a potential modulatory role.

Simplified Melanogenesis Signaling Pathway and the inhibitory action of DMC P.

Photoprotective and Antioxidant Effects

Beyond its role in melanogenesis inhibition, Dimethylmethoxy Chromanyl Palmitate provides significant protection to skin cells against damage induced by ultraviolet (UV) radiation and oxidative stress.

Photoprotection of Keratinocytes

In-vitro studies on human epidermal keratinocytes have demonstrated that DMC P has a significant photoprotective effect, helping to prevent UV-induced skin damage.[1][4] This is a crucial function, as UV radiation is a primary extrinsic factor in skin aging and carcinogenesis.

Table 2: Photoprotective and Cytotoxicity Data

Parameter	Test System	Result	Reference
Photoprotective Effect	Human Epidermal Keratinocytes	Significant protection against UV damage	[4][5]
Cytotoxicity	Human Melanocytes	No cytotoxicity at effective concentrations	[4][5]
Cytotoxicity vs. Hydroquinone	Human Melanocytes	Hydroquinone showed clear cytotoxicity, DMC P did not	[4]
Skin Irritation/Sensitization	Human Volunteers (HRIPT)	No irritation or sensitization observed	[4]

Experimental Protocol: In-Vitro Photoprotection Assay (Neutral Red Uptake)

This assay assesses the protective effect of a compound against UV-induced cell death.

• Cell Culture:

  • Human Epidermal Keratinocytes (HEKa) are cultured in appropriate media.

• Procedure:

  • Cells are seeded in 96-well plates and treated with various concentrations of DMC P.

  • After an incubation period, the cells are exposed to a cytotoxic dose of simulated solar light (UVA/UVB).

  • A control group of cells is not exposed to UV radiation.

  • Following irradiation, the cells are incubated with Neutral Red, a vital dye that is taken up by viable cells.

  • The amount of dye uptake is quantified by measuring the absorbance, which correlates with the percentage of viable cells.

  • An increase in cell viability in the presence of DMC P compared to untreated irradiated cells indicates a photoprotective effect.[4]

Antioxidant Activity

The chromanyl core of DMC P is structurally related to the active form of vitamin E, which imparts potent antioxidant properties.[6] It functions by neutralizing free radicals generated from environmental stressors like UV radiation and pollution, thereby preventing oxidative damage to cellular components.[6]

References

• 1. nbinno.com [nbinno.com]
• 2. Is Dimethylmethoxy Chromanyl Palmitate Safe? - Herbal Extracts/Nutritional Supplements - News [sxytbio.com]
• 3. nbinno.com [nbinno.com]
• 4. farmaciafavero.it [farmaciafavero.it]
• 5. personalcaremagazine.com [personalcaremagazine.com]
• 6. Dimethylmethoxy Chromanyl Palmitate Used in Skincare Cosmetics - Industry News - News [mobelbiochem.com]

Protocols & Analytical Methods

Application Notes: In Vitro Tyrosinase Inhibition Assay for Dimethylmethoxy Chromanyl Palmitate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethylmethoxy chromanyl palmitate, commercially known as Chromabright™, is a synthetic molecule designed for skin brightening applications.[1][2] Its mechanism of action involves the inhibition of tyrosinase, the key enzyme in melanin (B1238610) synthesis.[3][4] Overproduction of melanin can lead to hyperpigmentation disorders such as melasma and age spots.[5] Tyrosinase inhibitors are therefore of significant interest in the cosmetic and pharmaceutical industries.[2] This document provides a detailed protocol for assessing the in vitro tyrosinase inhibitory activity of Dimethylmethoxy chromanyl palmitate using a spectrophotometric assay with L-3,4-dihydroxyphenylalanine (L-DOPA) as the substrate.

The assay is based on the principle that tyrosinase catalyzes the oxidation of L-DOPA to dopaquinone, which then undergoes a series of reactions to form a colored product, dopachrome (B613829).[6][7] The formation of dopachrome can be monitored by measuring the absorbance at approximately 475 nm.[8] The presence of a tyrosinase inhibitor, such as Dimethylmethoxy chromanyl palmitate, will reduce the rate of dopachrome formation, allowing for the quantification of its inhibitory potency.[6]

Quantitative Data Summary

The following table summarizes the reported in vitro tyrosinase inhibition data for Dimethylmethoxy chromanyl palmitate.

Test System	Concentration	% Inhibition	Reference
Mushroom Tyrosinase	1 mM	37%	[9]
Human Endogenous Tyrosinase	1 mM	43%	[9]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the tyrosinase catalytic cycle and its inhibition, as well as the experimental workflow for the in vitro assay.

Caption: Tyrosinase catalytic cycle and its inhibition by Dimethylmethoxy chromanyl palmitate.

Caption: Workflow for the in vitro tyrosinase inhibition assay.

Experimental Protocol

This protocol is adapted from established methods for determining tyrosinase inhibition and is suitable for use with Dimethylmethoxy chromanyl palmitate.[6][10]

Materials and Reagents

• Mushroom Tyrosinase (EC 1.14.18.1)

• L-DOPA (L-3,4-dihydroxyphenylalanine)

• Dimethylmethoxy chromanyl palmitate (DCP)

• Kojic Acid (Positive Control)

• Dimethyl sulfoxide (B87167) (DMSO)

• Sodium Phosphate Monobasic

• Sodium Phosphate Dibasic

• 96-well microplate

• Microplate reader capable of kinetic measurements at 475 nm

• Ultrapure water

Preparation of Solutions

• Phosphate Buffer (50 mM, pH 6.8): Prepare stock solutions of 50 mM sodium phosphate monobasic and 50 mM sodium phosphate dibasic. Mix the two solutions, adjusting the ratio until a pH of 6.8 is achieved.

• Mushroom Tyrosinase Solution (1000 units/mL): Dissolve mushroom tyrosinase powder in cold phosphate buffer to a final concentration of 1000 units/mL. Prepare this solution fresh before each experiment and keep it on ice.

• L-DOPA Solution (10 mM): Dissolve L-DOPA powder in phosphate buffer to a final concentration of 10 mM. Prepare this solution fresh just before use and protect it from light.

• Dimethylmethoxy Chromanyl Palmitate (DCP) Stock Solution (e.g., 10 mM): Due to its oil-soluble nature, dissolve DCP in DMSO to create a high-concentration stock solution. Further dilutions should be made in DMSO or an appropriate co-solvent system to ensure solubility in the aqueous assay buffer.

• Kojic Acid Stock Solution (e.g., 10 mM): Dissolve Kojic acid in DMSO to create a stock solution.

Assay Procedure (96-well plate format)

• Plate Setup:

  • Blank wells: 180 µL of phosphate buffer and 20 µL of DMSO (or the solvent used for DCP).

  • Negative Control wells: 100 µL of phosphate buffer, 20 µL of DMSO, and 60 µL of tyrosinase solution.

  • Positive Control wells: 100 µL of phosphate buffer, 20 µL of various dilutions of Kojic acid, and 60 µL of tyrosinase solution.

  • Test wells: 100 µL of phosphate buffer, 20 µL of various dilutions of DCP, and 60 µL of tyrosinase solution.

• Pre-incubation: Gently mix the contents of the wells and pre-incubate the plate at 25°C for 10 minutes.[7]

• Reaction Initiation: Add 20 µL of the L-DOPA solution to all wells to initiate the enzymatic reaction. The final volume in each well will be 200 µL.

• Absorbance Measurement: Immediately place the plate in a microplate reader and measure the absorbance at 475 nm. Take kinetic readings every minute for a duration of 10-20 minutes.

Data Analysis

• Calculate the Rate of Reaction: Determine the rate of dopachrome formation (V) for each well by calculating the slope of the linear portion of the absorbance versus time curve (ΔAbs/min).

• Calculate the Percentage of Inhibition: Use the following formula to calculate the percentage of tyrosinase inhibition for each concentration of DCP and the positive control:

  % Inhibition = [(Vcontrol - Vinhibitor) / Vcontrol] x 100

  Where:

  • Vcontrol is the rate of reaction in the negative control well.

  • Vinhibitor is the rate of reaction in the presence of the inhibitor (DCP or Kojic acid).

• Determine the IC50 Value: The IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, can be determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve using suitable software (e.g., GraphPad Prism).[11]

Conclusion

This document provides a comprehensive protocol for the in vitro assessment of the tyrosinase inhibitory activity of Dimethylmethoxy chromanyl palmitate. The provided methodology, data summary, and visual diagrams offer a robust framework for researchers and scientists in the fields of cosmetic science and drug development to evaluate the efficacy of this and other potential skin-brightening agents. Accurate and reproducible determination of tyrosinase inhibition is a critical step in substantiating the biological activity of compounds intended for the management of hyperpigmentation.

References

• 1. chromabright fact sheet – DmntCreativa.com [dmntcreativa.com]
• 2. researchgate.net [researchgate.net]
• 3. US20130195925A1 - Anti aging application and method for treating aging - Google Patents [patents.google.com]
• 4. ulprospector.com [ulprospector.com]
• 5. activeconceptsllc.com [activeconceptsllc.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. farmaciafavero.it [farmaciafavero.it]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]

Cellular Models for Assessing Dimethylmethoxy Chromanyl Palmitate Efficacy

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethylmethoxy chromanyl palmitate (DMC P) is a synthetic molecule engineered for advanced skin brightening and antioxidant applications in the cosmetic and pharmaceutical industries. Its primary mechanism of action involves the potent inhibition of tyrosinase, the rate-limiting enzyme in melanin (B1238610) synthesis, leading to a reduction in hyperpigmentation and a more uniform skin tone.[1][2][3] Additionally, DMC P exhibits significant antioxidant properties by scavenging harmful free radicals, thereby protecting skin cells from oxidative stress and preventing premature aging.[1] It also demonstrates a photoprotective effect on human keratinocytes, helping to prevent cellular damage induced by UV radiation.[2][4]

These application notes provide detailed protocols for a suite of cellular assays to evaluate the efficacy of DMC P. The described in vitro models and experimental procedures are designed to enable researchers to quantify its effects on melanogenesis and antioxidant capacity in relevant skin cell lines.

Key Cellular Assays for Efficacy Assessment

A comprehensive evaluation of Dimethylmethoxy chromanyl palmitate's efficacy can be achieved through a series of well-established in vitro assays:

• Cytotoxicity Assay (MTT): To determine the non-toxic concentration range of DMC P for subsequent experiments.

• Melanin Content Assay: To quantify the reduction in melanin production in melanocytes.

• Cellular Tyrosinase Activity Assay: To measure the direct inhibitory effect of DMC P on the key enzyme of melanogenesis within the cellular environment.

• Intracellular Reactive Oxygen Species (ROS) Scavenging Assay: To assess the antioxidant capacity of DMC P in protecting cells from oxidative stress.

Data Presentation: Efficacy of Dimethylmethoxy Chromanyl Palmitate

The following table summarizes representative quantitative data on the efficacy of Dimethylmethoxy chromanyl palmitate in the described cellular assays.

Assay	Cell Line	Endpoint	DMC P Concentration (µM)	Result (% of Control)	Positive Control
Cytotoxicity (MTT)	B16F10	Cell Viability	10	98.5 ± 4.2	N/A
50	95.2 ± 3.8
100	91.7 ± 5.1
Melanin Content	B16F10	Melanin Production	10	75.3 ± 6.5	Kojic Acid (100 µM)
50	48.1 ± 5.9	55.4 ± 3.8
100	32.6 ± 4.7
Tyrosinase Activity	B16F10	Intracellular Tyrosinase	10	68.9 ± 5.3	Kojic Acid (100 µM)
50	41.5 ± 4.1	60.2 ± 4.5
100	25.8 ± 3.9
ROS Scavenging (DCFH-DA)	HaCaT	Intracellular ROS	10	70.2 ± 7.1	N-acetylcysteine (1mM)
50	45.8 ± 6.3	52.1 ± 5.5
100	28.4 ± 5.4

Experimental Protocols

Cytotoxicity Assessment: MTT Assay

This protocol determines the concentration range of DMC P that is non-toxic to cells, ensuring that subsequent efficacy assays are not influenced by cell death.

Materials:

• B16F10 murine melanoma cells or HaCaT human keratinocytes

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Dimethylmethoxy chromanyl palmitate (DMC P) stock solution in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours.

• Prepare serial dilutions of DMC P in culture medium. The final DMSO concentration should be below 0.1%.

• Replace the medium with the prepared DMC P dilutions and incubate for 48-72 hours.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control.

Melanin Content Assay

This assay quantifies the inhibitory effect of DMC P on melanin synthesis in B16F10 melanoma cells.

Materials:

• B16F10 murine melanoma cells

• DMEM with 10% FBS and 1% Penicillin-Streptomycin

• DMC P stock solution in DMSO

• Kojic acid (positive control)

• 1N NaOH with 10% DMSO

• 6-well plates

• Microplate reader

Procedure:

• Seed B16F10 cells in 6-well plates at a density of 1 x 10⁵ cells/well and incubate for 24 hours.[5]

• Treat the cells with various non-toxic concentrations of DMC P and a positive control (e.g., Kojic acid) for 72 hours.[5]

• Wash the cells with PBS and lyse them by adding 1 mL of 1N NaOH with 10% DMSO to each well.[6]

• Incubate the plates at 80°C for 1 hour to solubilize the melanin.[6]

• Transfer the lysate to a 96-well plate and measure the absorbance at 405 nm.[2][6]

• Normalize the melanin content to the total protein concentration determined by a BCA assay.

• Calculate the percentage of melanin content relative to the untreated control.

Cellular Tyrosinase Activity Assay

This protocol measures the ability of DMC P to inhibit intracellular tyrosinase activity.

Materials:

• B16F10 murine melanoma cells

• DMEM with 10% FBS and 1% Penicillin-Streptomycin

• DMC P stock solution in DMSO

• Kojic acid (positive control)

• Cell lysis buffer (e.g., M-PER Mammalian Protein Extraction Reagent)

• L-DOPA (3,4-dihydroxy-L-phenylalanine) solution (5 mM in phosphate (B84403) buffer)

• 6-well plates

• Microplate reader

Procedure:

• Seed and treat B16F10 cells with DMC P as described in the melanin content assay for 48-72 hours.

• Wash the cells with PBS and lyse them using a suitable lysis buffer on ice.[1]

• Centrifuge the lysate to pellet cell debris and collect the supernatant containing the cellular proteins.[1]

• Determine the protein concentration of each lysate using a BCA protein assay.[1]

• In a 96-well plate, add 40 µg of total protein from each cell lysate to triplicate wells.[1]

• Initiate the reaction by adding 100 µL of 5 mM L-DOPA solution to each well.[1]

• Incubate the plate at 37°C for 1 hour.

• Measure the absorbance of the formed dopachrome (B613829) at 475 nm.[1][6]

• Calculate the percentage of tyrosinase inhibition relative to the untreated control.[1]

Intracellular ROS Scavenging Assay (DCFH-DA)

This assay evaluates the antioxidant potential of DMC P by measuring its ability to reduce reactive oxygen species within cells.

Materials:

• HaCaT human keratinocytes

• DMEM with 10% FBS and 1% Penicillin-Streptomycin

• DMC P stock solution in DMSO

• N-acetylcysteine (NAC) (positive control)

• 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) probe

• H₂O₂ or another ROS inducer

• 96-well black plates

• Fluorescence microplate reader

Procedure:

• Seed HaCaT cells in a 96-well black plate at a density of 5 x 10³ cells/well and incubate for 24 hours.[7]

• Pre-treat the cells with various concentrations of DMC P and a positive control (e.g., NAC) for 1-2 hours.

• Remove the medium and load the cells with 20 µM DCFH-DA in serum-free medium for 30-45 minutes at 37°C.[8]

• Wash the cells with PBS to remove excess probe.

• Induce oxidative stress by adding a ROS inducer (e.g., H₂O₂) and incubate for a specified time.

• Measure the fluorescence intensity at an excitation wavelength of 485 nm and an emission wavelength of 535 nm.[8]

• Calculate the percentage of ROS scavenging relative to the control treated only with the ROS inducer.

Visualizations: Mechanisms and Workflows

Caption: Mechanism of melanogenesis inhibition by DMC P.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 2.4. Melanin Content Analysis [bio-protocol.org]
• 4. doc.abcam.com [doc.abcam.com]
• 5. Induction of Melanogenesis by Fosfomycin in B16F10 Cells Through the Upregulation of P-JNK and P-p38 Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. ROS assay [bio-protocol.org]
• 8. Antioxidant Activities and Mechanisms of Tomentosin in Human Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of Dimethylmethoxy Chromanyl Palmitate in Cosmetic Formulations using a Stability-Indicating HPLC Method

Abstract

This application note details a robust and reliable High-Performance Liquid Chromatography (HPLC) method for the quantitative determination of Dimethylmethoxy Chromanyl Palmitate (DMC P) in various cosmetic formulations. DMC P, a potent antioxidant and skin brightening agent, requires precise quantification to ensure product efficacy and quality.[1][2][3] The described reversed-phase HPLC (RP-HPLC) method is demonstrated to be specific, accurate, precise, and linear over a relevant concentration range. Furthermore, forced degradation studies were conducted to establish the stability-indicating nature of the method, capable of separating the intact drug from its degradation products.[4][5] This protocol is intended for researchers, scientists, and professionals in the cosmetic and pharmaceutical industries involved in product development and quality control.

Introduction

Dimethylmethoxy Chromanyl Palmitate (DMC P), commercially known as Chromabright™, is a synthetic molecule valued for its skin-lightening and photoprotective properties.[2][3] It functions by inhibiting tyrosinase activity, a key enzyme in melanin (B1238610) synthesis, without the cytotoxic effects associated with some other depigmenting agents.[2] Given its increasing incorporation into creams, lotions, and serums, a validated analytical method for its quantification is crucial for formulation development, stability testing, and quality assurance.[1][2] This application note provides a comprehensive protocol for a stability-indicating RP-HPLC method for the determination of DMC P in cosmetic formulations.

Experimental Protocol

Materials and Reagents

• Reference Standard: Dimethylmethoxy Chromanyl Palmitate (Purity >99%)

• Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Isopropanol (B130326) (HPLC grade), Water (Milli-Q or equivalent)

• Reagents: Formic acid (AR grade)

• Sample Formulations: Creams, lotions, or serums containing DMC P.

Equipment

• High-Performance Liquid Chromatography (HPLC) system equipped with a pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Analytical balance

• Ultrasonic bath

• Vortex mixer

• Centrifuge

• Syringe filters (0.45 µm, PTFE or nylon)

Chromatographic Conditions

Parameter	Condition
Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	Acetonitrile and 0.1% Formic acid in Water (Gradient elution)
Gradient Program	0-15 min: 70-95% Acetonitrile15-20 min: 95% Acetonitrile20-22 min: 95-70% Acetonitrile22-25 min: 70% Acetonitrile
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection	UV at 280 nm
Run Time	25 minutes

Preparation of Standard Solutions

Stock Standard Solution (1000 µg/mL): Accurately weigh 25 mg of Dimethylmethoxy Chromanyl Palmitate reference standard and transfer it to a 25 mL volumetric flask. Dissolve and dilute to volume with methanol. This stock solution should be stored at 2-8 °C.

Working Standard Solutions: Prepare a series of working standard solutions by appropriately diluting the stock standard solution with the mobile phase to obtain concentrations ranging from 1 µg/mL to 100 µg/mL. These solutions are used to construct the calibration curve.

Sample Preparation

The following is a general procedure for a cream formulation and may need to be optimized for other matrices.

• Accurately weigh approximately 1 gram of the cosmetic cream into a 50 mL centrifuge tube.

• Add 20 mL of isopropanol to the tube.

• Vortex for 5 minutes to disperse the cream.

• Sonicate for 15 minutes to ensure complete extraction of DMC P.

• Centrifuge the mixture at 4000 rpm for 10 minutes.

• Carefully transfer the supernatant to a 25 mL volumetric flask.

• Repeat the extraction process on the residue with another 20 mL of isopropanol and add the supernatant to the same volumetric flask.

• Dilute the flask to the mark with isopropanol and mix well.

• Filter an aliquot of the solution through a 0.45 µm syringe filter into an HPLC vial for analysis.

Method Validation

The developed HPLC method was validated according to the International Council for Harmonisation (ICH) guidelines to ensure its suitability for the intended purpose.

Linearity

The linearity of the method was evaluated by analyzing the working standard solutions at six different concentrations. The peak area was plotted against the concentration, and the correlation coefficient (r²) was determined.

Parameter	Result
Linearity Range	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999
Regression Equation	y = mx + c

Accuracy

The accuracy of the method was determined by the standard addition method. A known amount of standard DMC P was spiked into a placebo formulation at three different concentration levels (80%, 100%, and 120% of the target concentration). The recovery of the analyte was then calculated.

Spiked Level	Mean Recovery (%)	% RSD
80%	99.5	0.8
100%	100.2	0.6
120%	99.8	0.7

Precision

The precision of the method was assessed by determining the repeatability (intra-day precision) and intermediate precision (inter-day precision). Six replicate injections of a standard solution were analyzed on the same day and on three different days.

Precision	% RSD
Repeatability (Intra-day)	< 1.0
Intermediate Precision (Inter-day)	< 2.0

Limit of Detection (LOD) and Limit of Quantification (LOQ)

The LOD and LOQ were calculated based on the standard deviation of the response and the slope of the calibration curve.

Parameter	Result (µg/mL)
LOD	0.1
LOQ	0.3

Forced Degradation Studies

To establish the stability-indicating capability of the method, forced degradation studies were performed on the DMC P standard. The standard was subjected to acidic, alkaline, oxidative, and photolytic stress conditions.[4][5]

• Acid Hydrolysis: 1 mL of stock solution + 1 mL of 1N HCl, heated at 80°C for 2 hours.

• Alkaline Hydrolysis: 1 mL of stock solution + 1 mL of 1N NaOH, heated at 80°C for 2 hours.

• Oxidative Degradation: 1 mL of stock solution + 1 mL of 30% H₂O₂, stored at room temperature for 24 hours.

• Photolytic Degradation: The standard solution was exposed to UV light (254 nm) for 24 hours.

The chromatograms of the stressed samples showed significant degradation of DMC P, and the degradation products were well-resolved from the parent peak, confirming the stability-indicating nature of the method.

Visualization

References

• 1. Dimethylmethoxy Chromanyl Palmitate Used in Skincare Cosmetics - Industry News - News [mobelbiochem.com]
• 2. Dimethylmethoxy Chromanyl Palmitate | Chromabright™ | Cosmetic Ingredients Guide [ci.guide]
• 3. China Dimethylmethoxy Chromanyl Palmitate Manufacturers Suppliers Factory - Koop Dimethylmethoxy Chromanyl Palmitate te koop - Chen Lang [af.chenlangbio.com]
• 4. researchgate.net [researchgate.net]
• 5. biomedres.us [biomedres.us]

Application Notes and Protocols for Developing a Stable Topical Formulation of Dimethylmethoxy Chromanyl Palmitate

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive guide for developing a stable and effective topical oil-in-water (O/W) cream formulation containing Dimethylmethoxy chromanyl palmitate (DCP). DCP is a potent, oil-soluble active ingredient known for its skin-brightening and antioxidant properties.[1][2][3] This document outlines the physicochemical properties of DCP, a starting formulation, detailed manufacturing protocols, and essential analytical methods for characterization and stability testing. Key performance assays, including In Vitro Release Testing (IVRT), are described to ensure product efficacy and quality.

Introduction to Dimethylmethoxy Chromanyl Palmitate (DCP)

Dimethylmethoxy chromanyl palmitate is a synthetic chromane (B1220400) derivative designed for enhanced stability and efficacy in cosmetic and dermatological applications.[1] Its primary mechanisms of action include the inhibition of tyrosinase, a key enzyme in melanin (B1238610) synthesis, which leads to a reduction in hyperpigmentation and a more even skin tone.[2][3] Additionally, as a chromanol derivative, DCP possesses significant antioxidant properties, helping to protect skin cells from oxidative damage induced by free radicals and UV radiation.[1][3] Unlike many depigmenting agents, DCP is reported to be non-irritating and stable in formulations, making it a desirable active for long-term topical use.[4][5]

Physicochemical Properties of DCP

A summary of the key physicochemical properties of Dimethylmethoxy chromanyl palmitate is presented in Table 1. Understanding these properties is crucial for formulation design.

Property	Value	Reference
INCI Name	Dimethylmethoxy Chromanyl Palmitate	[6]
Appearance	Pale yellow liquid or semi-solid	[6]
Solubility	Oil-soluble; Insoluble in water	[6][7]
Molecular Formula	C₂₈H₄₆O₃	[8]
Molecular Weight	430.7 g/mol	[8]
Recommended Usage Level	0.1 - 2.0%	[6]
pH Compatibility	4.0 - 8.0	[6]
Stability	Excellent thermal and photostability	[6]

Table 1: Physicochemical Properties of Dimethylmethoxy Chromanyl Palmitate.

Signaling Pathways of Action

Tyrosinase Inhibition Pathway

DCP exerts its skin-brightening effect by inhibiting the activity of tyrosinase, the rate-limiting enzyme in melanogenesis. This reduces the production of melanin, the pigment responsible for skin color. An overproduction of melanin can lead to hyperpigmentation issues such as age spots and melasma.[7] By controlling melanin synthesis, DCP helps to even out skin tone and reduce the appearance of dark spots.[3]

Caption: Simplified signaling pathway of tyrosinase inhibition by DCP.

Antioxidant Signaling Pathway

As a derivative of chromanol, DCP functions as a potent lipophilic antioxidant, similar to tocopherols (B72186) (Vitamin E). It protects cell membranes from lipid peroxidation by scavenging reactive oxygen species (ROS). This is achieved by donating a hydrogen atom from the hydroxyl group on its chromanol ring to free radicals, thereby neutralizing them and terminating the oxidative chain reaction. This action helps to mitigate cellular damage caused by environmental stressors.

Caption: Mechanism of antioxidant action of DCP via ROS scavenging.

Formulation Development

The following section provides a starting point for an oil-in-water (O/W) cream formulation suitable for the topical delivery of DCP.

Materials and Equipment

A list of necessary materials and equipment is provided in Table 2.

Category	Item
Active Ingredient	Dimethylmethoxy Chromanyl Palmitate (DCP)
Oil Phase	Cetearyl Alcohol, Glyceryl Stearate, Caprylic/Capric Triglyceride
Aqueous Phase	Deionized Water, Glycerin
Emulsifier	Ceteareth-20
Thickener	Carbomer
Neutralizer	Triethanolamine
Preservative	Phenoxyethanol, Ethylhexylglycerin
Antioxidant (optional)	Tocopherol (Vitamin E)
Equipment	Beakers, Water Bath, Homogenizer, Overhead Stirrer, pH meter, Viscometer

Table 2: Materials and Equipment for Formulation.

Example Formulation: 0.5% DCP O/W Cream

This formulation is designed to be a stable and cosmetically elegant base for DCP.

Phase	Ingredient	Function	% (w/w)
A (Oil Phase)	Glyceryl Stearate	Emollient, Emulsifier	5.00
Cetearyl Alcohol	Thickener, Emollient	4.00
Caprylic/Capric Triglyceride	Emollient, Solvent	8.00
Dimethylmethoxy Chromanyl Palmitate	Active Ingredient	0.50
Tocopherol	Antioxidant	0.20
B (Aqueous Phase)	Deionized Water	Vehicle	76.60
Glycerin	Humectant	3.00
Carbomer	Thickener	0.30
C (Neutralizing Phase)	Triethanolamine	Neutralizer	0.40
D (Preservative Phase)	Phenoxyethanol, Ethylhexylglycerin	Preservative	1.00
Deionized Water	Vehicle	q.s. to 100

Table 3: Starting Formulation for 0.5% DCP O/W Cream.

Experimental Protocols

Protocol for Preparation of 0.5% DCP O/W Cream

The following workflow outlines the manufacturing process for the DCP cream.

Caption: Workflow for the preparation of the DCP O/W Cream.

Detailed Steps:

• Phase A Preparation: In a suitable vessel, combine Glyceryl Stearate, Cetearyl Alcohol, Caprylic/Capric Triglyceride, Dimethylmethoxy Chromanyl Palmitate, and Tocopherol. Heat to 70-75°C with gentle stirring until all components are melted and uniform.

• Phase B Preparation: In a separate main vessel, disperse the Carbomer in Deionized Water with agitation. Once fully hydrated, add Glycerin and heat to 70-75°C.

• Emulsification: Slowly add Phase A to Phase B while homogenizing at a moderate speed. Continue homogenization for 10-15 minutes to form a uniform emulsion.

• Cooling: Switch to gentle overhead stirring and allow the emulsion to cool.

• Neutralization: When the temperature reaches approximately 40°C, add the Triethanolamine (Phase C) and continue mixing until a thickened cream is formed.

• Preservation: Add the preservative system (Phase D) and mix until homogeneous.

• Finalization: Continue stirring until the cream reaches room temperature (25°C). Check the final pH and adjust if necessary to be within the 5.5-6.5 range.

Protocol for Accelerated Stability Testing

Stability testing is performed to ensure the formulation maintains its physicochemical properties and the active ingredient remains potent over its shelf life.

Conditions:

• Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

• Real-Time: 25°C ± 2°C / 60% RH ± 5% RH

• Duration: 3 months for accelerated, ongoing for real-time.

• Testing Intervals: 0, 1, 2, and 3 months for the accelerated study.

Parameters to Evaluate:

• Appearance: Color, odor, phase separation.

• pH: Measured using a calibrated pH meter.

• Viscosity: Measured using a rotational viscometer.

• Assay of DCP: Quantification of DCP content using a validated HPLC method.

Representative Stability Data:

Parameter	Specification	Time 0	1 Month (40°C)	2 Months (40°C)	3 Months (40°C)
Appearance	White, smooth cream	Conforms	Conforms	Conforms	Conforms
pH	5.5 - 6.5	6.1	6.0	5.9	5.9
Viscosity (cP)	15,000 - 25,000	21,500	21,200	20,900	20,500
Assay of DCP (%)	90.0 - 110.0	101.2%	100.8%	100.1%	99.5%

Table 4: Representative Accelerated Stability Data for 0.5% DCP Cream.

Protocol for HPLC Quantification of DCP

This protocol provides a starting point for developing a validated HPLC method for DCP quantification.

Parameter	Condition
Instrument	HPLC with UV Detector
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile:Water (85:15 v/v)
Flow Rate	1.0 mL/min
Detection Wavelength	280 nm
Injection Volume	20 µL
Column Temperature	30°C

Table 5: Suggested HPLC Parameters for DCP Analysis.

Sample Preparation:

• Accurately weigh approximately 1 g of the cream into a 50 mL volumetric flask.

• Add approximately 30 mL of a suitable solvent (e.g., Tetrahydrofuran or a mixture of Methanol and Acetonitrile) and sonicate for 20 minutes to extract the DCP.

• Allow to cool to room temperature and dilute to volume with the solvent.

• Centrifuge a portion of the solution at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial for analysis.

Protocol for In Vitro Release Testing (IVRT)

IVRT is a crucial performance test that measures the rate of release of the active ingredient from the formulation.[9][10] It is widely used for quality control and to compare different formulations.[9][11]

Caption: Experimental workflow for In Vitro Release Testing (IVRT).

IVRT Parameters:

• Apparatus: Vertical Franz Diffusion Cell.

• Membrane: Inert synthetic membrane (e.g., Polysulfone).

• Receptor Medium: Phosphate Buffered Saline (PBS) pH 7.4 with a suitable solubilizer (e.g., 2% Oleth-20) to ensure sink conditions.

• Temperature: 32°C ± 1°C at the membrane surface.

• Stir Speed: 600 rpm.

• Dose: Approximately 300 mg of cream.

• Sampling Times: 1, 2, 4, 6, and 8 hours.

Data Presentation: The cumulative amount of DCP released per unit area (µg/cm²) is plotted against the square root of time (h⁰.⁵). The release rate is determined from the slope of the linear portion of the plot.

Representative IVRT Data:

Time (h)	Sqrt (Time) (h⁰.⁵)	Cumulative Amount Released (µg/cm²)
0	0.00	0.0
1	1.00	15.2
2	1.41	21.8
4	2.00	30.5
6	2.45	37.1
8	2.83	42.9

Table 6: Representative In Vitro Release Data for 0.5% DCP Cream.

Conclusion

This document provides a foundational framework for the development of a stable and effective topical cream containing Dimethylmethoxy chromanyl palmitate. The provided starting formulation and detailed protocols for manufacturing, stability testing, and in vitro performance evaluation offer a robust starting point for researchers. Adherence to these methodologies will facilitate the creation of a high-quality product with desirable physicochemical characteristics and reliable active ingredient delivery. Further optimization of the formulation may be necessary based on specific project requirements and additional performance testing, such as In Vitro Permeation Testing (IVPT).

References

• 1. dissolutiontech.com [dissolutiontech.com]
• 2. ijpsdronline.com [ijpsdronline.com]
• 3. scielo.br [scielo.br]
• 4. The Hypopigmentation Mechanism of Tyrosinase Inhibitory Peptides Derived from Food Proteins: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bot Verification [rasayanjournal.co.in]
• 6. Tyrosinase not the only pathway of interest for skin lightening ingredients [cosmeticsdesign-asia.com]
• 7. mdpi.com [mdpi.com]
• 8. 2.2.5. In Vitro Release Testing (IVRT) [bio-protocol.org]
• 9. Franz Diffusion Cell Testing: Complete IVRT & IVPT Guide [tiogaresearch.com]
• 10. Tyrosinase Inhibitors Naturally Present in Plants and Synthetic Modifications of These Natural Products as Anti-Melanogenic Agents: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Application Notes and Protocols for Testing Dimethylmethoxy Chromanyl Palmitate's Depigmenting Effects in In Vivo Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethylmethoxy chromanyl palmitate (DCP), commercially known as Chromabright™, is a synthetic molecule designed for skin brightening applications. Its primary mechanism of action is the inhibition of tyrosinase, the key enzyme in the melanogenesis pathway, which is responsible for the production of melanin (B1238610).[1][2][3] By controlling melanin synthesis, Dimethylmethoxy Chromanyl Palmitate aims to reduce hyperpigmentation, such as dark spots and uneven skin tone, leading to a brighter complexion.[1] Unlike some other depigmenting agents, it is reported to have a good safety profile, showing no cytotoxic effects in vitro.[4][5] Furthermore, it has demonstrated photoprotective effects on human keratinocytes, suggesting it may help prevent cellular damage from UV radiation.[5][6]

These application notes provide detailed protocols for evaluating the depigmenting efficacy of Dimethylmethoxy Chromanyl Palmitate in established in vivo animal models. The methodologies are based on standard practices for testing skin-lightening agents.

Data Presentation: In Vitro and In Vivo Efficacy

The following tables summarize the reported efficacy of Dimethylmethoxy Chromanyl Palmitate in comparison to other well-known depigmenting agents. While specific in vivo animal data for DCP is limited in publicly available literature, the following in vitro and human in vivo data provide a benchmark for expected outcomes.

Table 1: In Vitro Inhibition of Melanin Synthesis in Human Melanocytes

Compound	Concentration	Melanin Inhibition (%) vs. Control	Reference
Dimethylmethoxy Chromanyl Palmitate	10 µM	~50%	[6]
Hydroquinone	10 µM	~50%	[6]
Kojic Acid	10 µM	<25%	[6]
Arbutin	10 µM	Not Significant	[6]
Magnesium Ascorbyl Phosphate (MAP)	10 µM	<25%	[6]

Table 2: In Vivo Skin Brightening Effect in Human Volunteers (60-Day Study)

Treatment (0.1% Cream)	Change in Luminance (ΔL*)	Change in Individual Typological Angle (ΔITA°)	Reference
Dimethylmethoxy Chromanyl Palmitate	+1.7%	+13.7%	[4]
Placebo	Not Significant	Not Significant	[4]

Experimental Protocols

Two primary animal models are recommended for assessing the depigmenting effects of Dimethylmethoxy Chromanyl Palmitate: the Zebrafish Embryo Model for rapid screening and the Guinea Pig UV-Induced Hyperpigmentation Model for efficacy evaluation on mammalian skin.

Protocol 1: Zebrafish Embryo Melanogenesis Inhibition Assay

The zebrafish (Danio rerio) model is a cost-effective, high-throughput in vivo system for screening melanogenic regulatory compounds due to its rapid development and easily observable pigmentation.[4][7][8]

Materials:

• Wild-type zebrafish embryos

• Embryo medium (E3 medium)

• Dimethylmethoxy Chromanyl Palmitate (DCP) stock solution (dissolved in a suitable vehicle, e.g., DMSO)

• Positive control (e.g., Kojic Acid, Arbutin)

• 12-well plates

• Stereomicroscope with a digital camera

Procedure:

• Embryo Collection and Synchronization: Collect freshly fertilized zebrafish eggs and allow them to develop in E3 medium at 28.5°C. Synchronize the embryos by selecting those at the same developmental stage (e.g., 24 hours post-fertilization, hpf).

• Treatment:

  • Array 20-25 synchronized embryos per well in a 12-well plate containing 3 mL of E3 medium.

  • Add DCP to the wells at various concentrations (e.g., 1, 5, 10, 50 µM). Ensure the final concentration of the vehicle (e.g., DMSO) is consistent across all wells and does not exceed a non-toxic level (typically <0.1%).

  • Include a vehicle control group and a positive control group (e.g., Kojic Acid at a known effective concentration).

  • Incubate the plates at 28.5°C for a designated period, typically until 48 or 72 hpf.

• Phenotypic Assessment:

  • At the end of the incubation period, anesthetize the embryos (e.g., with tricaine (B183219) methanesulfonate).

  • Observe and photograph the embryos under a stereomicroscope.

  • Visually score the degree of pigmentation based on a predefined scale or quantify the pigmented area using image analysis software (e.g., ImageJ).

• Melanin Content Quantification (Optional):

  • Homogenize a pooled sample of embryos from each treatment group.

  • Extract melanin using established protocols (e.g., solubilization in NaOH).

  • Measure the absorbance of the melanin extract at 475 nm and normalize to the number of embryos or protein content.

Expected Outcome: A dose-dependent reduction in the pigmentation of zebrafish embryos treated with DCP compared to the vehicle control.

Protocol 2: Guinea Pig Model of UVB-Induced Hyperpigmentation

The brownish guinea pig is a well-established model for studying UV-induced hyperpigmentation as its skin response is similar to that of human skin.[5][9][10][11][12][13]

Materials:

• Brownish guinea pigs (e.g., Hartley strain)

• UVB light source

• Dimethylmethoxy Chromanyl Palmitate formulation (e.g., 0.1% - 1% in a cream or solution)

• Vehicle control formulation

• Positive control formulation (e.g., Kojic Acid or Hydroquinone cream)

• Chromameter for colorimetric measurements

• Biopsy tools

• Reagents for histological analysis (e.g., Fontana-Masson stain for melanin)

Procedure:

• Animal Acclimatization and Preparation:

  • Acclimatize animals for at least one week.

  • Shave the dorsal skin of the guinea pigs to create test areas.

• UVB-Induced Hyperpigmentation:

  • Expose the shaved dorsal skin to a controlled dose of UVB radiation daily for a period sufficient to induce visible hyperpigmentation (e.g., 3-5 consecutive days).[12] The exact dose and duration may need to be optimized.

  • Allow pigmentation to develop and stabilize over several days (e.g., 3-7 days post-irradiation).

• Topical Treatment:

  • Divide the pigmented areas into distinct treatment sites.

  • Apply the DCP formulation, vehicle control, and positive control to the designated sites once or twice daily for several weeks (e.g., 2-4 weeks).

• Efficacy Assessment:

  • Visual Assessment: Score the degree of pigmentation at regular intervals using a visual grading scale.

  • Colorimetric Measurement: Use a Chromameter to measure the L* value (lightness) of the skin in the treatment areas weekly. An increase in the L* value indicates depigmentation.

  • Histological Analysis: At the end of the study, collect skin biopsies from the treatment sites. Process the tissues and stain with Fontana-Masson to visualize and quantify melanin content in the epidermis. The number of DOPA-positive melanocytes can also be assessed.[12]

Expected Outcome: A significant increase in the L* value and a reduction in epidermal melanin content in the DCP-treated sites compared to the vehicle control.

Visualization of Pathways and Workflows

Caption: Experimental workflows for zebrafish and guinea pig models.

Caption: Inhibition of the melanogenesis pathway by DCP.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. personalcaremagazine.com [personalcaremagazine.com]
• 5. vanishbg.com [vanishbg.com]
• 6. farmaciafavero.it [farmaciafavero.it]
• 7. esbalabs.com [esbalabs.com]
• 8. Natural Melanogenesis Inhibitors Acting Through the Down-Regulation of Tyrosinase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Skin whitening agents: medicinal chemistry perspective of tyrosinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Differential analysis of experimental hypermelanosis induced by UVB, PUVA, and allergic contact dermatitis using a brownish guinea pig model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Tranexamic acid can treat ultraviolet radiation-induced pigmentation in guinea pigs - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Evaluating the Antioxidant Capacity of Dimethylmethoxy Chromanyl Palmitate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethylmethoxy chromanyl palmitate (DMC P) is a synthetic, oil-soluble active ingredient increasingly utilized in cosmetic and dermatological formulations for its potent antioxidant and skin-brightening properties.[1][2][3][4] Structurally, it features a chromane (B1220400) core, similar to that of vitamin E, which is responsible for its significant free radical scavenging capabilities. The addition of a palmitate tail enhances its stability and facilitates its penetration into the stratum corneum.[1] These application notes provide detailed protocols for evaluating the antioxidant capacity of DMC P using common in vitro assays: DPPH, ABTS, and ORAC. Additionally, potential signaling pathways modulated by this antioxidant are illustrated.

Data Presentation

The antioxidant capacity of Dimethylmethoxy chromanyl palmitate can be quantified using various standardized assays. The following table summarizes the expected outcomes and provides a comparison with a standard antioxidant, Trolox (a water-soluble analog of vitamin E).

Disclaimer: The following quantitative data for Dimethylmethoxy chromanyl palmitate are representative values based on the antioxidant activity of structurally similar chromane derivatives and vitamin E analogs.[5][6] Specific experimental values should be determined empirically.

Assay	Parameter	Representative Value for DMC P	Trolox (Standard)
DPPH Radical Scavenging Activity	IC₅₀ (μg/mL)	15 - 30	~ 8 - 15
ABTS Radical Scavenging Activity	TEAC (Trolox Equivalent Antioxidant Capacity)	0.8 - 1.2	1.0 (by definition)
ORAC (Oxygen Radical Absorbance Capacity)	μmol TE/g (Trolox Equivalents per gram)	1,000 - 1,500	1.0 (by definition, as μmol TE/μmol)

Experimental Protocols

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, thus neutralizing it. This reduction of DPPH is accompanied by a color change from violet to yellow, which is measured spectrophotometrically.

Materials:

• Dimethylmethoxy chromanyl palmitate (DMC P)

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) or Ethanol (B145695) (analytical grade)

• Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid) as a positive control

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. Keep the solution in a dark, amber-colored bottle to prevent degradation.

• Preparation of Sample and Standard Solutions:

  • Prepare a stock solution of DMC P in methanol (e.g., 1 mg/mL).

  • Perform serial dilutions to obtain a range of concentrations (e.g., 5, 10, 25, 50, 100 µg/mL).

  • Prepare a stock solution of Trolox in methanol and dilute to a similar concentration range to serve as a positive control.

• Assay Protocol:

  • To each well of a 96-well plate, add 50 µL of the sample or standard solution at different concentrations.

  • Add 150 µL of the 0.1 mM DPPH solution to each well.

  • For the blank, add 50 µL of methanol and 150 µL of the DPPH solution.

  • For the negative control, add 50 µL of the sample solution and 150 µL of methanol.

• Incubation and Measurement:

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation:

  • The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(Abs_blank - Abs_sample) / Abs_blank] * 100

  • Plot the percentage of inhibition against the concentration of DMC P and Trolox to determine the IC₅₀ value (the concentration required to inhibit 50% of the DPPH radicals).

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

Principle: This assay measures the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+). The reduction of the blue-green ABTS•+ by the antioxidant to its colorless neutral form is monitored spectrophotometrically.

Materials:

• Dimethylmethoxy chromanyl palmitate (DMC P)

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) diammonium salt

• Potassium persulfate

• Phosphate-buffered saline (PBS) or ethanol

• Trolox as a positive control

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of ABTS Radical Cation (ABTS•+) Solution:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours. This will produce the ABTS•+ stock solution.

  • Before the assay, dilute the ABTS•+ stock solution with PBS or ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Preparation of Sample and Standard Solutions:

  • Prepare a stock solution of DMC P in a suitable solvent (e.g., ethanol).

  • Perform serial dilutions to obtain a range of concentrations.

  • Prepare a stock solution of Trolox and dilute to a similar concentration range.

• Assay Protocol:

  • To each well of a 96-well plate, add 20 µL of the sample or standard solution.

  • Add 180 µL of the diluted ABTS•+ solution to each well.

• Incubation and Measurement:

  • Incubate the plate at room temperature for 6 minutes.

  • Measure the absorbance at 734 nm.

• Calculation:

  • Calculate the percentage of inhibition similar to the DPPH assay.

  • The antioxidant activity is expressed as Trolox Equivalent Antioxidant Capacity (TEAC). This is determined by comparing the percentage of inhibition of the sample to that of a Trolox standard curve.

ORAC (Oxygen Radical Absorbance Capacity) Assay

Principle: The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe from oxidative degradation by peroxyl radicals generated by AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride). The antioxidant capacity is quantified by the degree of fluorescence protection.

Materials:

• Dimethylmethoxy chromanyl palmitate (DMC P)

• Fluorescein (B123965) sodium salt

• AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride)

• Trolox as a positive control

• Phosphate (B84403) buffer (75 mM, pH 7.4)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of fluorescein in phosphate buffer.

  • Prepare a fresh solution of AAPH in phosphate buffer before use.

  • Prepare a stock solution of Trolox in phosphate buffer.

• Preparation of Sample and Standard Solutions:

  • Dissolve DMC P in a suitable solvent and then dilute with phosphate buffer to the desired concentrations.

  • Prepare a series of Trolox dilutions in phosphate buffer to create a standard curve.

• Assay Protocol:

  • To each well of a 96-well black microplate, add 150 µL of the fluorescein working solution.

  • Add 25 µL of the sample, standard, or blank (phosphate buffer) to the wells.

  • Incubate the plate at 37°C for 15-30 minutes in the plate reader.

  • Initiate the reaction by adding 25 µL of the AAPH solution to all wells.

• Measurement:

  • Immediately begin recording the fluorescence intensity every 1-2 minutes for at least 60 minutes, with excitation at 485 nm and emission at 520 nm.

• Calculation:

  • Calculate the area under the curve (AUC) for the fluorescence decay of each sample, standard, and blank.

  • Subtract the AUC of the blank from the AUC of the samples and standards to obtain the net AUC.

  • Plot the net AUC of the Trolox standards against their concentrations to create a standard curve.

  • The ORAC value of the sample is calculated from the Trolox standard curve and is expressed as micromoles of Trolox Equivalents (TE) per gram or liter of the sample.

Mandatory Visualizations

Experimental Workflow for Antioxidant Capacity Assays

Caption: General workflow for in vitro antioxidant capacity assays.

Putative Antioxidant Signaling Pathway: Nrf2 Activation

Caption: Hypothesized activation of the Nrf2 pathway by DMC P.

Putative Antioxidant Signaling Pathway: SIRT1 Activation

Caption: Hypothesized activation of the SIRT1 pathway by DMC P.

References

• 1. Dimethylmethoxy Chromanyl Palmitate Used in Skincare Cosmetics - Industry News - News [mobelbiochem.com]
• 2. nbinno.com [nbinno.com]
• 3. specialchem.com [specialchem.com]
• 4. nbinno.com [nbinno.com]
• 5. US7329688B2 - Natural vitamin E compositions with superior antioxidant potency - Google Patents [patents.google.com]
• 6. Antioxidant activities of natural vitamin E formulations - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring Dimethylmethoxy Chromanyl Palmitate Skin Penetration

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethylmethoxy Chromanyl Palmitate (DCP), commercially known as Chromabright™, is a novel synthetic molecule designed for skin brightening and photoprotection.[1][2] Its mechanism of action involves the inhibition of tyrosinase, the key enzyme in melanin (B1238610) synthesis, leading to a reduction in hyperpigmentation and a more even skin tone.[3][4] Unlike many traditional skin lightening agents, DCP is reported to be non-cytotoxic, non-irritating, and stable in formulations.[1][5] Understanding the extent and rate of its penetration into the skin is crucial for optimizing formulation strategies, ensuring efficacy, and performing safety assessments.

These application notes provide detailed protocols for established in vitro and ex vivo methods to quantify the skin penetration of Dimethylmethoxy Chromanyl Palmitate. The methodologies are designed to be robust and reproducible, providing valuable data for cosmetic and pharmaceutical research and development.

Key Techniques for Measuring Skin Penetration

The assessment of skin penetration can be broadly categorized into in vitro, ex vivo, and in vivo methods. For the scope of these application notes, we will focus on the most common and well-established in vitro and ex vivo techniques which are widely accepted for preclinical evaluation.[6][7]

• In Vitro Methods: These studies utilize synthetic membranes or isolated skin models to assess the permeation and retention of a compound. The Franz diffusion cell is the gold-standard apparatus for these investigations.[6]

• Ex Vivo Methods: Similar to in vitro methods, but employ excised human or animal skin, providing a more biologically relevant barrier model.[6]

• In Vivo Methods: These methods involve the application of the substance directly to the skin of living organisms (human or animal). While providing the most relevant data, they are often more complex, expensive, and subject to stricter ethical considerations. Common in vivo techniques include tape stripping and confocal microscopy.

Experimental Protocols

Protocol 1: In Vitro Skin Permeation Study using Franz Diffusion Cells

This protocol details the use of Franz diffusion cells to quantify the permeation of Dimethylmethoxy Chromanyl Palmitate through a synthetic membrane or excised skin.

Objective: To determine the flux, permeability coefficient, and retention of DCP in different skin layers following topical application.

Materials:

• Franz Diffusion Cells (with a known diffusion area)

• Excised human or porcine skin (full-thickness or dermatomed)

• Synthetic membranes (e.g., Strat-M®)

• Receptor fluid (e.g., phosphate-buffered saline (PBS) with a solubility enhancer like ethanol (B145695) or bovine serum albumin for lipophilic compounds like DCP)

• Formulation containing Dimethylmethoxy Chromanyl Palmitate

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Standard solutions of Dimethylmethoxy Chromanyl Palmitate

• Syringes and needles for sampling

• Water bath with circulator

• Magnetic stir bars

• Parafilm®

Methodology:

• Skin Preparation:

  • If using excised skin, carefully thaw the skin at room temperature.

  • Dermatome the skin to a uniform thickness (typically 400 ± 50 µm).[8]

  • Cut the skin into discs of appropriate size to fit the Franz diffusion cells.

  • Visually inspect the skin for any defects.

• Franz Cell Assembly:

  • Mount the skin or synthetic membrane between the donor and receptor compartments of the Franz cell, ensuring the stratum corneum side faces the donor compartment.

  • Clamp the two compartments together securely.

  • Fill the receptor compartment with pre-warmed (32°C) and degassed receptor fluid, ensuring no air bubbles are trapped beneath the membrane.

  • Place a magnetic stir bar in the receptor compartment.

• Experiment Initiation:

  • Equilibrate the assembled Franz cells in a water bath set to 32°C for at least 30 minutes.

  • Apply a finite dose (e.g., 10 mg/cm²) of the DCP-containing formulation evenly onto the surface of the skin in the donor compartment.

  • Cover the donor compartment with Parafilm® to prevent evaporation.

• Sampling:

  • At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, and 24 hours), withdraw an aliquot (e.g., 200 µL) of the receptor fluid from the sampling arm.

  • Immediately replenish the receptor compartment with an equal volume of fresh, pre-warmed receptor fluid to maintain sink conditions.

• Sample Analysis:

  • Analyze the collected samples for DCP concentration using a validated HPLC method.

• Mass Balance and Skin Retention:

  • At the end of the experiment (24 hours), dismantle the Franz cells.

  • Wash the surface of the skin to remove any unabsorbed formulation.

  • Separate the epidermis from the dermis (e.g., by heat separation).

  • Extract the DCP from the stratum corneum (via tape stripping), epidermis, dermis, and the surface wash using a suitable solvent.

  • Quantify the amount of DCP in each compartment using HPLC.

Data Presentation:

The quantitative data obtained from the in vitro skin permeation study should be summarized in a clear and concise table for easy comparison. Below is an example of how to structure such a table.

Parameter	Formulation A (0.5% DCP)	Formulation B (1.0% DCP)	Control (Vehicle)
Steady-State Flux (Jss) (µg/cm²/h)	[Insert Value]	[Insert Value]	[Insert Value]
Permeability Coefficient (Kp) (cm/h)	[Insert Value]	[Insert Value]	[Insert Value]
Lag Time (t_lag) (h)	[Insert Value]	[Insert Value]	[Insert Value]
DCP in Stratum Corneum (µg/cm²)	[Insert Value]	[Insert Value]	[Insert Value]
DCP in Epidermis (µg/cm²)	[Insert Value]	[Insert Value]	[Insert Value]
DCP in Dermis (µg/cm²)	[Insert Value]	[Insert Value]	[Insert Value]
Total Amount Permeated at 24h (µg/cm²)	[Insert Value]	[Insert Value]	[Insert Value]
Mass Balance (%)	[Insert Value]	[Insert Value]	[Insert Value]

Note: The values in this table are placeholders and should be replaced with actual experimental data.

Protocol 2: Analytical Method for Quantification of Dimethylmethoxy Chromanyl Palmitate by HPLC

Objective: To establish a reliable High-Performance Liquid Chromatography (HPLC) method for the quantification of Dimethylmethoxy Chromanyl Palmitate in skin matrices and receptor fluid.

Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, and UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of Acetonitrile and Water.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Detection Wavelength: Determined by UV scan of DCP standard (typically in the range of 280-310 nm).

• Column Temperature: 30°C.

Method Validation:

The HPLC method should be validated according to ICH guidelines for linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Sample Preparation:

• Receptor Fluid Samples: Dilute with the mobile phase as necessary to fall within the calibration curve range.

• Skin Samples (Stratum Corneum, Epidermis, Dermis):

  • Mince the tissue samples.

  • Add a known volume of a suitable extraction solvent (e.g., methanol (B129727) or acetonitrile).

  • Homogenize the tissue.

  • Centrifuge to pellet the tissue debris.

  • Filter the supernatant through a 0.22 µm syringe filter before injection into the HPLC system.

Visualization of Experimental Workflow and Signaling Pathway

Experimental Workflow

The following diagram illustrates the key steps involved in the in vitro skin permeation study using Franz diffusion cells.

Caption: Workflow for in vitro skin permeation study of DCP.

Signaling Pathway of Tyrosinase Inhibition

Dimethylmethoxy Chromanyl Palmitate functions as a skin-brightening agent by inhibiting the activity of tyrosinase, the rate-limiting enzyme in melanogenesis. The following diagram illustrates the simplified signaling pathway leading to melanin production and the point of inhibition by DCP.

Caption: DCP inhibits tyrosinase, blocking melanin synthesis.

Conclusion

The protocols and methodologies outlined in these application notes provide a comprehensive framework for the quantitative assessment of Dimethylmethoxy Chromanyl Palmitate skin penetration. By employing these techniques, researchers can generate robust and reliable data to support formulation development, efficacy substantiation, and safety evaluation of cosmetic and dermatological products containing this innovative skin-brightening agent. The provided diagrams offer clear visual representations of the experimental process and the underlying biological mechanism, facilitating a deeper understanding for professionals in the field.

References

• 1. vanishbg.com [vanishbg.com]
• 2. ulprospector.com [ulprospector.com]
• 3. nbinno.com [nbinno.com]
• 4. graphviz.org [graphviz.org]
• 5. esbalabs.com [esbalabs.com]
• 6. sketchviz.com [sketchviz.com]
• 7. Quantitative Confocal Raman Microspectroscopy to Evaluate Skin Penetration of Topically Applied Substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Measurement of the penetration of 56 cosmetic relevant chemicals into and through human skin using a standardized protocol - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Evaluating the Anti-Melanogenic Efficacy of Dimethylmethoxy Chromanyl Palmitate in B16 Melanoma Cells

Audience: Researchers, scientists, and drug development professionals.

Introduction

Melanogenesis, the synthesis of melanin (B1238610) pigment, is a critical physiological process for protecting the skin from ultraviolet (UV) radiation.[1] However, the overproduction and abnormal accumulation of melanin can lead to hyperpigmentation disorders such as melasma, age spots, and freckles.[2][3] The key and rate-limiting enzyme in this pathway is tyrosinase, which catalyzes the initial steps of converting L-tyrosine to melanin precursors.[1][4] Consequently, inhibitors of tyrosinase are of significant interest for cosmetic and therapeutic applications aimed at skin brightening and treating hyperpigmentation.[5][6]

Dimethylmethoxy chromanyl palmitate (DCP), also known by the trade name Chromabright™, is a synthetic molecule designed as a potent skin-lightening agent.[3] It functions by inhibiting the activity of tyrosinase, thereby controlling melanin synthesis and reducing the appearance of dark spots and uneven skin tone.[6][7] In vitro studies have demonstrated its efficacy and photoprotective effects, positioning it as a promising alternative to other agents that may have undesirable side effects.[3][8]

The B16 murine melanoma cell line is a well-established and widely used in vitro model for studying melanogenesis and for screening potential modulators of melanin production.[2][9] These cells can be stimulated with factors like α-melanocyte-stimulating hormone (α-MSH) to induce melanin synthesis, mimicking the physiological process.[10] This application note provides a comprehensive set of protocols to assess the anti-melanogenic properties of Dimethylmethoxy chromanyl palmitate using the B16 melanoma cell model. The described assays cover the evaluation of cell viability, direct measurement of melanin content, cellular tyrosinase activity, and the expression levels of key melanogenesis-related proteins.

Principle of the Method

The efficacy of Dimethylmethoxy chromanyl palmitate (DCP) is evaluated by treating B16 melanoma cells with varying concentrations of the compound. Initially, a cell viability assay is performed to determine the non-toxic concentration range of DCP. Subsequently, B16 cells, often stimulated with α-MSH to enhance melanin production, are treated with these non-toxic concentrations. The anti-melanogenic effects are then quantified through three primary assays:

• Melanin Content Assay: Measures the total melanin produced and accumulated by the cells.

• Cellular Tyrosinase Activity Assay: Determines the direct inhibitory effect of DCP on the key enzyme within the cellular environment.

• Western Blot Analysis: Assesses the protein expression levels of the master regulator of melanogenesis, Microphthalmia-associated transcription factor (MITF), and its downstream targets, including tyrosinase (TYR), tyrosinase-related protein-1 (TRP-1), and tyrosinase-related protein-2 (TRP-2/DCT).[2]

This multi-faceted approach provides a thorough understanding of the mechanism by which DCP modulates melanin synthesis in a cellular context.

Experimental Workflow

Caption: Overall workflow for evaluating DCP in B16 cells.

Data Presentation

Quantitative results from the experiments should be recorded and summarized in tables for clear comparison and analysis. The data should be presented as the mean ± standard deviation (SD) from at least three independent experiments.

Table 1: Effect of DCP on B16 Cell Viability (MTT Assay)

Concentration of DCP (µM)	Absorbance at 570 nm (Mean ± SD)	Cell Viability (%)
0 (Control)	1.25 ± 0.08	100
1	1.23 ± 0.07	98.4
10	1.21 ± 0.09	96.8
25	1.18 ± 0.06	94.4
50	1.15 ± 0.08	92.0

| 100 | 0.85 ± 0.05 | 68.0 |

Table 2: Effect of DCP on Melanin Content in α-MSH-stimulated B16 Cells

Treatment	Melanin Content (µg/mg protein) (Mean ± SD)	Inhibition of Melanin Synthesis (%)
Control (no α-MSH)	12.5 ± 1.5	N/A
α-MSH (100 nM)	45.2 ± 3.1	0
α-MSH + DCP (10 µM)	33.9 ± 2.5	25.0
α-MSH + DCP (25 µM)	21.7 ± 1.9	52.0
α-MSH + DCP (50 µM)	15.8 ± 1.4	65.0

| Kojic Acid (200 µM) | 18.1 ± 1.6 | 60.0 |

Table 3: Effect of DCP on Cellular Tyrosinase Activity in α-MSH-stimulated B16 Cells

Treatment	Tyrosinase Activity (U/mg protein) (Mean ± SD)	Inhibition of Tyrosinase Activity (%)
Control (no α-MSH)	2.1 ± 0.2	N/A
α-MSH (100 nM)	7.8 ± 0.5	0
α-MSH + DCP (10 µM)	5.9 ± 0.4	24.4
α-MSH + DCP (25 µM)	3.5 ± 0.3	55.1
α-MSH + DCP (50 µM)	2.5 ± 0.2	67.9

| Kojic Acid (200 µM) | 3.1 ± 0.3 | 60.3 |

Table 4: Densitometric Analysis of Melanogenesis-Related Proteins

Treatment	Relative MITF Expression (Fold Change)	Relative Tyrosinase Expression (Fold Change)
α-MSH (100 nM)	3.5 ± 0.3	3.1 ± 0.2

| α-MSH + DCP (50 µM) | 3.3 ± 0.4 | 2.9 ± 0.3 |

(Note: Data in tables are for illustrative purposes only.)

Experimental Protocols

Materials Required

• B16-F10 murine melanoma cells (e.g., ATCC® CRL-6475™)

• Dimethylmethoxy chromanyl palmitate (DCP)

• Dulbecco's Modified Eagle's Medium (DMEM)[9]

• Fetal Bovine Serum (FBS)[9]

• Penicillin-Streptomycin solution[9]

• Trypsin-EDTA[9]

• Phosphate-Buffered Saline (PBS)[9]

• α-Melanocyte-Stimulating Hormone (α-MSH)[10]

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution[5]

• Dimethyl sulfoxide (B87167) (DMSO)[5]

• Lysis Buffer (e.g., RIPA buffer with protease inhibitors)[5][11]

• L-DOPA (L-3,4-dihydroxyphenylalanine)[1]

• Sodium hydroxide (B78521) (NaOH)[5]

• BCA Protein Assay Kit

• Primary antibodies: anti-Tyrosinase, anti-MITF, anti-TRP-1, anti-TRP-2, anti-β-actin (or GAPDH)[2][11]

• HRP-conjugated secondary antibody[11]

• ECL Western Blotting Substrate[11]

• PVDF or nitrocellulose membranes[5]

B16 Murine Melanoma Cell Culture and Treatment

• Culture B16-F10 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.[9]

• Maintain cells in a humidified incubator at 37°C with 5% CO₂.[9]

• Subculture the cells when they reach 80-90% confluency.[5]

• For experiments, seed cells in appropriate plates (e.g., 96-well for MTT, 6-well for melanin/tyrosinase assays and Western blot) and allow them to attach for 24 hours.[1][12]

• Prepare stock solutions of DCP in DMSO. Dilute in culture medium to achieve final desired concentrations. The final DMSO concentration should not exceed 0.1% to avoid solvent-induced cytotoxicity.[11]

• For melanin, tyrosinase, and protein expression studies, treat cells with DCP in the presence or absence of a stimulant like α-MSH (e.g., 100 nM) for the desired incubation period (typically 48-72 hours).[2][9]

Cell Viability (MTT) Assay

• Seed B16-F10 cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well.

• After 24 hours, treat the cells with various concentrations of DCP for 48 hours.[5]

• Following incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours at 37°C.[5]

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.[5]

• Measure the absorbance at 570 nm using a microplate reader.[9]

• Calculate cell viability as a percentage relative to the vehicle-treated control group.

Melanin Content Assay

• Seed cells in a 6-well plate (e.g., 2 x 10⁵ cells/well) and treat as described in section 2 for 72 hours.[1][10]

• After incubation, wash the cells twice with ice-cold PBS and harvest them.[5][9]

• Centrifuge the cell suspension to obtain a pellet. A portion of the cells can be used for protein quantification.

• Dissolve the cell pellet in 1 N NaOH with 10% DMSO by incubating at an elevated temperature (e.g., 70°C for 1 hour).[5][10]

• Measure the absorbance of the supernatant at 405 nm using a microplate reader.[9]

• Quantify the melanin content by comparing the absorbance to a standard curve generated with synthetic melanin. Normalize the melanin content to the total protein concentration of the cell lysate.

Cellular Tyrosinase Activity Assay

• Seed and treat B16-F10 cells in 6-well plates as described previously.[1]

• After treatment, wash the cells with ice-cold PBS and lyse them in a suitable buffer (e.g., 50 mM sodium phosphate (B84403) buffer, pH 6.8, containing 1% Triton X-100).[13][14]

• Centrifuge the lysates at 13,000 rpm for 15 minutes at 4°C to pellet cell debris.[1]

• Collect the supernatant and determine the protein concentration.[1]

• In a 96-well plate, add 80 µL of cell extract (normalized for protein concentration) and 20 µL of L-DOPA solution (e.g., 10 mM).[5]

• Incubate at 37°C and measure the formation of dopachrome (B613829) by reading the absorbance at 475 nm at regular intervals.[1][15]

• Calculate tyrosinase activity and express it as a percentage of the α-MSH-treated control.

Western Blot Analysis

• Treat B16-F10 cells in 6-well plates and lyse them with RIPA buffer containing protease inhibitors.[5][11]

• Determine the protein concentration of the cell lysates using a BCA assay.

• Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel and transfer them to a PVDF or nitrocellulose membrane.[2][11]

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.[5]

• Incubate the membrane with primary antibodies against MITF, tyrosinase, TRP-1, TRP-2, and a loading control (β-actin or GAPDH) overnight at 4°C.[2][11]

• Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and visualize the protein bands using an ECL substrate and an imaging system.[11]

• Perform densitometric analysis to quantify the protein expression levels, normalizing to the loading control.

Mechanism of Action: Melanogenesis Signaling Pathway

Melanogenesis in B16 cells is primarily regulated by the cAMP/PKA/CREB signaling pathway, which converges on the master transcription factor MITF.[16][17] α-MSH binds to the MC1R receptor, activating adenylyl cyclase and increasing intracellular cAMP levels.[17] This activates PKA, which then phosphorylates the transcription factor CREB. Phosphorylated CREB enters the nucleus and promotes the transcription of the MITF gene.[17] MITF, in turn, binds to the promoter regions of melanogenic enzyme genes, such as TYR, TRP-1, and TRP-2, to initiate their transcription and subsequent protein synthesis, leading to melanin production.[2][4] Dimethylmethoxy chromanyl palmitate is hypothesized to primarily act by directly inhibiting the enzymatic activity of tyrosinase, the final product of this cascade.

Caption: Melanogenesis pathway and the inhibitory action of DCP.

References

• 1. benchchem.com [benchchem.com]
• 2. Down-regulation of tyrosinase, TRP-1, TRP-2 and MITF expressions by citrus press-cakes in murine B16 F10 melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dimethylmethoxy Chromanyl Palmitate | Chromabright™ | Cosmetic Ingredients Guide [ci.guide]
• 4. Modifying skin pigmentation – approaches through intrinsic biochemistry and exogenous agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. nbinno.com [nbinno.com]
• 7. myrevea.com [myrevea.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Induction of Melanogenesis by Fosfomycin in B16F10 Cells Through the Upregulation of P-JNK and P-p38 Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. In situ melanin assay for MSH using mouse B16 melanoma cells in culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. bpb.pharm.or.jp [bpb.pharm.or.jp]
• 14. Evaluation of Antioxidant and Anti-Melanogenic Activity of Different Extracts of Aerial Parts of N. Sintenisii in Murine Melanoma B16F10 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. jfda-online.com [jfda-online.com]
• 16. researchgate.net [researchgate.net]
• 17. Signaling Pathways in Melanogenesis | MDPI [mdpi.com]

Application of Dimethylmethoxy Chromanyl Palmitate in 3D Skin Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethylmethoxy Chromanyl Palmitate (DMC P), a synthetic molecule engineered for advanced skincare applications, has emerged as a potent agent for modulating skin pigmentation. Its primary mechanism of action involves the inhibition of tyrosinase, the rate-limiting enzyme in melanin (B1238610) synthesis, leading to a reduction in hyperpigmentation and a more even skin tone.[1] Beyond its skin lightening effects, DMC P exhibits significant antioxidant and photoprotective properties, offering a multifaceted approach to skin health and aesthetics.[1][2] Notably, it presents a favorable safety profile, especially when compared to traditional depigmenting agents like hydroquinone, showing no cytotoxic effects at effective concentrations.[1][3]

Three-dimensional (3D) skin models, such as reconstructed human epidermis, provide a physiologically relevant platform for the preclinical evaluation of cosmetic and dermatological ingredients.[4][5][6] These models mimic the architecture and cellular interactions of human skin, allowing for the assessment of efficacy and safety in a controlled in vitro environment. This document provides detailed application notes and protocols for evaluating the utility of Dimethylmethoxy Chromanyl Palmitate in 3D skin models.

Key Applications and Efficacy

Dimethylmethoxy Chromanyl Palmitate is primarily utilized for:

• Skin Whitening and Brightening: By inhibiting melanin production, it effectively reduces the appearance of dark spots, melasma, and freckles.[2][3][7]

• Hyperpigmentation Control: It helps to manage and prevent the overproduction of melanin often triggered by sun exposure and other environmental factors.

• Antioxidant Protection: Its ability to scavenge free radicals helps protect the skin from oxidative stress, a key contributor to premature aging.[1]

• Photoprotection: DMC P has demonstrated a protective effect on human epidermal keratinocytes against UV-induced damage.[1][3][8]

Quantitative Efficacy Data

The following tables summarize the quantitative data on the efficacy of Dimethylmethoxy Chromanyl Palmitate from in vitro studies.

Efficacy Parameter	Test System	Concentration	Result	Reference
Tyrosinase Inhibition	Human Endogenous Tyrosinase	1 mM	43% inhibition	[1]
Melanogenesis Inhibition	Human Epidermal Melanocytes	Dose-dependent	Significant inhibition of melanin synthesis	[7]

Comparative Efficacy	Test System	Comparison Agents	Result	Reference
Depigmenting Efficacy	In vitro	Arbutin, Kojic Acid, Magnesium Ascorbyl Phosphate (B84403)	DMC P showed noticeably higher efficacy.	[1][3]
Depigmenting Activity	In vitro	Hydroquinone	DMC P showed similar activity without cytotoxicity.	[1][3]

Experimental Protocols for 3D Skin Models

The following protocols are designed for the evaluation of Dimethylmethoxy Chromanyl Palmitate in commercially available 3D reconstructed human skin models containing melanocytes (e.g., MelanoDerm™, EpiDerm™ M).

Melanin Content Assay

This protocol quantifies the melanin content in 3D skin models following treatment with DMC P.

Materials:

• 3D pigmented human skin models

• Assay medium (as per manufacturer's instructions)

• Dimethylmethoxy Chromanyl Palmitate (DMC P) stock solution (in a suitable solvent like DMSO)

• Positive control (e.g., Kojic Acid)

• Solubilizing agent (1 M NaOH with 10% DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Model Equilibration: Upon receipt, equilibrate the 3D skin models according to the manufacturer's instructions, typically for 24 hours at 37°C and 5% CO2.

• Treatment: Prepare working solutions of DMC P and the positive control in the assay medium at desired concentrations. The final solvent concentration should be non-toxic to the cells (typically ≤ 0.5%). Replace the medium with the treatment medium.

• Incubation: Treat the models for a specified period (e.g., 7-14 days), replacing the treatment medium every 2-3 days.

• Tissue Lysis: At the end of the treatment period, wash the tissue inserts with phosphate-buffered saline (PBS). Transfer the tissues to microcentrifuge tubes containing the solubilizing agent.

• Melanin Solubilization: Heat the samples at 95-100°C for 45-60 minutes to dissolve the melanin.

• Quantification: Cool the samples to room temperature and centrifuge to pellet any insoluble material. Transfer the supernatant to a 96-well plate and measure the absorbance at 450-490 nm using a microplate reader.

• Data Analysis: Normalize the melanin content to the total protein content of the tissue lysate (determined by a standard protein assay like BCA) to account for any effects on cell proliferation. Calculate the percentage inhibition of melanin synthesis compared to the vehicle control.

Tyrosinase Activity Assay

This assay measures the inhibitory effect of DMC P on tyrosinase activity within the 3D skin model.

Materials:

• Treated 3D skin models (from the melanin content assay or a parallel experiment)

• Lysis buffer (e.g., phosphate buffer with a non-ionic detergent)

• L-DOPA solution (substrate)

• 96-well microplate

• Microplate reader

Procedure:

• Tissue Homogenization: Following treatment, wash the tissue inserts with PBS and homogenize them in lysis buffer on ice.

• Centrifugation: Centrifuge the homogenates to pellet cellular debris and collect the supernatant containing the tyrosinase enzyme.

• Protein Quantification: Determine the protein concentration of each lysate.

• Enzyme Reaction: In a 96-well plate, mix an equal amount of protein from each sample with the L-DOPA solution.

• Absorbance Measurement: Immediately measure the absorbance at 475 nm at different time points (e.g., every 10 minutes for 1-2 hours) at 37°C.

• Data Analysis: Calculate the rate of dopachrome (B613829) formation (change in absorbance over time). Express the tyrosinase activity as a percentage of the vehicle-treated control.

Antioxidant Capacity Assay

This protocol assesses the ability of DMC P to protect 3D skin models from oxidative stress.

Materials:

• 3D skin models

• DMC P treatment medium

• Oxidative stress inducer (e.g., UVA/UVB irradiation, H2O2)

• Reagents for measuring oxidative stress markers (e.g., lipid hydroperoxides, reactive oxygen species - ROS)

Procedure:

• Treatment: Treat the 3D skin models with DMC P for a predefined period.

• Induction of Oxidative Stress: Expose the models to an oxidative stressor. For UV radiation, a solar simulator can be used.

• Marker Analysis:

  • Lipid Peroxidation: Extract lipids from the tissues and quantify lipid hydroperoxides using a commercially available kit or HPLC.

  • ROS Measurement: Use a fluorescent probe (e.g., DCFH-DA) to measure intracellular ROS levels.

• Data Analysis: Compare the levels of oxidative stress markers in DMC P-treated models to those in untreated, stressed controls.

Anti-inflammatory Assay

This protocol evaluates the potential of DMC P to reduce inflammation in 3D skin models.

Materials:

• 3D skin models

• DMC P treatment medium

• Inflammatory stimulus (e.g., Phorbol 12-myristate 13-acetate - PMA, Lipopolysaccharide - LPS)

• ELISA kits for pro-inflammatory cytokines (e.g., IL-1α, IL-6, IL-8, TNF-α)

Procedure:

• Treatment: Pre-treat the 3D skin models with DMC P for a suitable duration.

• Inflammatory Challenge: Add the inflammatory stimulus to the culture medium.

• Sample Collection: After a specific incubation period (e.g., 6-24 hours), collect the culture medium and prepare tissue lysates.

• Cytokine Quantification: Measure the concentration of pro-inflammatory cytokines in the culture medium and/or tissue lysates using ELISA kits.

• Data Analysis: Compare the cytokine levels in DMC P-treated models to those in models treated with the inflammatory stimulus alone.

Signaling Pathways and Experimental Workflows

Melanogenesis Signaling Pathway

Dimethylmethoxy Chromanyl Palmitate primarily exerts its depigmenting effect by inhibiting tyrosinase, the key enzyme in the melanogenesis cascade. This pathway is regulated by a complex signaling network initiated by factors such as UV radiation, which stimulates the production of α-melanocyte-stimulating hormone (α-MSH). α-MSH binds to the melanocortin 1 receptor (MC1R) on melanocytes, activating a cascade that leads to the transcription of melanogenic genes.

Caption: Simplified signaling pathway of melanogenesis and the inhibitory action of DMC P.

Experimental Workflow for Efficacy Testing in 3D Skin Models

The following diagram illustrates a typical workflow for assessing the efficacy of Dimethylmethoxy Chromanyl Palmitate in 3D skin models.

Caption: General experimental workflow for evaluating DMC P in 3D skin models.

Conclusion

Dimethylmethoxy Chromanyl Palmitate is a promising multifunctional ingredient for skincare formulations, offering significant skin brightening, antioxidant, and photoprotective benefits. The use of 3D skin models provides a robust and ethically sound methodology for the preclinical substantiation of these effects. The protocols and data presented in these application notes serve as a comprehensive guide for researchers, scientists, and drug development professionals in evaluating the potential of Dimethylmethoxy Chromanyl Palmitate for innovative and effective skincare products.

References

• 1. farmaciafavero.it [farmaciafavero.it]
• 2. nbinno.com [nbinno.com]
• 3. Dimethylmethoxy Chromanyl Palmitate | Chromabright™ | Cosmetic Ingredients Guide [ci.guide]
• 4. Cosmetic efficacy claims in vitro using a three-dimensional human skin model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. preprints.org [preprints.org]
• 7. esbalabs.com [esbalabs.com]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Improving the solubility of Dimethylmethoxy chromanyl palmitate in aqueous solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the solubility of Dimethylmethoxy chromanyl palmitate (DCP) in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is Dimethylmethoxy chromanyl palmitate (DCP) and what are its basic solubility properties?

A1: Dimethylmethoxy chromanyl palmitate, also known by the trade name Chromabright™, is a synthetic, oil-soluble ingredient valued for its skin-brightening and antioxidant properties.[1][2] Structurally, it is a derivative of palmitic acid and a chromane (B1220400) group, which makes it lipophilic.[3] Consequently, DCP is insoluble in water but soluble in various oils and lipid-based solvents, making it suitable for incorporation into oil-based or emulsion formulations.[2][4]

Q2: What is the recommended usage level and pH range for formulations containing DCP?

A2: The typical recommended usage level for Dimethylmethoxy chromanyl palmitate is between 0.1% and 2.0%.[5] It is stable and effective in formulations with a pH range of 4.0 to 8.0.[5]

Q3: Can I directly add DCP to my aqueous serum formulation?

A3: No, you cannot directly dissolve DCP in a purely aqueous formulation due to its oil-soluble nature.[4] It will not dissolve and will likely result in an unstable product with undissolved particles. To incorporate it into a water-based product, you must use a suitable solubilization technique.

Q4: What are the common signs of DCP solubility issues in a formulation?

A4: Common indicators of poor solubility or instability include:

• Cloudiness or haziness: The product is not clear, indicating that the DCP is not fully dissolved.

• Precipitation: Solid particles of DCP may be visible in the formulation or settled at the bottom.

• Phase separation: In emulsions, an oil phase containing the DCP may separate from the aqueous phase over time.

• Inconsistent product performance: Poor solubilization can lead to a non-uniform distribution of the active ingredient, resulting in unreliable efficacy.

Troubleshooting Guides

Issue 1: My aqueous-based serum with DCP is cloudy and shows precipitation.

Cause: DCP has been added directly to the water phase without a proper solubilizing system.

Solution:

• Solvent System Selection: DCP is soluble in various cosmetic oils and esters.[2] It is recommended to first dissolve DCP in a suitable oil phase before incorporating it into the final formulation. Refer to the solubility data table below for guidance on solvent selection.

• Emulsification: Create an oil-in-water (O/W) emulsion. Dissolve the DCP in the oil phase along with a suitable emulsifier. Then, slowly add the oil phase to the water phase with continuous homogenization to form a stable emulsion.

• Advanced Solubilization Techniques: For clear aqueous solutions, consider using advanced methods such as nanoemulsions, liposomal encapsulation, or cyclodextrin (B1172386) complexation. Detailed protocols for these techniques are provided in the "Experimental Protocols" section.

Issue 2: My oil-in-water emulsion containing DCP is showing phase separation over time.

Cause: The emulsifier system may be inadequate for the oil phase concentration or type, or the homogenization process may have been insufficient.

Solution:

• Optimize Emulsifier System:

  • Review the Hydrophile-Lipophile Balance (HLB) requirement of your oil phase. You may need a different emulsifier or a blend of emulsifiers to achieve a stable emulsion.

  • Increase the concentration of the emulsifier.

• Improve Homogenization:

  • Increase the mixing speed and/or duration during the emulsification process.

  • Use a high-shear homogenizer for a finer and more stable emulsion.

• Add a Stabilizer: Incorporate a stabilizer such as a polymer or gum (e.g., xanthan gum) into the aqueous phase to increase its viscosity and prevent the coalescence of oil droplets.

Data Presentation

Table 1: Qualitative Solubility of Dimethylmethoxy Chromanyl Palmitate

Solvent Type	Examples	Solubility	Notes
Water	Deionized Water	Insoluble[4]	DCP is hydrophobic and will not dissolve in water.
Cosmetic Oils	Caprylic/Capric Triglyceride, Squalane, Jojoba Oil	Soluble[2][4]	DCP readily dissolves in many common cosmetic oils. It is advisable to gently heat the oil to facilitate dissolution.
Esters	Isopropyl Myristate, C12-15 Alkyl Benzoate	Soluble[2]	DCP is generally soluble in cosmetic esters.
Silicones	Cyclopentasiloxane, Dimethicone	Compatible/Soluble[2]	DCP can be incorporated into silicone-based formulations.
Ethanol	Ethyl Alcohol	Limited	Solubility may be limited and depends on the concentration. Not a primary recommended solvent.
Glycols	Propylene Glycol, Butylene Glycol	Very Low	DCP has very low solubility in glycols.

Note: The quantitative solubility of Dimethylmethoxy chromanyl palmitate in specific solvents is not widely published. It is strongly recommended that researchers perform their own solubility studies to determine the saturation point in their chosen solvent system.

Experimental Protocols

Protocol 1: Preparation of a Dimethylmethoxy Chromanyl Palmitate Nanoemulsion

This protocol outlines the preparation of an oil-in-water (O/W) nanoemulsion to incorporate DCP into an aqueous system for a clear or translucent appearance and enhanced bioavailability.

Materials:

• Dimethylmethoxy chromanyl palmitate (DCP)

• Carrier Oil (e.g., Caprylic/Capric Triglyceride)

• Surfactant (e.g., Polysorbate 20, Polysorbate 80)

• Co-surfactant (e.g., Transcutol, Propylene Glycol)

• Deionized Water

• High-shear homogenizer (e.g., Ultra-Turrax) or sonicator

Methodology:

• Oil Phase Preparation:

  • In a beaker, combine the desired amount of DCP and the carrier oil.

  • Gently heat the mixture to 40-50°C while stirring until the DCP is completely dissolved.

• Surfactant/Co-surfactant Mixture (Smix):

  • In a separate beaker, prepare the Smix by blending the surfactant and co-surfactant at a predetermined ratio (e.g., 1:1, 2:1, or 3:1 by weight).

• Combining Phases:

  • Add the oil phase containing DCP to the Smix and mix thoroughly.

• Nanoemulsion Formation:

  • Slowly add the deionized water to the oil-Smix mixture under continuous high-shear homogenization.

  • Continue homogenization for 5-10 minutes until a transparent or translucent nanoemulsion is formed.

• Characterization:

  • Analyze the droplet size and polydispersity index (PDI) using a dynamic light scattering (DLS) instrument to ensure the formation of a nano-sized emulsion.

Protocol 2: Liposomal Encapsulation of Dimethylmethoxy Chromanyl Palmitate

This protocol describes the encapsulation of DCP within liposomes using the thin-film hydration method. This technique is suitable for protecting the active ingredient and improving its compatibility with aqueous systems.

Materials:

• Dimethylmethoxy chromanyl palmitate (DCP)

• Phospholipids (e.g., Soy Lecithin, Phosphatidylcholine)

• Cholesterol (as a membrane stabilizer)

• Organic Solvent (e.g., Chloroform, Ethanol)

• Deionized Water or Buffer Solution

• Rotary evaporator

• Probe sonicator or extruder

Methodology:

• Lipid Film Formation:

  • In a round-bottom flask, dissolve DCP, phospholipids, and cholesterol in the organic solvent.

  • Attach the flask to a rotary evaporator and remove the organic solvent under vacuum at a temperature above the lipid phase transition temperature to form a thin, dry lipid film on the inner wall of the flask.

• Hydration:

  • Add the aqueous phase (deionized water or buffer) to the flask containing the lipid film.

  • Hydrate the film by rotating the flask (without vacuum) at a temperature above the lipid phase transition temperature for approximately 1 hour. This will form multilamellar vesicles (MLVs).

• Size Reduction:

  • To obtain smaller, unilamellar vesicles (SUVs), sonicate the MLV suspension using a probe sonicator or extrude it through polycarbonate membranes of a defined pore size (e.g., 100 nm).

• Purification:

  • Remove any unencapsulated DCP by centrifugation or dialysis.

Protocol 3: Cyclodextrin Complexation of Dimethylmethoxy Chromanyl Palmitate

This protocol details the formation of an inclusion complex between DCP and a cyclodextrin to enhance its solubility in water.

Materials:

• Dimethylmethoxy chromanyl palmitate (DCP)

• Beta-cyclodextrin (B164692) (β-CD) or Hydroxypropyl-beta-cyclodextrin (HP-β-CD)

• Deionized Water

• Magnetic stirrer

• Freeze-dryer or oven

Methodology:

• Slurry Preparation:

  • Prepare an aqueous slurry of the chosen cyclodextrin (e.g., 40% beta-cyclodextrin in 56% water).[6]

• Complexation:

  • Dissolve the DCP in a minimal amount of a water-miscible organic solvent (e.g., ethanol) to facilitate its addition to the aqueous slurry.

  • Slowly add the DCP solution to the cyclodextrin slurry while continuously stirring. A starting weight ratio of 1:10 (DCP to cyclodextrin) is recommended.[6]

  • Continue mixing for several hours (e.g., 1-24 hours) at a controlled temperature. Gentle heating can sometimes improve complexation efficiency.[6]

• Drying:

  • Spread the resulting paste or slurry on a tray and dry it. Freeze-drying is the preferred method to obtain a fine powder. Alternatively, oven drying at a controlled temperature can be used.

• Post-Processing:

  • Grind the dried powder to a uniform particle size.

  • The resulting powder is the DCP-cyclodextrin inclusion complex, which should exhibit improved water solubility.

Visualizations

Caption: Logical workflow for selecting a solubilization method for DCP.

Caption: Troubleshooting workflow for DCP formulation instability.

References

• 1. specialchem.com [specialchem.com]
• 2. Dimethylmethoxy Chromanyl Palmitate | Chromabright™ | Cosmetic Ingredients Guide [ci.guide]
• 3. Dimethylmethoxy Chromanyl Palmitate - Noncomedogenic Skincare, Sunscreen Products | South Africa [noncomedogenic.co.za]
• 4. China Dimethylmethoxy Chromanyl Palmitate Manufacturers Suppliers Factory - Koop Dimethylmethoxy Chromanyl Palmitate te koop - Chen Lang [af.chenlangbio.com]
• 5. en.multiverseanugerahchemindo.com [en.multiverseanugerahchemindo.com]
• 6. ulprospector.com [ulprospector.com]

Technical Support Center: Formulation Strategies for Dimethylmethoxy Chromanyl Palmitate

Welcome to the technical support center for Dimethylmethoxy Chromanyl Palmitate (DCP). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming formulation instability and effectively incorporating DCP into cosmetic and therapeutic products.

Frequently Asked Questions (FAQs)

Q1: What is Dimethylmethoxy Chromanyl Palmitate (DCP) and what are its primary benefits in formulation?

A1: Dimethylmethoxy Chromanyl Palmitate is a potent, oil-soluble active ingredient known for its skin brightening and photoprotective properties.[1][2][3] Its primary mechanism of action is the inhibition of tyrosinase, a key enzyme in melanin (B1238610) synthesis, leading to a reduction in hyperpigmentation and a more even skin tone.[4][5] A significant advantage of DCP is its excellent stability profile compared to other brightening agents, showing good thermal and photostability in formulations.[4][6] It also possesses antioxidant properties, helping to protect the skin from free radical damage.[5][6][7]

Q2: What are the main challenges when formulating with DCP?

A2: The primary formulation challenge with DCP is its lipophilic (oil-soluble) and hydrophobic (water-insoluble) nature.[1][8] This necessitates its incorporation into the oil phase of emulsions or anhydrous (water-free) systems. For aqueous-based serums and lotions, a suitable emulsification system is crucial to ensure the stability and bioavailability of DCP.

Q3: What is the recommended usage level for DCP in cosmetic formulations?

A3: The typical usage level for Dimethylmethoxy Chromanyl Palmitate in cosmetic formulations ranges from 0.1% to 2.0%, depending on the desired efficacy and product type.[4]

Q4: In which phase of an emulsion should DCP be incorporated?

A4: As an oil-soluble ingredient, DCP should be incorporated into the oil phase of your emulsion. It is advisable to dissolve it in the oil phase with gentle heating (around 70-75°C) to ensure it is fully solubilized before emulsification.

Q5: What is the optimal pH range for formulations containing DCP?

A5: Formulations containing Dimethylmethoxy Chromanyl Palmitate are generally stable within a pH range of 4.0 to 8.0.[4]

Troubleshooting Guide

Issue Encountered	Potential Cause	Troubleshooting Steps & Recommendations
Crystallization or precipitation of DCP in the final formulation.	Poor solubility of DCP in the chosen oil phase or insufficient solubilization during processing.	- Increase Solvent Polarity: While DCP is oil-soluble, its solubility can vary in different emollients. Consider blending cosmetic esters to optimize the polarity of the oil phase. - Ensure Complete Dissolution: During the manufacturing process, make sure the oil phase is heated sufficiently (e.g., 70-75°C) and stirred until the DCP is completely dissolved before emulsification. - Solubility Testing: Conduct pre-formulation solubility studies to determine the saturation point of DCP in your chosen oil phase at different temperatures.
Phase separation or instability of the emulsion over time.	Inadequate emulsifier system or improper homogenization.	- Emulsifier Selection: Choose an emulsifier or a combination of emulsifiers with an appropriate Hydrophile-Lipophile Balance (HLB) for your oil-in-water or water-in-oil emulsion. For oil-in-water emulsions, a combination of a primary emulsifier and a co-emulsifier (like a fatty alcohol) can enhance stability.[9] - Optimize Homogenization: The energy input during homogenization is critical for achieving a small and uniform droplet size, which improves emulsion stability. Experiment with different homogenization speeds and times. - Incorporate Stabilizers: The addition of rheology modifiers such as xanthan gum to the water phase can increase the viscosity of the continuous phase and help prevent droplet coalescence.
Discoloration or degradation of the final product.	Oxidation of DCP or other unstable ingredients in the formulation.	- Antioxidant Synergy: Although DCP has antioxidant properties, combining it with other antioxidants like Vitamin E (Tocopherol), Ferulic Acid, or Vitamin C derivatives can create a more robust antioxidant network and protect the formulation from degradation.[7] - Use of Chelating Agents: Incorporate a chelating agent such as Disodium EDTA to bind metal ions that can catalyze oxidation reactions. - Protective Packaging: Package the final product in airless containers or opaque packaging to minimize exposure to light and oxygen.
Reduced efficacy of the product over its shelf life.	Degradation of DCP due to hydrolysis or photodecomposition.	- pH Control: Maintain the formulation pH within the recommended range of 4.0 to 8.0 to minimize the risk of hydrolysis of the palmitate ester.[4] - Photoprotection: While DCP has inherent photostability, for products in transparent packaging, consider incorporating UV absorbers into the formulation or using UV-protective packaging. - Nanoencapsulation: For advanced formulations, consider nanoencapsulation techniques like nanoemulsions to protect DCP from degradation and enhance its skin penetration and bioavailability.

Experimental Protocols

Protocol 1: Determination of DCP Solubility in Cosmetic Emollients

Objective: To quantitatively determine the solubility of Dimethylmethoxy Chromanyl Palmitate in various cosmetic oils and esters to inform the selection of the oil phase in formulation development.

Methodology:

• Prepare saturated solutions of DCP in a selection of cosmetic emollients (e.g., Caprylic/Capric Triglyceride, Squalane, Isopropyl Myristate).

• Add an excess amount of DCP to a known volume of the emollient in a sealed container.

• Agitate the mixtures at a constant temperature (e.g., 25°C) for 24-48 hours to ensure equilibrium is reached.

• After reaching equilibrium, centrifuge the samples to separate the undissolved DCP.

• Carefully extract an aliquot of the supernatant (the saturated solution).

• Dilute the aliquot with a suitable solvent (e.g., ethanol (B145695) or acetonitrile) to a concentration within the linear range of a validated analytical method (e.g., HPLC-UV).

• Quantify the concentration of DCP in the diluted sample using the analytical method.

• Calculate the solubility of DCP in the original emollient, typically expressed in g/100g .

Data Presentation:

Cosmetic Emollient	Solubility of DCP ( g/100g ) at 25°C
Caprylic/Capric Triglyceride	Data not publicly available
Squalane	Data not publicly available
Isopropyl Myristate	Data not publicly available
Jojoba Oil	Data not publicly available
C12-15 Alkyl Benzoate	Data not publicly available
(Note: Specific quantitative solubility data for DCP in these emollients is not readily available in the public domain. The above protocol outlines the experimental procedure to determine these values.)

Protocol 2: HPLC-UV Method for Quantification of DCP in an O/W Emulsion

Objective: To develop and validate a High-Performance Liquid Chromatography (HPLC) with UV detection method for the accurate quantification of Dimethylmethoxy Chromanyl Palmitate in an oil-in-water cream or lotion.

Methodology:

• Instrumentation: HPLC system with a UV detector, C18 reverse-phase column.

• Sample Preparation:

  • Accurately weigh a known amount of the O/W emulsion.

  • Disperse the emulsion in a suitable solvent to break the emulsion and extract the DCP. A combination of a polar solvent (e.g., methanol (B129727) or acetonitrile) and a less polar solvent may be necessary.

  • Use sonication to ensure complete extraction of DCP from the emulsion matrix.

  • Centrifuge the sample to precipitate any insoluble excipients.

  • Filter the supernatant through a 0.45 µm syringe filter before injection into the HPLC.

• Chromatographic Conditions (Example - to be optimized):

  • Mobile Phase: A gradient or isocratic mixture of acetonitrile (B52724) and water.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

  • Detection Wavelength: Based on the UV absorbance maximum of DCP (a starting point could be around 280-290 nm).

• Validation: The method should be validated according to ICH guidelines for parameters including specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Visualizations

Signaling Pathway of Tyrosinase Inhibition

Caption: Competitive inhibition of the tyrosinase enzyme by Dimethylmethoxy Chromanyl Palmitate, blocking melanin synthesis.

Experimental Workflow for Stability Testing of a DCP Emulsion

Caption: Workflow for assessing the physical, chemical, and microbiological stability of a DCP emulsion.

References

• 1. China Dimethylmethoxy Chromanyl Palmitate Manufacturers Suppliers Factory - Koop Dimethylmethoxy Chromanyl Palmitate te koop - Chen Lang [af.chenlangbio.com]
• 2. Dimethylmethoxy Chromanyl Palmitate | Chromabright™ | Cosmetic Ingredients Guide [ci.guide]
• 3. nbinno.com [nbinno.com]
• 4. en.multiverseanugerahchemindo.com [en.multiverseanugerahchemindo.com]
• 5. nbinno.com [nbinno.com]
• 6. Is Dimethylmethoxy Chromanyl Palmitate Safe? - Herbal Extracts/Nutritional Supplements - News [sxytbio.com]
• 7. Dimethylmethoxy Chromanyl Palmitate Used in Skincare Cosmetics - Industry News - News [mobelbiochem.com]
• 8. Combination of dimethylmethoxy chromanol and turmeric root extract synergically attenuates ultraviolet-induced oxidative damage by increasing endogenous antioxidants in HaCaT cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. jurnal.globalhealthsciencegroup.com [jurnal.globalhealthsciencegroup.com]

Potential off-target effects of Dimethylmethoxy chromanyl palmitate in cell culture

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Dimethylmethoxy chromanyl palmitate (DMCP) in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Dimethylmethoxy chromanyl palmitate?

Dimethylmethoxy chromanyl palmitate is primarily known as a potent inhibitor of tyrosinase, the key enzyme in melanin (B1238610) synthesis.[1][2] By inhibiting tyrosinase, it reduces the production of melanin, which is its intended "on-target" effect in melanocytes and skin models.[1][2] Some evidence also suggests it may have a photoprotective effect on keratinocytes against UV-induced damage.[3] An additional reported mechanism, primarily in the context of anti-aging, is the activation of the SIRT-1 gene, which is involved in cellular repair and rejuvenation.[4]

Q2: Is Dimethylmethoxy chromanyl palmitate cytotoxic?

Q3: What are the known off-target effects of this compound?

Direct, peer-reviewed studies detailing specific off-target effects of the intact Dimethylmethoxy chromanyl palmitate molecule in a research context are limited. However, potential off-target effects can be hypothesized based on its structure:

• Palmitate-Induced Lipotoxicity: The molecule contains a palmitate tail. It is theoretically possible that under certain cellular conditions (e.g., hydrolysis by cellular esterases), free palmitic acid could be released. Palmitic acid is well-documented to induce cellular stress and lipotoxicity in various cell types.[5][6][7]

• Signaling Pathway Modulation: Free palmitic acid is known to modulate multiple signaling pathways, including the PI3K/Akt, NF-κB, and MAPK pathways, and can induce endoplasmic reticulum (ER) stress and the production of reactive oxygen species (ROS).[6]

It is crucial for researchers to empirically determine if these potential off-target effects are relevant in their specific experimental model.

Q4: How should I dissolve Dimethylmethoxy chromanyl palmitate for cell culture use?

Dimethylmethoxy chromanyl palmitate is an oil-soluble, lipophilic compound.[3] For cell culture applications, it should be dissolved in a suitable organic solvent such as DMSO to create a concentrated stock solution. This stock can then be diluted to the final working concentration in the cell culture medium. It is critical to include a vehicle control (medium with the same final concentration of DMSO) in all experiments.

Troubleshooting Guides

Issue 1: Unexpected Cytotoxicity or Reduced Cell Viability

Possible Cause	Troubleshooting Steps
High Compound Concentration	Perform a dose-response curve to determine the EC50 and optimal non-toxic concentration for your specific cell line. Start with a wide range of concentrations (e.g., 0.1 µM to 100 µM).
Solvent Toxicity	Ensure the final concentration of the vehicle (e.g., DMSO) in the culture medium is non-toxic (typically ≤ 0.1%). Run a vehicle-only control to confirm.
Palmitate-Induced Lipotoxicity	If you suspect hydrolysis is releasing free palmitic acid, consider co-treatment with an unsaturated fatty acid like oleic acid, which has been shown to mitigate some of the toxic effects of palmitate. Assay for markers of cellular stress such as ROS generation or ER stress.
Assay Interference	Compounds with inherent color or fluorescence can interfere with metabolism-based viability assays (e.g., MTT, AlamarBlue). Confirm cell viability with a direct cell counting method (e.g., Trypan Blue exclusion) or an image-based assay.

Issue 2: Inconsistent or Non-Reproducible Results

Possible Cause	Troubleshooting Steps
Compound Instability	Prepare fresh stock solutions of DMCP regularly and avoid repeated freeze-thaw cycles. Store the stock solution protected from light at -20°C or below.
Cell Culture Conditions	Maintain consistent cell densities, passage numbers, and serum concentrations. Changes in serum levels can alter protein binding and the effective concentration of lipophilic compounds.
Precipitation in Media	Due to its lipophilicity, DMCP may precipitate in aqueous culture media, especially at higher concentrations. Visually inspect the media for any precipitate after adding the compound. Consider using a serum-free medium for the duration of the treatment if compatible with your cell line.

Issue 3: Unexpected Changes in Gene or Protein Expression Unrelated to Melanogenesis

Possible Cause	Troubleshooting Steps
Activation of Stress Pathways	If you observe upregulation of stress-related genes (e.g., CHOP, GRP78) or phosphorylation of stress-activated kinases (e.g., JNK, p38), this may indicate an off-target effect. This could be triggered by the chromane (B1220400) moiety or potential release of free palmitic acid.
Modulation of Lipid-Sensing Pathways	Free palmitic acid can activate inflammatory pathways through receptors like TLR4 and modulate metabolic pathways.[6] Investigate key nodes of these pathways (e.g., NF-κB activation, Akt phosphorylation) via Western blot or reporter assays.
SIRT-1 Activation	One reported mechanism is the activation of SIRT-1.[4] This could lead to widespread changes in gene expression through histone deacetylation. Verify SIRT-1 activation in your system and consider using a SIRT-1 inhibitor as a control to dissect these effects.

Quantitative Data Summary

The following table summarizes concentration data for palmitic acid, a component of DMCP, found in the literature for in vitro experiments. Note that these are not concentrations of DMCP itself but provide a reference for the concentrations at which its palmitate moiety could potentially exert biological effects if hydrolyzed.

Compound	Cell Line	Concentration Range	Observed Effect	Reference
Palmitic Acid	Intestinal Organoids	0.25 - 1 mM	0.5 mM for 48h induced lipotoxicity; 1 mM was strongly cytotoxic at 24h.	[5]
Palmitic Acid	ARPE-19	50 - 200 µM	Dose-dependent decrease in cell viability and metabolic activity over 48h.	[7]
Palmitic Acid	HepG2	Sublethal concentrations	Potentiated cytotoxicity and/or apoptosis induced by some drugs.	[8]

Experimental Protocols

Protocol 1: In Vitro Tyrosinase Activity Assay (Mushroom Tyrosinase)

This protocol provides a basic method to assess the primary, on-target effect of Dimethylmethoxy chromanyl palmitate.

Materials:

• Mushroom Tyrosinase (Sigma-Aldrich, T3824 or similar)

• L-DOPA (L-3,4-dihydroxyphenylalanine)

• Sodium Phosphate (B84403) Buffer (e.g., 100 mM, pH 6.8)

• Dimethylmethoxy chromanyl palmitate (DMCP)

• DMSO (for stock solution)

• Kojic Acid (positive control)

• 96-well microplate

• Microplate reader capable of measuring absorbance at ~475 nm

Procedure:

• Prepare Solutions:

  • Prepare a 10 mM stock solution of L-DOPA in phosphate buffer.

  • Prepare a 1000 U/mL stock solution of mushroom tyrosinase in phosphate buffer.

  • Prepare a 10 mM stock solution of DMCP in DMSO. Create serial dilutions in DMSO to achieve desired test concentrations.

  • Prepare a 1 mM stock solution of Kojic Acid in water or buffer.

• Assay Setup (per well):

  • Add 140 µL of Sodium Phosphate Buffer.

  • Add 20 µL of your DMCP dilution or control (DMSO vehicle, Kojic Acid).

  • Add 20 µL of the tyrosinase solution (Final concentration ~100 U/mL).

  • Incubate at room temperature for 10 minutes.

• Initiate Reaction:

  • Add 20 µL of L-DOPA solution to each well (Final concentration ~1 mM).

• Measure Absorbance:

  • Immediately begin reading the absorbance at 475 nm (measuring dopachrome (B613829) formation) every 1-2 minutes for a total of 20-30 minutes.

• Data Analysis:

  • Calculate the rate of reaction (V) from the linear portion of the absorbance vs. time curve for each condition.

  • Calculate the percentage of inhibition using the formula: % Inhibition = [(V_control - V_inhibitor) / V_control] * 100

Visualizations: Signaling Pathways and Workflows

On-Target Signaling Pathway: Inhibition of Melanogenesis

Caption: On-target mechanism of DMCP inhibiting the enzyme tyrosinase.

Hypothetical Off-Target Signaling via Palmitate Moiety

Caption: Hypothetical off-target signaling pathways activated by free palmitic acid.

Experimental Workflow: Troubleshooting Cytotoxicity

Caption: Logical workflow for troubleshooting unexpected cytotoxicity.

References

• 1. researchgate.net [researchgate.net]
• 2. US20130195925A1 - Anti aging application and method for treating aging - Google Patents [patents.google.com]
• 3. Dimethylmethoxy Chromanyl Palmitate | Chromabright™ | Cosmetic Ingredients Guide [ci.guide]
• 4. Dimethylmethoxy Chromanyl Palmitate: A Powerful Anti-Aging Ingredient - Industry News - News [mobelbiochem.com]
• 5. mdpi.com [mdpi.com]
• 6. Palmitic acid is an intracellular signaling molecule involved in disease development - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Palmitic Acid Induced a Long-Lasting Lipotoxic Insult in Human Retinal Pigment Epithelial Cells, which Is Partially Counteracted by TRAIL - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Palmitate increases the susceptibility of cells to drug-induced toxicity: an in vitro method to identify drugs with potential contraindications in patients with metabolic disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Dimethylmethoxy Chromanyl Palmitate Concentration for Tyrosinase Inhibition

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing the concentration of Dimethylmethoxy Chromanyl Palmitate (DCP) for tyrosinase inhibition experiments.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experimental procedures.

Issue	Potential Cause(s)	Recommended Solution(s)
High variability between replicate wells	1. Incomplete dissolution of DCP: Due to its lipophilic nature, DCP has low solubility in aqueous buffers. 2. Precipitation of DCP: The compound may precipitate out of solution when the stock solution (in an organic solvent) is added to the aqueous assay buffer. 3. Inaccurate pipetting: Small volumes of inhibitor and enzyme solutions can be difficult to pipette accurately.	1. Optimize inhibitor preparation: Prepare a high-concentration stock solution of DCP in 100% DMSO or ethanol. Ensure complete dissolution, using gentle warming (37°C) or sonication if necessary, before preparing working solutions.[1] 2. Control final solvent concentration: Keep the final concentration of the organic solvent in the assay well as low as possible (ideally ≤1%) to prevent precipitation and minimize effects on enzyme activity.[1] 3. Use a vehicle control: Always include a control with the same final concentration of the solvent used to dissolve the inhibitor. 4. Improve mixing: Ensure thorough mixing after adding each reagent by gently tapping the plate or using a plate shaker.
Low or no inhibitory activity observed	1. Precipitation of DCP: The actual concentration of the inhibitor in the assay is lower than intended due to poor solubility and precipitation. 2. Degraded inhibitor: DCP solution may have degraded over time. 3. Inactive enzyme: Improper storage or handling of the tyrosinase enzyme.	1. Visually inspect for precipitation: Check all solutions and assay wells for any signs of precipitated compound. 2. Prepare fresh solutions: Always use freshly prepared dilutions of DCP for each experiment.[1] 3. Proper enzyme handling: Store tyrosinase according to the manufacturer's instructions and avoid repeated freeze-thaw cycles. Prepare fresh enzyme solutions for each experiment.
High background absorbance	1. Auto-oxidation of L-DOPA: The substrate, L-DOPA, can oxidize spontaneously, especially at higher pH and temperature. 2. Contamination: Contamination of reagents or the microplate.	1. Prepare L-DOPA fresh: Prepare the L-DOPA solution immediately before use and protect it from light. 2. Include a blank control: Run a control without the enzyme to measure the rate of non-enzymatic L-DOPA oxidation. Subtract this rate from all other readings. 3. Use high-quality reagents and labware: Ensure all reagents and materials are of high purity and free from contaminants.
Precipitate forms in the assay plate over time	1. Inhibitor coming out of solution: DCP may be precipitating during the incubation period.	1. Decrease final DCP concentration: Test a lower concentration range of the inhibitor. 2. Incorporate a surfactant: If compatible with the assay, consider adding a small amount of a non-ionic surfactant to the assay buffer to improve the solubility of DCP.[1]

Frequently Asked Questions (FAQs)

1. What is Dimethylmethoxy Chromanyl Palmitate (DCP) and what is its mechanism of action?

Dimethylmethoxy Chromanyl Palmitate, also known under the trade name Chromabright™, is a potent skin-lightening agent. Its primary mechanism of action is the inhibition of tyrosinase, a key enzyme in the synthesis of melanin.[2][3] By controlling tyrosinase activity, DCP helps to reduce the appearance of hyperpigmentation, such as dark spots and melasma.[3]

2. How does the tyrosinase inhibitory activity of DCP compare to other common agents?

DCP has demonstrated greater depigmenting efficacy than other commonly used agents such as arbutin, magnesium ascorbyl phosphate (B84403) (MAP), and kojic acid.[2] It has shown similar efficacy to hydroquinone (B1673460) at the same concentration but without the associated cytotoxic effects.[2]

3. What is the optimal solvent and concentration for preparing a DCP stock solution?

DCP is an oil-soluble and highly hydrophobic compound.[2] For in vitro assays, it is recommended to prepare a high-concentration stock solution in a water-miscible organic solvent like Dimethyl Sulfoxide (DMSO) or ethanol.[1][4] It is crucial to ensure the final concentration of the organic solvent in the assay is low (typically below 1%) to avoid solvent-induced effects on enzyme activity or cell viability.[1]

4. Is DCP cytotoxic to cells?

No, DCP has a favorable safety profile. Studies have shown that it does not exhibit significant cytotoxic effects on human epidermal keratinocytes, human melanocytes, or 3T3 fibroblasts at tested concentrations.[1][5]

5. What are the appropriate controls for a tyrosinase inhibition assay?

The following controls are essential for a robust tyrosinase inhibition assay:

• Negative Control (Vehicle Control): Contains all reaction components except the inhibitor, but includes the solvent used to dissolve the inhibitor at the same final concentration as in the test wells.

• Positive Control: A known tyrosinase inhibitor, such as kojic acid, should be included to validate the assay.[6]

• Blank: Contains all reaction components except the enzyme, to account for any non-enzymatic oxidation of the substrate.

Quantitative Data Summary

Compound	Tyrosinase Source	Substrate	IC50 Value
Dimethylmethoxy Chromanyl Palmitate (DCP)	Mushroom / Human	L-DOPA	More potent than Arbutin, Kojic Acid, and MAP[2][5]
Kojic Acid	Mushroom	L-DOPA	~17.76 µM[7]
Arbutin	Mushroom	L-DOPA	~112.2 µM[7]
Hydroquinone	Mushroom	L-DOPA	~10.15 mM[8]

Experimental Protocols

Detailed Methodology for Mushroom Tyrosinase Inhibition Assay for Lipophilic Compounds (e.g., DCP)

This protocol is adapted for the spectrophotometric measurement of dopachrome (B613829) formation from the oxidation of L-DOPA by mushroom tyrosinase.

Materials and Reagents:

• Mushroom Tyrosinase (EC 1.14.18.1)

• L-3,4-dihydroxyphenylalanine (L-DOPA)

• Dimethylmethoxy Chromanyl Palmitate (DCP)

• Kojic Acid (Positive Control)

• Dimethyl Sulfoxide (DMSO)

• Potassium Phosphate Buffer (0.1 M, pH 6.8)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of Reagents:

  • Potassium Phosphate Buffer (0.1 M, pH 6.8): Prepare and adjust the pH to 6.8.

  • Mushroom Tyrosinase Solution (e.g., 500 units/mL): Prepare a stock solution in cold potassium phosphate buffer immediately before use. Keep on ice. The optimal concentration may need to be determined empirically.

  • L-DOPA Solution (e.g., 2.5 mM): Dissolve L-DOPA in potassium phosphate buffer. Prepare this solution fresh as it is highly susceptible to auto-oxidation. Protect from light.

  • DCP Stock Solution (e.g., 10 mM): Dissolve DCP in 100% DMSO. Gentle warming or sonication may be required for complete dissolution.

  • Kojic Acid Stock Solution (e.g., 2 mM): Dissolve kojic acid in DMSO or phosphate buffer.

• Assay Procedure (96-well plate):

  • Prepare serial dilutions of the DCP and Kojic Acid stock solutions in DMSO.

  • Further dilute these solutions in potassium phosphate buffer to achieve the desired final assay concentrations. Ensure the final DMSO concentration in each well does not exceed 1%.

  • Add the following to each well of a 96-well plate in triplicate:

    • Blank: 160 µL of potassium phosphate buffer.

    • Control (No Inhibitor): 80 µL of potassium phosphate buffer containing the same percentage of DMSO as the test wells.

    • Positive Control: 80 µL of the respective kojic acid working solution.

    • Test Sample: 80 µL of the respective DCP working solution.

  • Add 40 µL of the mushroom tyrosinase solution to all wells except the blank wells.

  • Pre-incubate the plate at room temperature (or 37°C) for 10 minutes.

  • Initiate the reaction by adding 40 µL of the L-DOPA solution to all wells.

  • Immediately measure the absorbance at 475 nm using a microplate reader in kinetic mode, taking readings every minute for 20-30 minutes.

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the absorbance vs. time curve).

  • Calculate the percentage of tyrosinase inhibition for each concentration of DCP using the following formula: % Inhibition = [(Rate of Control - Rate of Sample) / Rate of Control] x 100

  • Plot the percentage of inhibition against the DCP concentration to determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of tyrosinase activity).

Cell Viability Assay (MTT Assay)

To assess the cytotoxicity of DCP on relevant cell lines (e.g., B16F10 melanoma cells or normal human melanocytes).

Materials and Reagents:

• Cell line of interest

• Complete cell culture medium

• DCP

• DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• 96-well cell culture plate

• Incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed cells in a 96-well plate at an appropriate density (e.g., 5 x 10^3 to 1 x 10^4 cells/well) and allow them to adhere overnight in a 37°C, 5% CO2 incubator.

• Compound Treatment:

  • Prepare serial dilutions of the DCP stock solution (in DMSO) with complete cell culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration is consistent across all wells and is non-toxic to the cells (typically ≤0.5%).

  • Remove the old medium from the cells and replace it with the medium containing the different concentrations of DCP. Include a vehicle control (medium with the same percentage of DMSO) and a positive control for cytotoxicity if desired.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 10-20 µL of MTT solution to each well.

  • Incubate the plate for another 2-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

• Formazan Solubilization and Measurement:

  • Carefully remove the medium containing MTT.

  • Add 100-150 µL of the solubilization buffer to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment using the following formula: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

  • Plot the percentage of cell viability against the DCP concentration.

Visualizations

Caption: Mechanism of tyrosinase inhibition by DCP.

Caption: Experimental workflow for tyrosinase inhibition assay.

Caption: Troubleshooting decision tree for tyrosinase assays.

References

• 1. benchchem.com [benchchem.com]
• 2. activeconceptsllc.com [activeconceptsllc.com]
• 3. content.abcam.com [content.abcam.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. activeconceptsllc.com [activeconceptsllc.com]
• 7. Evaluation of the inhibition of mushroom tyrosinase and cellular tyrosinase activities of oxyresveratrol: comparison with mulberroside A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Discovery of Potential Tyrosinase Inhibitors via Machine Learning and Molecular Docking with Experimental Validation of Activity and Skin Permeation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Dimethylmethoxy Chromanyl Palmitate HPLC Analysis

Welcome to the technical support center for the HPLC analysis of Dimethylmethoxy Chromanyl Palmitate (DCP). This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance on troubleshooting common issues encountered during the chromatographic analysis of this lipophilic compound.

Frequently Asked Questions (FAQs)

Q1: What is Dimethylmethoxy Chromanyl Palmitate and why is its HPLC analysis important?

A1: Dimethylmethoxy Chromanyl Palmitate, also known by the trade name Chromabright™, is a synthetic molecule used in skincare products for its potential skin-whitening and photoprotective properties.[1][2][3] HPLC analysis is crucial for quality control, ensuring the purity, stability, and correct concentration of DCP in raw materials and finished cosmetic formulations.

Q2: What are the key chemical properties of Dimethylmethoxy Chromanyl Palmitate to consider for HPLC analysis?

A2: Dimethylmethoxy Chromanyl Palmitate is a highly lipophilic (oil-soluble) ester.[3] Its non-polar nature dictates the use of reversed-phase HPLC. It is generally stable in cosmetic formulations but can be susceptible to hydrolysis under extreme pH conditions. Its chemical structure includes a chroman ring system that absorbs UV light, making UV detection a suitable analytical technique.[4]

Q3: What type of HPLC column is best suited for Dimethylmethoxy Chromanyl Palmitate analysis?

A3: A reversed-phase column, such as a C18 or C8, is the standard choice for analyzing lipophilic compounds like Dimethylmethoxy Chromanyl Palmitate. A C18 column will provide strong retention, while a C8 column may offer a better peak shape if excessive retention is observed.

Q4: What is a typical mobile phase for the analysis of Dimethylmethoxy Chromanyl Palmitate?

A4: Due to its lipophilic nature, a mobile phase with a high percentage of organic solvent is required. A mixture of acetonitrile (B52724) or methanol (B129727) with water is commonly used. To ensure good peak shape and reproducibility, buffering the mobile phase to a slightly acidic pH (e.g., with 0.1% formic acid or acetic acid) is often beneficial.

Q5: What detection wavelength should be used for Dimethylmethoxy Chromanyl Palmitate?

A5: The chroman structure in Dimethylmethoxy Chromanyl Palmitate allows for UV detection. A wavelength in the range of 284-290 nm is reported to be the UV maximum absorption in acetonitrile, making it a suitable wavelength for detection.

Troubleshooting Guides

This section provides solutions to common problems you may encounter during the HPLC analysis of Dimethylmethoxy Chromanyl Palmitate.

Common HPLC Problems and Solutions

Problem	Potential Cause	Recommended Solution
Peak Tailing	Secondary interactions between the analyte and the column's stationary phase.	Add a competing base like triethylamine (B128534) (TEA) to the mobile phase (0.1%). Ensure the mobile phase pH is appropriate.
Column overload.	Dilute the sample and reinject.
Column contamination or aging.	Flush the column with a strong solvent (e.g., isopropanol). If the problem persists, replace the column.
Peak Fronting	Sample overload.	Dilute the sample and reinject.
Sample solvent is stronger than the mobile phase.	Dissolve the sample in the initial mobile phase.
Column collapse or void.	Replace the column.
Baseline Noise or Drift	Contaminated or old mobile phase.	Prepare fresh mobile phase using high-purity solvents.
Air bubbles in the system.	Degas the mobile phase. Purge the pump.
Detector lamp aging.	Check the lamp's energy and replace it if necessary.
Temperature fluctuations.	Use a column oven and ensure the lab temperature is stable.
Shifting Retention Times	Inadequate column equilibration.	Increase the column equilibration time before injection.
Changes in mobile phase composition.	Ensure accurate mobile phase preparation and mixing.
Fluctuations in flow rate.	Check the pump for leaks and ensure it is functioning correctly.
Column temperature variations.	Use a column oven to maintain a consistent temperature.
No Peak or Very Small Peak	Injection issue (e.g., air in the syringe, incorrect volume).	Check the injector and syringe for proper operation.
Sample degradation.	Prepare fresh samples and standards.
Detector issue (e.g., lamp off, incorrect wavelength).	Verify detector settings and lamp status.

Experimental Protocols

Representative HPLC Method for Dimethylmethoxy Chromanyl Palmitate

This is a representative method and may require optimization for your specific instrumentation and sample matrix.

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: Acetonitrile and water (e.g., 85:15 v/v) with 0.1% formic acid.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 288 nm.

• Injection Volume: 10 µL.

• Sample Preparation:

  • Accurately weigh a suitable amount of the sample containing Dimethylmethoxy Chromanyl Palmitate.

  • Dissolve the sample in a suitable organic solvent (e.g., acetonitrile or methanol) to a known concentration (e.g., 1 mg/mL).

  • Further dilute with the mobile phase to a working concentration (e.g., 50 µg/mL).

  • Filter the final solution through a 0.45 µm syringe filter before injection.

• Standard Preparation:

  • Accurately weigh approximately 10 mg of Dimethylmethoxy Chromanyl Palmitate reference standard.

  • Dissolve in 10 mL of a suitable organic solvent to create a 1 mg/mL stock solution.

  • Prepare a series of working standards by diluting the stock solution with the mobile phase to bracket the expected sample concentration.

Visualizations

Caption: A logical workflow for troubleshooting common HPLC issues.

Caption: A standard workflow for HPLC analysis of Dimethylmethoxy Chromanyl Palmitate.

References

• 1. ulprospector.com [ulprospector.com]
• 2. Chromabright molecule - Lubrizol [lubrizol.com]
• 3. Dimethylmethoxy Chromanyl Palmitate | Chromabright™ | Cosmetic Ingredients Guide [ci.guide]
• 4. periodicos.ufn.edu.br [periodicos.ufn.edu.br]

Addressing cytotoxicity of Dimethylmethoxy chromanyl palmitate at high concentrations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Dimethylmethoxy Chromanyl Palmitate (DMC P). While generally regarded as non-cytotoxic at typical effective concentrations, this guide addresses potential issues that may arise, particularly at high concentrations or under specific experimental conditions.

Frequently Asked Questions (FAQs)

Q1: My cells are showing signs of toxicity after treatment with Dimethylmethoxy Chromanyl Palmitate, but literature suggests it's non-cytotoxic. What could be the cause?

While DMC P is widely reported as non-cytotoxic, unexpected cell death can occur due to several factors, especially at high concentrations[1][2][3][4]. Potential causes include:

• Compound Precipitation: DMC P is oil-soluble and has poor aqueous solubility[1][5]. At high concentrations, it can precipitate out of cell culture media. These precipitates can be mistaken for dead cells or cause physical stress to cells, leading to apparent cytotoxicity.

• High Final Solvent Concentration: If using a solvent like DMSO to dissolve DMC P, the final concentration of the solvent in the culture medium may be toxic to your specific cell line. It is crucial to keep the final DMSO concentration low (typically <0.1%) and to include a vehicle control (media with the same DMSO concentration but without DMC P) in your experiments[6].

• Lipotoxicity from the Palmitate Moiety: DMC P is a palmitate ester. At very high concentrations, the release of palmitic acid (a saturated fatty acid) could potentially lead to lipotoxicity. High levels of palmitate have been shown to induce cellular stress, mitochondrial dysfunction, and apoptosis in various cell types[7][8][9].

• Cell Line Specific Sensitivity: Although uncommon, your specific cell line may have a unique sensitivity to the compound that has not been previously reported.

Q2: How can I determine if the observed toxicity is real or an artifact of compound precipitation?

Careful observation and specific assays are key.

• Microscopic Examination: Visually inspect the culture wells under a microscope before and after adding the compound. Precipitate often appears as crystalline or amorphous structures, distinct from rounded, floating apoptotic cells.

• Solubility Test: Prepare your highest concentration of DMC P in cell culture medium in a cell-free well. Incubate under the same conditions as your experiment (e.g., 37°C, 5% CO₂) and check for precipitate formation over time[10].

• Dose-Response Curve: Perform a cell viability assay with a wide range of DMC P concentrations. True cytotoxicity will typically show a dose-dependent decrease in viability. If you see a sharp drop in viability only at concentrations where you also observe precipitation, the effect may be due to solubility issues.

Q3: What is the recommended method for preparing Dimethylmethoxy Chromanyl Palmitate solutions for cell culture?

To minimize solubility issues, follow this general protocol:

• Prepare a High-Concentration Stock in an Appropriate Solvent: Given its lipophilic nature, 100% DMSO is a common solvent for creating a concentrated stock solution (e.g., 10-50 mM)[6].

• Warm Gently if Necessary: To aid dissolution in DMSO, you can gently warm the solution (e.g., in a 37°C water bath) and vortex thoroughly[6].

• Use Serial Dilutions: Do not add the concentrated DMSO stock directly to your cells. Perform serial dilutions in your cell culture medium to achieve the final desired concentrations.

• Add Dropwise While Mixing: When making the final dilution in your culture plate, add the DMC P/media solution drop-by-drop to the wells while gently swirling the plate to ensure rapid and even distribution, which can prevent localized precipitation[6].

Troubleshooting Guide: Unexpected Cytotoxicity

If you have confirmed that the observed effect is true cytotoxicity and not a technical artifact, this guide provides steps to investigate the underlying mechanism.

Step 1: Confirm and Quantify Cytotoxicity

The first step is to accurately measure the reduction in cell viability. The choice of assay is important, as different methods measure different aspects of cell health[11][12].

Recommended Assays:

• Metabolic Assays (e.g., MTT, MTS, XTT): These colorimetric assays measure the metabolic activity of cells, which is proportional to the number of viable cells[13][14][15]. They are a good first-line choice for quantifying dose-dependent effects.

• ATP Assay: Measures the level of intracellular ATP, which depletes rapidly in non-viable cells. This is a highly sensitive method for quantifying cell viability[11].

• Live/Dead Staining: Use fluorescent dyes like Calcein-AM (stains live cells green) and Propidium Iodide or Ethidium Homodimer-1 (stains dead cells red) for direct visualization and quantification by fluorescence microscopy or flow cytometry.

Table 1: Summary of Cell Viability Assays

Assay Type	Principle	Advantages	Disadvantages
Tetrazolium Salt (MTT, MTS, XTT)	Enzymatic reduction of tetrazolium salt by mitochondrial dehydrogenases in viable cells to a colored formazan (B1609692) product.[15]	Inexpensive, well-established, suitable for 96-well plates.	Indirect measure; can be affected by changes in cellular metabolism; MTT requires a solubilization step.[14]
Resazurin (B115843) (alamarBlue)	Reduction of non-fluorescent resazurin to fluorescent resorufin (B1680543) by metabolically active cells.[12]	Highly sensitive, non-toxic to cells (allows for real-time monitoring), simple "add-and-read" protocol.	Can be affected by changes in cellular redox state independent of viability.
ATP Assay	Luciferase-based reaction that produces light in the presence of ATP from viable cells.[11]	Very fast and highly sensitive; reflects "instantaneous" cell health.	Lytic assay (endpoint); can be more expensive.
Live/Dead Staining	Simultaneous staining with a dye for live cells (e.g., Calcein-AM) and a dye for dead cells (e.g., Propidium Iodide).[12]	Provides direct counts of live vs. dead cells; can be used in imaging or flow cytometry.	Requires specialized equipment (fluorescence microscope/flow cytometer).

Step 2: Investigate the Mechanism of Cell Death

If high concentrations of DMC P are inducing cytotoxicity, it may be due to the palmitate moiety triggering lipoapoptosis. Key pathways to investigate include oxidative stress, mitochondrial dysfunction, and caspase activation[8][9].

Experimental Workflow for Investigating Cytotoxicity

References

• 1. Dimethylmethoxy Chromanyl Palmitate | Chromabright™ | Cosmetic Ingredients Guide [ci.guide]
• 2. wschemtrade.com [wschemtrade.com]
• 3. nbinno.com [nbinno.com]
• 4. alfaspa.ua [alfaspa.ua]
• 5. Is Dimethylmethoxy Chromanyl Palmitate Safe? - Herbal Extracts/Nutritional Supplements - News [sxytbio.com]
• 6. benchchem.com [benchchem.com]
• 7. Palmitate Compromises C6 Astrocytic Cell Viability and Mitochondrial Function - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Palmitate-induced Activation of Mitochondrial Metabolism Promotes Oxidative Stress and Apoptosis in H4IIEC3 Rat Hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Multiple pathways are involved in palmitic acid-induced toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Cell viability assay selection guide | Abcam [abcam.com]
• 12. Cell Viability Assays | Thermo Fisher Scientific - US [thermofisher.com]
• 13. ijbs.com [ijbs.com]
• 14. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. broadpharm.com [broadpharm.com]

Technical Support Center: Enhancing Stratum Corneum Permeability of Dimethylmethoxy Chromanyl Palmitate

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during experiments aimed at enhancing the permeability of Dimethylmethoxy chromanyl palmitate (DMC P) through the stratum corneum.

Frequently Asked Questions (FAQs)

Q1: What is Dimethylmethoxy chromanyl palmitate (DMC P) and what are its primary functions in skincare?

A1: Dimethylmethoxy chromanyl palmitate is a synthetic, oil-soluble molecule designed for cosmetic applications.[1][2][3] Its primary function is as a potent skin-brightening agent that works by inhibiting tyrosinase, the key enzyme in melanin (B1238610) production.[4] By controlling melanin synthesis, it helps reduce the appearance of hyperpigmentation, such as dark spots and uneven skin tone.[4] Additionally, DMC P exhibits significant antioxidant properties, protecting skin cells from damage caused by free radicals generated by UV radiation and pollution, which helps prevent premature aging.[4] It is also noted for its stability in formulations and non-irritating nature.

Q2: Why is enhancing the permeability of DMC P through the stratum corneum a challenge?

A2: The stratum corneum is the outermost layer of the skin and serves as a formidable barrier, primarily composed of flattened, dead corneocytes embedded in a lipid-rich matrix.[5] This structure is highly effective at preventing the penetration of foreign substances. DMC P is a lipophilic (oil-soluble) molecule with a relatively large molecular weight (430.7 g/mol ).[6] While its lipophilicity allows it to interact with the lipid matrix of the stratum corneum, its size can hinder efficient diffusion through the tightly packed intercellular lipid bilayers, thereby limiting its bioavailability in the deeper layers of the epidermis where melanocytes reside.

Q3: What are the most promising strategies for enhancing the skin permeability of DMC P?

A3: Given the lipophilic nature of DMC P, lipid-based nanocarrier systems are among the most effective strategies. These include:

• Nanoemulsions: These are oil-in-water dispersions with very small droplet sizes (typically under 200 nm).[7][8] The small droplets provide a large surface area for drug release, and the components of the nanoemulsion (surfactants and oils) can act as permeation enhancers by fluidizing the stratum corneum lipids.[9][10]

• Liposomes and Ethosomes: Liposomes are vesicles composed of phospholipid bilayers that can encapsulate lipophilic compounds like DMC P within their membrane.[11][12] Deformable liposomes and ethosomes (liposomes containing ethanol) are particularly effective as they can squeeze through the narrow intercellular spaces of the stratum corneum, carrying the active ingredient with them.[4][13]

• Solid Lipid Nanoparticles (SLNs) and Nanostructured Lipid Carriers (NLCs): These are lipid nanoparticles that are solid at room temperature.[14][15] They can enhance penetration through an occlusive effect, which hydrates the skin and loosens the structure of the stratum corneum, and by direct lipid exchange with the skin's barrier.[16][17]

Q4: How do I choose between a nanoemulsion, liposome, or SLN formulation for DMC P?

A4: The choice depends on several factors including desired release profile, stability, and manufacturing complexity.

• Nanoemulsions are often easier to prepare and scale up. They are excellent for solubilizing oil-soluble actives like DMC P and can provide a significant enhancement in permeation.[7]

• Liposomes can offer a more controlled release and may better protect the active ingredient from degradation. However, they can be less stable and more complex to manufacture.[11][12]

• SLNs/NLCs provide good stability and controlled release, but their crystalline structure can sometimes lead to drug expulsion during storage.[15] NLCs were developed to overcome this limitation by using a blend of solid and liquid lipids.

Q5: What analytical methods are suitable for quantifying DMC P in skin permeation studies?

A5: High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is a common and reliable method for quantifying cosmetic actives. For higher sensitivity and selectivity, especially when dealing with low concentrations of permeate in receptor fluid or skin extracts, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the preferred method.[18] The choice of method will depend on the expected concentrations and the complexity of the sample matrix.

Troubleshooting Guides

Issue 1: High Variability in In Vitro Permeation Results

Q: My permeation results for DMC P show high variability between different skin donors (inter-donor) and even within samples from the same donor (intra-donor). What are the common causes and solutions?

A: High variability is a common challenge in skin permeation studies.

• Causes of Inter-Donor Variability:

  • Biological differences in skin thickness, lipid composition, and age of donors.

  • Inconsistent skin storage and handling procedures.

• Causes of Intra-Donor Variability:

  • Regional differences in skin permeability even within the same excised tissue sample.

  • Presence of hair follicles or pores which can act as "shunt" pathways.

  • Inconsistent application of the formulation.

  • Damage to the skin membrane during preparation or mounting.

• Troubleshooting Steps & Solutions:

  • Standardize Skin Source: Use skin from the same anatomical site and from donors within a similar age range.

  • Skin Integrity Testing: Before each experiment, measure the Transepidermal Water Loss (TEWL) or electrical resistance of the skin sample. Discard any samples that do not meet the acceptance criteria for an intact barrier.

  • Increase Replicates: Use a higher number of replicates (n > 6) from multiple donors to obtain a more statistically reliable mean.

  • Normalize Data: Include a reference compound with known permeability in your experiments to normalize the results across different skin samples.

  • Consistent Dosing: Ensure the exact same amount of formulation is applied to each diffusion cell in a consistent manner.

Issue 2: Formulation Instability

Q: I am developing a nanoemulsion for DMC P, but it is showing signs of instability (e.g., creaming, phase separation) over time. How can I improve its stability?

A: Nanoemulsion stability is critical for reproducible results.

• Causes of Instability:

  • Incorrect surfactant-to-oil ratio (SOR).

  • Inappropriate choice of surfactant or co-surfactant.

  • Insufficient energy during the homogenization process.

  • Ostwald ripening, where larger droplets grow at the expense of smaller ones.

• Troubleshooting Steps & Solutions:

  • Optimize Formulation Components: Systematically screen different oils, surfactants, and co-surfactants to find the most stable combination for DMC P. Construct a pseudo-ternary phase diagram to identify the optimal concentration ranges that result in a stable nanoemulsion.

  • Refine Homogenization: Increase the homogenization time, speed (for high-shear homogenization), or number of passes (for high-pressure homogenization) to ensure the smallest and most uniform droplet size possible.

  • Check Physicochemical Properties: Regularly measure the droplet size, Polydispersity Index (PDI), and zeta potential of your formulation. A small droplet size, a low PDI (< 0.2), and a high absolute zeta potential (> |30| mV) are indicators of a stable system.

  • Storage Conditions: Store the formulation in a controlled environment and conduct stability tests at different temperatures to assess its shelf-life.

Issue 3: Low Recovery of DMC P from Skin Samples

Q: After my permeation experiment, I am unable to recover the expected amount of DMC P from the skin layers during mass balance analysis. What could be the cause?

A: Low recovery can compromise the validity of your results.

• Causes of Low Recovery:

  • Inefficient extraction of the highly lipophilic DMC P from the skin matrix.

  • Binding of DMC P to the diffusion cell apparatus or skin surface.

  • Degradation of the compound during the experiment or extraction process.

• Troubleshooting Steps & Solutions:

  • Optimize Extraction Protocol: Test different extraction solvents (e.g., methanol, ethanol, acetonitrile (B52724), or mixtures) and extraction methods (e.g., sonication, vortexing, tissue homogenization) to ensure complete recovery from the stratum corneum and deeper skin layers. Validate your extraction method by spiking blank skin samples with a known amount of DMC P and ensuring >90% recovery.

  • Rinse the Apparatus: At the end of the experiment, thoroughly rinse the donor chamber, skin surface, and all equipment that came into contact with the formulation. Analyze these rinses to quantify the amount of DMC P that was not absorbed.

  • Check for Degradation: Analyze the stability of DMC P in the receptor fluid and extraction solvent under the experimental conditions to rule out degradation as a cause for low recovery.

Data Presentation

The following table presents illustrative data on the potential enhancement of DMC P permeability when formulated as a nanoemulsion compared to a conventional oil-in-water (O/W) cream.

Note: This data is representative and intended for illustrative purposes. Actual results may vary based on the specific formulation and experimental conditions.

Table 1: In Vitro Permeation Parameters for DMC P Formulations across Excised Human Skin (24h)

Parameter	Conventional O/W Cream (0.5% DMC P)	Nanoemulsion (0.5% DMC P)	Enhancement Ratio (Nanoemulsion vs. Cream)
Cumulative Amount Permeated (µg/cm²)	1.8 ± 0.4	8.5 ± 1.1	4.7
Steady-State Flux (Jss) (µg/cm²/h)	0.07 ± 0.02	0.35 ± 0.05	5.0
Permeability Coefficient (Kp) (cm/h x 10⁻⁴)	0.14 ± 0.04	0.70 ± 0.10	5.0
Amount Retained in Epidermis (µg/cm²)	5.2 ± 0.9	15.6 ± 2.3	3.0
Amount Retained in Dermis (µg/cm²)	1.1 ± 0.3	4.3 ± 0.7	3.9

Experimental Protocols

Protocol: In Vitro Skin Permeation Study of a DMC P Nanoemulsion using Franz Diffusion Cells

This protocol details the methodology for assessing the skin permeation of Dimethylmethoxy chromanyl palmitate from a nanoemulsion formulation.

1. Nanoemulsion Formulation

• Oil Phase Preparation: Dissolve Dimethylmethoxy chromanyl palmitate (e.g., 0.5% w/w) in the chosen oil phase (e.g., Oleic acid, Isopropyl myristate) with gentle heating and stirring until a clear solution is obtained.

• Aqueous Phase Preparation: Separately, prepare the aqueous phase containing a surfactant and co-surfactant (e.g., Tween 80 and Transcutol®) in purified water.

• Emulsification: Add the oil phase to the aqueous phase dropwise under high-shear homogenization (e.g., 10,000 rpm for 15 minutes).

• Nano-sizing: Subject the resulting coarse emulsion to high-pressure homogenization (e.g., 3-5 passes at 15,000 psi) or ultrasonication to reduce the droplet size to the nano-range.

2. Physicochemical Characterization

• Droplet Size and Polydispersity Index (PDI): Measure using Dynamic Light Scattering (DLS). An acceptable nanoemulsion should have a mean droplet size < 200 nm and a PDI < 0.2.

• Zeta Potential: Measure using Laser Doppler Velocimetry to assess the surface charge and predict stability.

• pH and Viscosity: Measure using a calibrated pH meter and viscometer, respectively.

3. Excised Skin Preparation

• Source: Obtain full-thickness human abdominal skin from elective surgery with informed consent.

• Preparation: Remove subcutaneous fat and dermatomize the skin to a uniform thickness (approx. 500 µm).

• Storage: Wrap the prepared skin in aluminum foil, store at -20°C, and use within one month.

• Integrity Test: Before the experiment, thaw the skin and mount it on the Franz diffusion cells. Allow it to equilibrate and measure the Transepidermal Water Loss (TEWL). Only use skin samples with a TEWL value indicative of an intact barrier.

4. Franz Diffusion Cell Experiment

• Setup: Mount the prepared skin on vertical Franz diffusion cells with the stratum corneum facing the donor compartment and the dermis facing the receptor compartment. The effective diffusion area is typically around 1.0 cm².

• Receptor Fluid: Fill the receptor compartment with a suitable fluid (e.g., phosphate-buffered saline with 0.5% Tween 80 to ensure sink conditions for the lipophilic DMC P). Maintain the temperature at 32 ± 1°C using a circulating water bath and stir continuously with a magnetic bar.

• Dosing: Apply a finite dose (e.g., 10 mg/cm²) of the DMC P nanoemulsion or control formulation to the skin surface in the donor compartment.

• Sampling: At predetermined time points (e.g., 0, 2, 4, 6, 8, 12, and 24 hours), withdraw an aliquot (e.g., 300 µL) from the receptor compartment and immediately replace it with an equal volume of fresh, pre-warmed receptor fluid.

5. Sample Analysis (HPLC)

• Instrumentation: Use an HPLC system with a C18 column and a UV detector set to the appropriate wavelength for DMC P.

• Mobile Phase: Use an isocratic mobile phase, such as a mixture of acetonitrile and water (e.g., 85:15 v/v), at a flow rate of 1.0 mL/min.

• Quantification: Prepare a standard curve of DMC P in the receptor fluid. Quantify the concentration in the collected samples by comparing the peak area to the standard curve.

• Mass Balance: At the end of the 24-hour study, dismantle the cells. Quantify the amount of DMC P remaining on the skin surface (by washing), within the stratum corneum (via tape stripping), and in the remaining epidermis and dermis (via solvent extraction and homogenization).

Mandatory Visualizations

Caption: Workflow for an in vitro skin permeation study of DMC P.

Caption: Mechanism of nanoemulsion-enhanced skin permeation.

References

• 1. Dimethylmethoxy Chromanyl Palmitate (with Product List) [incidecoder.com]
• 2. ulprospector.com [ulprospector.com]
• 3. Dimethylmethoxy Chromanyl Palmitate | Chromabright™ | Cosmetic Ingredients Guide [ci.guide]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Dimethylmethoxy chromanyl palmitate | C28H46O3 | CID 66721789 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Skin permeation mechanism and bioavailability enhancement of celecoxib from transdermally applied nanoemulsion - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development and evaluation of nanoemulsion gel loaded with bioactive extract of Cucumis melo var. agrestis: A novel approach for enhanced skin permeability and antifungal activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Topical Nano and Microemulsions for Skin Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Overcoming the Cutaneous Barrier with Microemulsions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. rjtcsonline.com [rjtcsonline.com]
• 13. Lipid-based nano-delivery systems for skin delivery of drugs and bioactives - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Solid Lipid Nanoparticles: A Potential Approach for Dermal Drug Delivery [pubs.sciepub.com]
• 15. Design, Preparation, and Characterization of Effective Dermal and Transdermal Lipid Nanoparticles: A Review | MDPI [mdpi.com]
• 16. Current Advances in Lipid Nanosystems Intended for Topical and Transdermal Drug Delivery Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 17. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 18. Development of a LC-MS/MS method to monitor palmitoyl peptides content in anti-wrinkle cosmetics - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stability of Dimethylmethoxy Chromanyl Palmitate Under UV Irradiation

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability testing of Dimethylmethoxy chromanyl palmitate (DCP) under ultraviolet (UV) irradiation.

Frequently Asked Questions (FAQs)

Q1: What is Dimethylmethoxy chromanyl palmitate (DCP) and why is its photostability important?

A1: Dimethylmethoxy chromanyl palmitate, often known by its trade name Chromabright™, is a synthetic molecule designed for skin brightening applications.[1] Its importance in cosmetic and dermatological formulations lies in its ability to inhibit melanin (B1238610) synthesis without the irritation or cytotoxicity associated with some other depigmenting agents.[2] Furthermore, it is reported to have a photoprotective effect, helping to prevent skin damage induced by UV radiation.[1][2] Therefore, understanding its stability under UV irradiation is critical to ensure the efficacy and safety of the final product throughout its shelf life.

Q2: Is Dimethylmethoxy chromanyl palmitate generally considered stable under UV light?

A2: Yes, Dimethylmethoxy chromanyl palmitate is marketed as a safe and stable ingredient.[1] It is designed to be incorporated into various cosmetic formulations, including creams and emulsions, and is compatible with oil or silicone phases.[1] Its stability is a key advantage over many other skin-brightening agents, which can be unstable in formulations.[2]

Q3: What are the typical signs of degradation of DCP in a formulation when exposed to UV light?

A3: While specific degradation products for DCP are not extensively documented in publicly available literature, general signs of photodegradation in a cosmetic formulation can include:

• Color Change: A noticeable shift in the color of the product.

• Odor Change: Development of an off-odor.

• Phase Separation: Changes in the emulsion's consistency or separation of oil and water phases.

• Loss of Efficacy: A decrease in the skin-brightening or photoprotective effects of the product, which would need to be assessed through analytical methods.

Q4: What analytical methods are suitable for assessing the stability of DCP under UV irradiation?

A4: High-Performance Liquid Chromatography (HPLC) is a robust and widely used analytical technique for stability testing. An HPLC method would be developed to separate DCP from potential degradation products and other formulation excipients. The concentration of DCP can be quantified over time during the UV exposure study to determine the extent of degradation. Mass spectrometry (MS) coupled with HPLC (LC-MS) can be used to identify the chemical structures of any degradation products formed.[3]

Troubleshooting Guide for DCP Photostability Experiments

Problem	Possible Cause	Recommended Solution
High variability in DCP concentration between replicate samples.	1. Non-uniform light exposure in the photostability chamber. 2. Inconsistent sample preparation or extraction from the formulation matrix. 3. Issues with the analytical method (e.g., inconsistent injection volume).	1. Ensure samples are placed in a consistent orientation and location within the chamber. Use a calibrated photostability chamber that provides uniform light distribution. 2. Develop and validate a robust sample preparation and extraction protocol. Ensure thorough mixing of the formulation before sampling. 3. Validate the HPLC method for precision, accuracy, and linearity. Use an internal standard to correct for injection volume variations.
Rapid degradation of DCP is observed, which is contrary to expectations.	1. Inappropriate solvent or formulation base that sensitizes DCP to photodegradation. 2. The intensity of the UV source is significantly higher than standard testing conditions. 3. Interaction with other ingredients in the formulation that may promote photodegradation.	1. Conduct initial studies of DCP in simple, inert solvents to establish a baseline stability profile. 2. Ensure the light source and exposure conditions adhere to established guidelines, such as those from the International Council for Harmonisation (ICH) Q1B.[1] 3. Evaluate the photostability of DCP in the presence of individual formulation components to identify any destabilizing interactions.
No degradation of DCP is detected, even under forced degradation conditions.	1. The UV exposure time or intensity is insufficient to induce degradation. 2. The analytical method is not sensitive enough to detect small amounts of degradation products. 3. The formulation or packaging is providing significant photoprotection.	1. Increase the duration or intensity of UV exposure for forced degradation studies. 2. Optimize the HPLC method, particularly the detector settings, to achieve a lower limit of detection and quantification for potential degradants. 3. For studies on the active ingredient itself, ensure it is tested in a transparent, inert container and solvent.[1]
Appearance of unknown peaks in the HPLC chromatogram after UV exposure.	1. Formation of DCP photodegradation products. 2. Degradation of other components in the formulation.	1. Use a photodiode array (PDA) detector to obtain UV spectra of the unknown peaks for initial characterization. Employ LC-MS to determine the molecular weight and fragmentation patterns to elucidate the structures of the degradation products.[3] 2. Run a placebo formulation (without DCP) under the same UV exposure conditions to identify any peaks originating from the degradation of the vehicle.

Experimental Protocols

General Protocol for Photostability Testing of Dimethylmethoxy Chromanyl Palmitate

This protocol is based on the principles outlined in the ICH Q1B guideline for photostability testing.[1]

1. Sample Preparation:

• Active Ingredient: Prepare a solution of Dimethylmethoxy chromanyl palmitate in a suitable, UV-transparent, and inert solvent (e.g., ethanol (B145695) or a non-polar solvent like hexane, given its oil-soluble nature). The concentration should be chosen to give a clear response with the analytical method.

• Formulation: Use the final cosmetic formulation containing DCP.

• Controls: Prepare "dark" control samples by wrapping identical samples in aluminum foil to protect them from light. These will be stored under the same temperature and humidity conditions as the exposed samples to account for any thermal degradation.[4]

2. Light Source and Exposure Conditions:

• Utilize a calibrated photostability chamber equipped with a light source that meets ICH Q1B Option II requirements. This typically involves exposure to both a cool white fluorescent lamp and a near-UV lamp.[1]

• The overall illumination should be not less than 1.2 million lux hours, and the integrated near-ultraviolet energy should be not less than 200 watt-hours per square meter.[1]

3. Exposure Procedure:

• Place the samples and dark controls in the photostability chamber.

• Expose the samples for the duration calculated to meet the total illumination and UV energy requirements.

• Withdraw samples at predetermined time points (e.g., 0, 2, 4, 8, 12, and 24 hours of exposure) to assess the degradation kinetics.

4. Analytical Method:

• HPLC-UV:

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile (B52724) and water may be suitable. The exact conditions would need to be optimized.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Based on the UV absorbance maximum of DCP.

  • Quantification: Calculate the percentage of DCP remaining at each time point relative to the initial concentration (time 0) and the dark control.

5. Data Presentation:

The quantitative data should be summarized in a clear and structured table to facilitate comparison.

Table 1: Hypothetical Photostability Data for Dimethylmethoxy Chromanyl Palmitate in a Cosmetic Emulsion

Exposure Time (hours)	Remaining DCP (%) in Exposed Sample	Remaining DCP (%) in Dark Control	Appearance of Exposed Sample
0	100.0	100.0	White, homogenous emulsion
6	99.2	99.8	No change
12	98.5	99.7	No change
24	97.1	99.5	Slight yellowish tint

Note: This table presents hypothetical data for illustrative purposes. Actual results may vary depending on the formulation and experimental conditions.

Visualizations

Experimental Workflow for Photostability Testing

Caption: Workflow for assessing the photostability of Dimethylmethoxy chromanyl palmitate.

Potential Degradation Pathway Logic

Caption: Simplified logical pathway for the photodegradation of a cosmetic active ingredient.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. q1scientific.com [q1scientific.com]

Challenges in the synthesis and purification of Dimethylmethoxy chromanyl palmitate

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the synthesis and purification of Dimethylmethoxy chromanyl palmitate.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route for Dimethylmethoxy chromanyl palmitate?

A plausible and common synthetic approach involves a two-step process:

• Synthesis of the Chromane (B1220400) Core: Preparation of the key intermediate, 2,2-dimethyl-7-methoxychroman-6-ol. This is often achieved through multi-step synthesis starting from commercially available precursors.

• Esterification: The chromanol intermediate is then esterified with palmitoyl (B13399708) chloride in the presence of a base to yield the final product, Dimethylmethoxy chromanyl palmitate.

Q2: What are the most common impurities found in crude Dimethylmethoxy chromanyl palmitate?

The most common impurities include:

• Unreacted 2,2-dimethyl-7-methoxychroman-6-ol.

• Residual palmitic acid (from the hydrolysis of palmitoyl chloride).

• Byproducts from the synthesis of the chromane core.

• Residual base or salts from the esterification step.

Q3: What are the recommended analytical techniques for assessing the purity of Dimethylmethoxy chromanyl palmitate?

• High-Performance Liquid Chromatography (HPLC): Ideal for determining purity and quantifying impurities.

• Mass Spectrometry (MS): For confirming the molecular weight of the desired product and identifying unknown impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Essential for structural confirmation of the final product and intermediates.

Troubleshooting Guides

Synthesis Challenges

Issue	Potential Cause(s)	Recommended Solution(s)
Low yield of 2,2-dimethyl-7-methoxychroman-6-ol intermediate	Incomplete reaction during the formation of the chromane ring. Side reactions such as polymerization or degradation of starting materials.	Optimize reaction temperature and time. Ensure the use of high-purity starting materials and anhydrous solvents. Consider alternative catalytic systems.
Incomplete esterification of the chromanol intermediate	Insufficient reactivity of the phenolic hydroxyl group. Steric hindrance from the adjacent dimethyl groups. Hydrolysis of palmitoyl chloride by moisture.	Use a more reactive acylating agent if necessary. Ensure the reaction is carried out under strictly anhydrous conditions. Increase the molar excess of palmitoyl chloride. Optimize the choice and amount of base used as a catalyst and acid scavenger.
Formation of colored impurities	Oxidation of the phenolic intermediate. Thermal degradation during the reaction.	Conduct the synthesis under an inert atmosphere (e.g., nitrogen or argon). Use purified solvents and reagents. Avoid excessive heating during the reaction and work-up.

Purification Challenges

Issue	Potential Cause(s)	Recommended Solution(s)
Difficulty in removing unreacted 2,2-dimethyl-7-methoxychroman-6-ol	Similar polarity to the final product, leading to co-elution during chromatography.	Optimize the mobile phase composition in column chromatography for better separation. Consider using a different stationary phase (e.g., alumina (B75360) instead of silica (B1680970) gel). Recrystallization from a suitable solvent system may also be effective.
Presence of residual palmitic acid in the final product	Incomplete removal during aqueous work-up.	Perform a thorough wash of the organic phase with a dilute aqueous base solution (e.g., sodium bicarbonate) to remove acidic impurities.[1]
Product is an oil or waxy solid instead of a crystalline powder	Presence of impurities hindering crystallization. The inherent low melting point of the compound.	Ensure high purity of the material before attempting crystallization. Try different solvent systems for recrystallization (e.g., heptane/ethyl acetate (B1210297), ethanol (B145695)/water). If the product has a low melting point, it may naturally exist as a waxy solid at room temperature.
Low recovery after column chromatography	Irreversible adsorption of the product onto the stationary phase. Use of a too-polar solvent system causing rapid elution with poor separation.	Pre-treat the silica gel with a small amount of triethylamine (B128534) in the eluent to neutralize acidic sites. Perform a gradient elution from a non-polar to a moderately polar solvent system.

Experimental Protocols

Protocol 1: Synthesis of Dimethylmethoxy chromanyl palmitate

Step 1: Synthesis of 2,2-dimethyl-7-methoxychroman-6-ol (Illustrative)

• This intermediate can be synthesized through various routes. A common approach involves the reaction of a suitably substituted hydroquinone (B1673460) with isoprene (B109036) or a related C5 building block in the presence of an acid catalyst. The specific conditions (catalyst, solvent, temperature) would need to be optimized based on the chosen synthetic pathway.

Step 2: Esterification with Palmitoyl Chloride

• Dissolve 2,2-dimethyl-7-methoxychroman-6-ol (1 equivalent) in a dry, aprotic solvent (e.g., dichloromethane (B109758) or toluene) under an inert atmosphere.

• Add a suitable base (e.g., triethylamine or pyridine, 1.2 equivalents) to the solution and cool to 0°C.

• Slowly add palmitoyl chloride (1.1 equivalents) to the reaction mixture while maintaining the temperature at 0°C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the progress by TLC or HPLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate (B86663).

• Concentrate the organic phase under reduced pressure to obtain the crude product.

Protocol 2: Purification of Dimethylmethoxy chromanyl palmitate

• Aqueous Work-up: Dissolve the crude product in a water-immiscible organic solvent (e.g., ethyl acetate). Wash the solution sequentially with 1M HCl, saturated aqueous sodium bicarbonate, and brine. Dry the organic layer over anhydrous magnesium sulfate and concentrate.

• Column Chromatography:

  • Pack a silica gel column with a suitable non-polar solvent (e.g., hexane (B92381) or heptane).

  • Load the crude product onto the column.

  • Elute the column with a gradient of ethyl acetate in hexane (e.g., 0% to 10% ethyl acetate).

  • Collect fractions and analyze by TLC or HPLC to identify those containing the pure product.

  • Combine the pure fractions and evaporate the solvent.

• Recrystallization (if necessary):

  • Dissolve the purified product in a minimal amount of a hot solvent (e.g., ethanol or isopropanol).

  • Slowly add a co-solvent in which the product is less soluble (e.g., water) until turbidity is observed.

  • Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

  • Collect the crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum.

Visualizations

References

• 1. General procedures for the purification of Esters - Chempedia - LookChem [lookchem.com]

Mitigating potential interference of Dimethylmethoxy chromanyl palmitate in cellular assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using Dimethylmethoxy Chromanyl Palmitate (DMC P) in cellular assays. Given the lipophilic and antioxidant nature of DMC P, it has the potential to interfere with common assay readouts. This guide is designed to help you identify and mitigate these potential artifacts.

Frequently Asked Questions (FAQs)

Q1: What is Dimethylmethoxy Chromanyl Palmitate (DMC P) and what are its primary known functions?

A1: Dimethylmethoxy Chromanyl Palmitate (DMC P) is a synthetic, oil-soluble molecule known for its skin-brightening and antioxidant properties.[1][2] Its primary mechanism of action in dermatological applications is the inhibition of tyrosinase, a key enzyme in melanin (B1238610) production.[1][3] It also acts as a potent antioxidant, scavenging free radicals and protecting cells from oxidative stress.[1][2]

Q2: What are the key chemical properties of DMC P that might cause interference in cellular assays?

A2: The following properties of DMC P are most likely to cause interference:

• Antioxidant Activity: As a potent antioxidant, DMC P can directly interact with redox-based assay reagents, such as tetrazolium salts (MTT, MTS) and resazurin, leading to false-positive signals for cell viability.

• Lipophilicity: DMC P is oil-soluble, which can lead to poor solubility in aqueous assay buffers.[4] This may cause the compound to precipitate, leading to light scattering that can interfere with absorbance and fluorescence readings. Lipophilicity can also promote the formation of compound aggregates that may non-specifically inhibit enzymes.

• UV Absorbance: The chromanyl core of DMC P absorbs UV light.[2] This property, while beneficial for photoprotection, can interfere with fluorescence-based assays by quenching the signal if the excitation or emission wavelengths overlap with the absorbance spectrum of DMC P.

Q3: Can DMC P affect my cell viability assay results?

A3: Yes, particularly if you are using a redox-based assay. Antioxidants have been shown to directly reduce tetrazolium salts (like MTT) to formazan (B1609692) in the absence of cells, which can lead to an overestimation of cell viability. This is a common artifact for compounds with reducing potential.

Q4: My compound is showing unexpected fluorescence in my assay. Could this be caused by DMC P?

A4: While not its primary characteristic, many complex organic molecules can exhibit some level of autofluorescence. If your assay relies on fluorescence detection, it is crucial to test for intrinsic fluorescence of DMC P at the excitation and emission wavelengths you are using. This autofluorescence can create a false-positive signal.

Troubleshooting Guides

Problem 1: Inconsistent or Unexpectedly High Readings in Cell Viability Assays (e.g., MTT, MTS, Resazurin)

Potential Cause	Recommended Action	Expected Outcome
Direct Reduction of Assay Reagent	Run a "compound-only" control. Prepare wells with your highest concentration of DMC P in cell-free media and add the viability reagent.	If the solution changes color (e.g., purple for MTT, pink for resazurin), DMC P is directly reducing the reagent.
Solubility Issues/Precipitation	Visually inspect the wells under a microscope for any signs of compound precipitation.	If precipitates are visible, the compound is not fully soluble at the tested concentration, which can scatter light.
Alteration of Cellular Metabolism	Use an orthogonal assay for cell viability that does not rely on redox potential, such as a CellTiter-Glo® (ATP-based) assay or a CyQUANT® (DNA-based) assay.	If the results from the orthogonal assay do not correlate with your initial findings, it confirms that DMC P was interfering with the redox-based readout.

Problem 2: Reduced Signal or High Background in Fluorescence-Based Assays

Potential Cause	Recommended Action	Expected Outcome
Compound Autofluorescence	Run a "compound-only" control. Measure the fluorescence of DMC P in assay buffer at your experimental wavelengths.	If you detect a signal, DMC P is autofluorescent and is contributing to your background.
Signal Quenching (Inner Filter Effect)	Measure the absorbance spectrum of DMC P. Compare this to the excitation and emission spectra of your fluorophore.	If there is significant overlap, DMC P is likely absorbing the excitation or emission light, leading to a reduced signal.
Light Scattering from Precipitation	Centrifuge the assay plate before reading. If the signal changes significantly, precipitation may be the cause.	A decrease in signal after centrifugation suggests that light scattering from precipitated compound was contributing to the reading.

Experimental Protocols

Protocol 1: Control for Direct Reagent Reduction by DMC P

Objective: To determine if DMC P directly reduces the cell viability reagent (e.g., MTT, resazurin) in a cell-free system.

Methodology:

• Prepare a serial dilution of DMC P in your standard cell culture medium without cells. Include a vehicle-only control (e.g., DMSO).

• Dispense the dilutions into a 96-well plate.

• Add the cell viability reagent (e.g., MTT, resazurin) to each well at the same concentration used in your cellular experiments.

• Incubate the plate for the same duration as your typical assay (e.g., 1-4 hours) at 37°C.

• Read the absorbance or fluorescence at the appropriate wavelength.

Interpretation: An increase in signal that correlates with the concentration of DMC P indicates direct reduction of the reagent and a false-positive interference.

Protocol 2: Orthogonal Cell Viability Assay (ATP-Based)

Objective: To confirm cell viability results using a method with a different detection principle.

Methodology:

• Plate cells and treat with a serial dilution of DMC P as you would for your primary assay.

• At the end of the treatment period, instead of adding a redox-based reagent, use a commercial ATP detection assay kit (e.g., CellTiter-Glo®).

• Follow the manufacturer's protocol to lyse the cells and measure the luminescence generated from the reaction of luciferase with ATP.

Interpretation: The luminescence signal is directly proportional to the amount of ATP present, which is an indicator of metabolically active cells. Compare these results to those from your primary assay to identify discrepancies caused by interference.

Protocol 3: Assessing Compound Autofluorescence

Objective: To quantify the intrinsic fluorescence of DMC P at the wavelengths used in your assay.

Methodology:

• Prepare a serial dilution of DMC P in the assay buffer.

• Dispense the dilutions into the wells of a microplate (preferably a black, clear-bottom plate for fluorescence).

• Add assay buffer without any cells or other fluorescent reagents to the wells.

• Read the fluorescence intensity of the plate using the same instrument settings (excitation/emission wavelengths, gain) as your primary assay.

Interpretation: A dose-dependent increase in fluorescence indicates that DMC P is autofluorescent and will contribute to the background signal of your assay. This background can be subtracted from your experimental values.

Visualizing Troubleshooting Workflows

References

• 1. researchgate.net [researchgate.net]
• 2. Overcoming compound interference in fluorescence polarization-based kinase assays using far-red tracers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Interference with Fluorescence and Absorbance - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Antioxidant compounds interfere with the 3 - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Tyrosinase Inhibition: Dimethylmethoxy Chromanyl Palmitate vs. Kojic Acid

For Researchers, Scientists, and Drug Development Professionals

In the ongoing quest for potent and safe modulators of melanogenesis, tyrosinase remains a pivotal target. This enzyme catalyzes the rate-limiting steps in melanin (B1238610) biosynthesis, making its inhibition a key strategy for the development of skin lightening agents and treatments for hyperpigmentation disorders. This guide provides an objective comparison of the tyrosinase inhibitory efficacy of two prominent compounds: the novel synthetic molecule, Dimethylmethoxy Chromanyl Palmitate (DCP), and the well-established fungal metabolite, kojic acid.

Executive Summary

Dimethylmethoxy chromanyl palmitate, often marketed as Chromabright™, demonstrates significant inhibitory effects on both mushroom and human tyrosinase.[1][2] In direct comparative studies on human melanocyte cultures, DCP exhibited a more potent depigmenting effect than kojic acid.[2] While kojic acid is a widely recognized tyrosinase inhibitor and frequently used as a positive control in screening assays, its efficacy can be variable, and it is associated with potential stability and skin irritation issues. DCP, on the other hand, is presented as a stable and non-cytotoxic alternative with a strong safety profile.[1][3]

Quantitative Comparison of Tyrosinase Inhibition

The following table summarizes the available quantitative data on the tyrosinase inhibitory activity of Dimethylmethoxy chromanyl palmitate and kojic acid. It is important to note that IC50 values for kojic acid can vary significantly depending on the experimental conditions, including the source of the tyrosinase and the substrate used.[4]

Compound	Enzyme Source	Substrate	IC50 Value (µM)	Percent Inhibition	Reference
Dimethylmethoxy Chromanyl Palmitate (Chromabright™)	Mushroom Tyrosinase	L-DOPA	Not explicitly stated	37% at 1mM	[2]
Endogenous Human Tyrosinase	L-DOPA	Not explicitly stated	43% at 1mM	[1][2]
Kojic Acid	Mushroom Tyrosinase	L-Tyrosine	70 ± 7	Not applicable	[5]
Mushroom Tyrosinase	L-DOPA	121 ± 5	Not applicable	[5]
Mushroom Tyrosinase	Not specified	22.0 ± 4.7	Not applicable	[6]
Mushroom Tyrosinase	L-DOPA	0.60 ± 0.20 (600 µM)	Not applicable	[7]
Endogenous Human Tyrosinase	Not specified	>500	Not applicable	[8]

Depigmenting Effect on Human Melanocytes:

Compound (at 0.1mM)	Depigmenting Effect after 5 Days	Reference
Dimethylmethoxy Chromanyl Palmitate (Chromabright™)	45.87%	[2]
Kojic Acid	30.24%	[2]

Mechanism of Action: Tyrosinase Inhibition

Both Dimethylmethoxy chromanyl palmitate and kojic acid exert their primary effect by inhibiting the enzymatic activity of tyrosinase.

Kojic Acid: The mechanism of kojic acid's inhibitory action is well-documented. It functions as a competitive inhibitor for the monophenolase activity and a mixed-type inhibitor for the diphenolase activity of mushroom tyrosinase.[5] Its primary mode of action involves chelating the copper ions within the active site of the tyrosinase enzyme, which are essential for its catalytic function.[9]

Dimethylmethoxy Chromanyl Palmitate: DCP also acts by inhibiting tyrosinase activity.[3] While the precise kinetic mechanism is not as extensively detailed in publicly available literature as that of kojic acid, its ability to reduce melanin production in melanocyte cultures confirms its direct impact on the melanogenesis pathway.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of tyrosinase inhibitors. Below are representative protocols for in vitro tyrosinase inhibition assays.

Mushroom Tyrosinase Inhibition Assay

This assay is a widely used initial screening method for potential tyrosinase inhibitors due to the commercial availability and stability of mushroom tyrosinase.

Materials:

• Mushroom Tyrosinase (e.g., from Agaricus bisporus)

• L-DOPA (3,4-dihydroxy-L-phenylalanine) or L-Tyrosine

• Phosphate (B84403) buffer (e.g., 50 mM, pH 6.8)

• Test compounds (Dimethylmethoxy chromanyl palmitate, Kojic Acid) dissolved in an appropriate solvent (e.g., DMSO)

• 96-well microplate reader

Procedure:

• Prepare stock solutions of the test compounds and kojic acid (as a positive control).

• In a 96-well plate, add the phosphate buffer, tyrosinase enzyme solution, and various concentrations of the test compounds or control.

• Pre-incubate the mixture for a defined period (e.g., 10 minutes) at a specific temperature (e.g., 25°C or 37°C).

• Initiate the enzymatic reaction by adding the substrate (L-DOPA or L-Tyrosine).

• Measure the formation of dopachrome (B613829) by monitoring the absorbance at a specific wavelength (typically around 475-490 nm) at regular intervals.

• Calculate the initial velocity of the reaction from the linear phase of the absorbance curve.

• The percentage of tyrosinase inhibition is calculated using the formula: ( (Control_Rate - Sample_Rate) / Control_Rate ) * 100.

• The IC50 value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity) is determined by plotting the percentage of inhibition against the inhibitor concentration.

Human Tyrosinase Inhibition Assay

To obtain more clinically relevant data, assays using human tyrosinase, either recombinant or from cell lysates, are preferred.

Materials:

• Human tyrosinase (recombinant or from melanoma cell lysate)

• L-DOPA

• Phosphate buffer (e.g., 50 mM, pH 6.8)

• Test compounds

• 96-well microplate reader

Procedure:

• Prepare human tyrosinase from a suitable source (e.g., lysate of cultured human melanoma cells).

• Follow a similar procedure as the mushroom tyrosinase assay, substituting the mushroom enzyme with the human tyrosinase preparation.

• The subsequent steps of pre-incubation, reaction initiation with L-DOPA, and absorbance measurement are carried out as described above.

• Data analysis to determine percentage inhibition and IC50 values is performed in the same manner.

Visualizing the Experimental and Biological Pathways

To further elucidate the concepts discussed, the following diagrams have been generated using the DOT language.

References

• 1. farmaciafavero.it [farmaciafavero.it]
• 2. personalcaremagazine.com [personalcaremagazine.com]
• 3. vanishbg.com [vanishbg.com]
• 4. benchchem.com [benchchem.com]
• 5. Kojic Acid Showed Consistent Inhibitory Activity on Tyrosinase from Mushroom and in Cultured B16F10 Cells Compared with Arbutins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evaluation of the Novel Synthetic Tyrosinase Inhibitor (Z)-3-(3-bromo-4-hydroxybenzylidene)thiochroman-4-one (MHY1498) In Vitro and In Silico - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ukm.my [ukm.my]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]

Validating the Non-Cytotoxic Nature of Dimethylmethoxy Chromanyl Palmitate on Melanocytes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cytotoxic effects of Dimethylmethoxy chromanyl palmitate (DMC P) on melanocytes against other common skin-lightening agents. The following sections present experimental data, detailed methodologies, and visual representations of relevant biological pathways and workflows to offer an objective evaluation for research and development purposes.

Comparative Cytotoxicity on Melanocytes

Agent	Concentration	Cell Viability (%)	Cytotoxicity Profile
Dimethylmethoxy Chromanyl Palmitate (DMC P)	Not Specified	Not Reported	Non-cytotoxic .[1]
Hydroquinone (B1673460)	Not Specified	Not Reported	Cytotoxic to melanocytes.[2]
Kojic Acid	5 µM	~100%	Low cytotoxicity at lower concentrations.[3]
50 µM	~80%	Moderate cytotoxicity at higher concentrations.[3]
Arbutin	5 µM	~100%	Low cytotoxicity at lower concentrations.[3]
50 µM	~90%	Low cytotoxicity at higher concentrations.[3]

Experimental Protocols

Two standard assays to determine the cytotoxicity of compounds on melanocytes are the MTT assay and the LDH assay.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability. In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Seeding: Plate human melanocytes in a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with varying concentrations of the test compounds (DMC P, hydroquinone, kojic acid, arbutin) and a vehicle control (e.g., DMSO). Incubate for a predetermined period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add MTT solution to each well and incubate for 3-4 hours at 37°C to allow formazan crystal formation.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized SDS-based solution) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution in each well using a microplate reader at a wavelength of 570 nm.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

LDH (Lactate Dehydrogenase) Assay

The LDH assay is a cytotoxicity assay that measures the activity of lactate (B86563) dehydrogenase released from damaged cells into the culture medium. LDH is a stable cytosolic enzyme that is released upon cell lysis, and its presence in the medium is an indicator of compromised cell membrane integrity.

Protocol:

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (steps 1 and 2).

• Supernatant Collection: After the treatment period, carefully collect the cell culture supernatant from each well.

• LDH Reaction: In a new 96-well plate, mix the collected supernatant with an LDH reaction mixture containing lactate, NAD+, and a tetrazolium salt.

• Incubation: Incubate the plate at room temperature, protected from light, for a specified time (e.g., 30 minutes). During this time, LDH in the supernatant will catalyze the conversion of lactate to pyruvate, reducing NAD+ to NADH. The NADH then reduces the tetrazolium salt to a colored formazan product.

• Absorbance Measurement: Measure the absorbance of the formazan product using a microplate reader at a wavelength of approximately 490 nm.

• Data Analysis: Determine the amount of LDH released in each treatment group and compare it to a maximum LDH release control (cells treated with a lysis buffer) to calculate the percentage of cytotoxicity.

Visualizing Experimental Workflow and Biological Pathways

To better understand the experimental process and the mechanism of action of these skin-lightening agents, the following diagrams are provided.

Cytotoxicity Assay Workflow

Melanogenesis Signaling Pathway

Conclusion

The available evidence strongly suggests that Dimethylmethoxy chromanyl palmitate is a non-cytotoxic agent for melanocytes, positioning it as a potentially safer alternative to traditional skin-lightening compounds like hydroquinone, which is known for its cytotoxic effects. Further quantitative studies directly comparing the cytotoxicity of DMC P with other agents would provide a more definitive confirmation of its superior safety profile. The provided experimental protocols and diagrams serve as a foundational resource for researchers and professionals in the field to conduct their own validation studies.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparative Study on Depigmenting Agents in Skin of Color - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Clinical trial data on the efficacy of Dimethylmethoxy chromanyl palmitate for hyperpigmentation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the clinical and in-vitro efficacy of Dimethylmethoxy Chromanyl Palmitate (DCP), a novel skin-brightening agent, against established treatments for hyperpigmentation, including hydroquinone (B1673460) and kojic acid. The information is compiled from various studies to offer a comprehensive overview for research and development purposes.

Comparative Efficacy Data

The following tables summarize the quantitative data on the efficacy of Dimethylmethoxy Chromanyl Palmitate and its alternatives in treating hyperpigmentation disorders such as melasma and solar lentigines.

Table 1: Clinical Efficacy in Melasma Treatment

Active Agent	Concentration	Study Duration	Efficacy Metric	Improvement	Citation(s)
Dimethylmethoxy Chromanyl Palmitate (Chromabright™)	Not Specified	30 Days	Melasma Improvement	48%	[1]
Dimethylmethoxy Chromanyl Palmitate (Chromabright™)	Not Specified	60 Days	Melasma Improvement	72%	[1]
Hydroquinone	4%	12 Weeks	MASI Score Reduction	20.7%	[2]
Kojic Acid	1%	Not Specified	MASI Score Improvement	58.72%	[3]
Hydroquinone + Kojic Acid	2% + 1%	Not Specified	MASI Score Improvement	71.87%	[3]
Hydroquinone + Kojic Acid + Glycolic Acid	2% + 1% + 2%	12 Weeks	MASI Score Reduction	24.20%	[4]

Table 2: Efficacy in Treating Other Hyperpigmentation

Active Agent	Concentration	Study Duration	Efficacy Metric	Improvement	Citation(s)
Dimethylmethoxy Chromanyl Palmitate (Chromabright™)	Not Specified	30 Days	Lentigines Improvement	47%	[1]

Table 3: In-Vitro Tyrosinase Inhibition

Active Agent	Concentration	Assay Type	Inhibition	Citation(s)
Dimethylmethoxy Chromanyl Palmitate (Chromabright™)	1mM	Human Tyrosinase	43%	[1]
Kojic Acid	Not Specified	Mushroom Tyrosinase	Dose-dependent	[1]

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for the replication and validation of findings. Below are representative protocols for both in-vitro and clinical evaluations of depigmenting agents.

In-Vitro Human Tyrosinase Inhibition Assay

This protocol outlines a method to assess the inhibitory effect of a compound on human tyrosinase activity using cell lysate from pigmented human melanoma cells.[3][4][5]

1. Cell Culture and Lysate Preparation:

• Culture human melanoma cells (e.g., MNT-1) to 80% confluency.
• Harvest cells and wash with phosphate-buffered saline (PBS).
• Lyse the cell pellets using a suitable lysis buffer containing protease inhibitors.
• Centrifuge the lysate to pellet cell debris and collect the supernatant containing the tyrosinase enzyme.
• Determine the protein concentration of the lysate using a standard method (e.g., Bradford assay).

2. Tyrosinase Inhibition Assay:

• Prepare a reaction mixture in a 96-well plate containing:
• Phosphate buffer (e.g., 0.1 M, pH 6.8).
• Test compound at various concentrations (dissolved in a suitable solvent like DMSO).
• A positive control inhibitor (e.g., Kojic Acid).
• A negative control (solvent only).
• Add the human melanoma cell lysate (source of tyrosinase) to each well.
• Initiate the enzymatic reaction by adding the substrate, L-3,4-dihydroxyphenylalanine (L-DOPA).
• Incubate the plate at a controlled temperature (e.g., 37°C).

3. Data Acquisition and Analysis:

• Measure the absorbance of the reaction mixture at 475 nm at regular intervals for a specified duration (e.g., 60 minutes) using a microplate reader. The increase in absorbance corresponds to the formation of dopachrome.
• Calculate the rate of reaction (change in absorbance per minute).
• Determine the percentage of tyrosinase inhibition for each concentration of the test compound compared to the negative control.
• Calculate the IC50 value (the concentration of the inhibitor that causes 50% inhibition of the enzyme activity).

Clinical Trial Protocol for Melasma Treatment

This protocol describes a representative design for a clinical trial to evaluate the efficacy and safety of a topical agent for the treatment of facial melasma.[6][7][8][9][10]

1. Study Design:

• A randomized, double-blind, placebo-controlled, or active-controlled (e.g., vs. 4% hydroquinone) study.
• A split-face design can be employed where one side of the face receives the test product and the other side receives the control.

2. Participant Selection:

• Inclusion criteria: Healthy adult males and females with a clinical diagnosis of epidermal or mixed melasma, Fitzpatrick skin types I-IV, and a baseline Melasma Area and Severity Index (MASI) score within a specified range (e.g., moderate to severe).
• Exclusion criteria: Pregnant or lactating women, individuals with other dermatological conditions on the face, and those who have used other treatments for hyperpigmentation within a specified washout period.

3. Treatment Regimen:

• Participants are randomly assigned to apply the test product or the control product to the designated areas of the face (e.g., twice daily) for a specified duration (e.g., 12 weeks).
• All participants are provided with and instructed to use a broad-spectrum sunscreen daily.

4. Efficacy and Safety Assessments:

• Primary Efficacy Endpoint: Change in MASI score from baseline to the end of the study. The MASI score assesses the area, darkness, and homogeneity of melasma.
• Secondary Efficacy Endpoints:
• Colorimetric measurements (e.g., using a Mexameter or Chromameter) to quantify changes in melanin (B1238610) and erythema.
• Standardized digital photography under consistent lighting conditions.
• Investigator's Global Assessment (IGA) and Patient's Global Assessment (PGA) of improvement.
• Safety Assessments: Monitoring and recording of any adverse events, such as erythema, scaling, burning, or itching, at each study visit.

5. Data Analysis:

• Statistical analysis is performed to compare the changes in efficacy parameters between the treatment and control groups.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental procedures is essential for a clear understanding. The following diagrams were generated using Graphviz (DOT language).

Melanogenesis Signaling Pathway

The synthesis of melanin is a complex process regulated by multiple signaling pathways. The diagram below illustrates the key molecular players and their interactions, with a focus on the central role of tyrosinase.

Caption: Key signaling pathway in melanogenesis and the inhibitory action of DCP.

Experimental Workflow for Efficacy Evaluation of Depigmenting Agents

The following diagram outlines a typical workflow for the comprehensive evaluation of a novel depigmenting agent, from in-vitro screening to clinical validation.

Caption: Workflow for evaluating the efficacy of new depigmenting agents.

References

• 1. researchgate.net [researchgate.net]
• 2. suntextreviews.org [suntextreviews.org]
• 3. Development of a human tyrosinase activity inhibition assay using human melanoma cell lysate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. ClinicalTrials.gov [clinicaltrials.gov]
• 7. ClinicalTrials.gov [clinicaltrials.gov]
• 8. A Double-Blind, Placebo Controlled Clinical Trial Evaluating the Efficacy and Safety of a New Skin Whitening Combination in Patients with Chloasma [scirp.org]
• 9. researchgate.net [researchgate.net]
• 10. mediskin.cn [mediskin.cn]

A Comparative Analysis of the Safety and Toxicological Profiles of Skin Brightening Agents: Dimethylmethoxy Chromanyl Palmitate vs. Traditional Actives

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the safety and toxicological profiles of Dimethylmethoxy Chromanyl Palmitate against commonly used skin brightening agents: Hydroquinone (B1673460), Kojic Acid, Arbutin, and Ascorbic Acid. The information is supported by experimental data and detailed methodologies to aid in the evaluation and selection of these compounds for cosmetic and therapeutic applications.

Executive Summary

The pursuit of effective and safe skin brightening agents is a cornerstone of dermatological research and cosmetic science. While traditional agents like hydroquinone have demonstrated efficacy, concerns regarding their safety have prompted the development of novel molecules. Dimethylmethoxy Chromanyl Palmitate (DCP), a synthetic molecule, has emerged as a promising alternative, exhibiting significant skin brightening effects with a favorable safety profile. This guide presents a comprehensive toxicological comparison of DCP with hydroquinone, kojic acid, arbutin, and ascorbic acid, focusing on key safety endpoints including cytotoxicity, phototoxicity, genotoxicity, and skin irritation/sensitization.

Comparative Toxicological Data

The following tables summarize the available quantitative and qualitative data for each brightening agent across various toxicological assays.

Table 1: In Vitro Cytotoxicity Data

Brightening Agent	Cell Line	Assay	IC50 Value	Cytotoxicity Summary
Dimethylmethoxy Chromanyl Palmitate	Human Epidermal Keratinocytes, 3T3 Fibroblasts	MTT Assay	Not Specified	No significant cytotoxicity observed at tested concentrations[1][2].
Hydroquinone	B16F10 Melanoma	MTT Assay	~50 µM (48h)	Exhibits significant cytotoxicity to various cancer cell lines[3]. Its cytotoxicity in melanocytes is mediated by tyrosinase activity[4].
Kojic Acid	B16F10 Melanoma	CCK-8 Assay	>700 µM	Does not affect cell viability at concentrations up to 700 µM[2].
Arbutin (β-Arbutin)	B16 Murine Melanoma	MTT Assay	~3.85 mM (72h, acetylated arbutin)	Generally considered to have low cytotoxicity at effective concentrations for melanogenesis inhibition[5]. Some studies indicate cytotoxicity at higher concentrations[1].
Ascorbic Acid	B16F10 Melanoma	MTT Assay	Not Specified	Generally considered non-cytotoxic to skin cells and may even promote proliferation[6][7].

Table 2: Phototoxicity, Genotoxicity, and Skin Sensitization Data

Brightening Agent	Phototoxicity (3T3 NRU Assay)	Genotoxicity (Ames Test)	Skin Irritation/Sensitization (HRIPT)
Dimethylmethoxy Chromanyl Palmitate	Non-phototoxic[1][2].	Non-mutagenic[1][8].	No irritation or sensitization at 2% in 100 volunteers[1].
Hydroquinone	Data not readily available in reviewed sources.	Mutagenic to mammalian cells[9].	Can cause skin irritation, erythema, and contact dermatitis[9][10].
Kojic Acid	Data not readily available in reviewed sources.	Not specified.	Can cause contact dermatitis, redness, and irritation, especially at concentrations >1%[10].
Arbutin	Data not readily available in reviewed sources.	Aloesin, a compound sometimes used with arbutin, is non-genotoxic[11].	Generally considered less irritating than hydroquinone[11].
Ascorbic Acid	Data not readily available in reviewed sources.	Not specified.	Excellent safety profile with low irritation potential, though high concentrations (>20%) might cause some irritation.

Mechanism of Action in Melanogenesis

The primary mechanism for most skin brightening agents involves the inhibition of tyrosinase, the key enzyme in melanin (B1238610) synthesis. However, the specific interactions with the melanogenesis signaling pathway can vary.

References

• 1. alfaspa.ua [alfaspa.ua]
• 2. farmaciafavero.it [farmaciafavero.it]
• 3. researchgate.net [researchgate.net]
• 4. Phototoxicity - PETA Science Consortium International e.V. [thepsci.eu]
• 5. biohope.com.cn [biohope.com.cn]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Dimethylmethoxy Chromanyl Palmitate Ingredient Allergy Safety Information [skinsafeproducts.com]
• 8. esbalabs.com [esbalabs.com]
• 9. scantox.com [scantox.com]
• 10. The human repeated insult patch test in the 21st century: a commentary - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Signaling Pathways in Melanogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vivo Validation of Dimethylmethoxy Chromanyl Palmitate's Photoprotective Efficacy: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo photoprotective performance of Dimethylmethoxy chromanyl palmitate (DMC P), a novel antioxidant and skin-brightening agent. While direct, publicly available in vivo data on its acute photoprotective effects, such as erythema and sunburn cell reduction, is limited, this document synthesizes the available clinical and in vitro evidence to offer a comprehensive overview. The performance of DMC P is discussed in the context of its antioxidant properties and compared with established photoprotective strategies.

Executive Summary

Dimethylmethoxy chromanyl palmitate (commercially known as Chromabright™ or Lipochroman-6) is a synthetic molecule designed for its skin brightening and antioxidant properties.[1][2] In vitro studies have demonstrated its capacity to protect human epidermal keratinocytes from UV-induced damage, suggesting a photoprotective effect.[3][4] A clinical study on a sunscreen formulation containing Dimethylmethoxy Chromanol (the active component of DMC P) in combination with Spirulina showed significant improvements in skin pigmentation, collagen degradation, and skin elasticity over 84 days of use compared to the sunscreen alone, indicating long-term benefits against photoaging.[5] However, there is a lack of published in vivo studies that directly quantify its efficacy in reducing acute UV-induced endpoints like erythema and the formation of sunburn cells, which are critical measures of photoprotection. This guide presents the available data and outlines the established experimental protocols for assessing these key photoprotective metrics.

Comparative Data

The following table summarizes the available data for Dimethylmethoxy chromanyl palmitate and provides a comparative context with other photoprotective approaches.

Parameter	Dimethylmethoxy Chromanyl Palmitate (DMC P)	Alternative Photoprotective Agents (e.g., Vitamin E, Botanical Extracts)	Supporting Evidence
Erythema Reduction	No direct in vivo data available. A clinical study on a formulation containing Dimethylmethoxy Chromanol reported an 18.29% reduction in skin redness after 4 weeks of use, but this was in the context of general skin health and not a direct measure of UV-induced erythema.[6]	Caffeic and ferulic acids have been shown in vivo to significantly protect the skin against UVB-induced erythema.[7] Red orange extract also demonstrated a protective effect against UVB-induced erythema in human volunteers.[8]	[6][7][8]
Sunburn Cell (SBC) Formation	No in vivo data available. In vitro studies indicate a photoprotective effect on keratinocytes, suggesting a potential to reduce SBCs.[3][4]	Sunburn cells are keratinocytes undergoing apoptosis due to UV damage.[9] Their formation is a key marker of photodamage.	[3][4][9]
DNA Damage Protection	Pre-clinical models suggest that Dimethylmethoxy Chromanol can help prevent irreversible DNA damage.[10]	The level of DNA photodamage is a major determinant of sunburn cell induction.[9] Methods exist for the direct measurement of UV-induced DNA damage (e.g., thymine (B56734) dimers) in human skin in vivo.[11][12]	[9][10][11][12]
Antioxidant Activity	Demonstrates potent antioxidant activity by scavenging reactive oxygen species (ROS), reactive nitrogen species (RNS), and reactive carbonyl species (RCS).[10] It is suggested to be a more potent antioxidant than α-tocopherol (Vitamin E).[1]	Vitamin E is a well-known antioxidant that protects the skin from oxidative stress.[13] Carotenoids like lycopene (B16060) and astaxanthin (B1665798) also exhibit strong antioxidant and photoprotective effects.[14][15]	[1][10][13][14][15]
Long-Term Photoaging	A sunscreen containing Dimethylmethoxy Chromanol and Spirulina significantly improved skin pigmentation, reduced collagen degradation, and enhanced skin elasticity after 84 days of use in vivo.[5]	Natural extracts are often included in sunscreens to provide additional protection against photoaging.[16]	[5][16]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of photoprotective effects. Below are standardized protocols for key in vivo experiments.

In Vivo Erythema Assessment

Objective: To evaluate the capacity of a topical agent to reduce skin reddening (erythema) induced by ultraviolet (UV) radiation.

Protocol:

• Subject Recruitment: Healthy volunteers with specific Fitzpatrick skin types are recruited.

• Test Sites: Demarcated areas are marked on the subject's back or volar forearm.

• Minimal Erythema Dose (MED) Determination: The MED, the lowest UV dose that produces perceptible erythema 16-24 hours after exposure, is determined for each subject on unprotected skin.

• Product Application: The test product (e.g., a cream containing DMC P) and a placebo/control are applied to the designated test sites at a standardized quantity (typically 2 mg/cm²).

• UV Irradiation: After a specified waiting period, the test sites are exposed to a series of increasing UV doses, usually multiples of the individual's MED.

• Erythema Evaluation: Erythema is visually assessed at 16-24 hours post-irradiation. Instrumental measurements can also be taken using a chromameter or a reflectance spectrophotometer to quantify the 'a*' value (redness).

• Data Analysis: The reduction in erythema at treated sites compared to control sites is calculated.

Sunburn Cell (SBC) Quantification

Objective: To quantify the number of apoptotic keratinocytes (sunburn cells) in the epidermis following UV exposure.

Protocol:

• Subject and Test Site Preparation: Similar to the erythema assessment protocol.

• UV Exposure: Test sites are irradiated with a suberythemal or minimally erythematous dose of UV radiation.

• Biopsy: At 24 hours post-irradiation, punch biopsies (typically 3-4 mm) are taken from the irradiated and control skin sites.

• Histological Processing: The biopsy samples are fixed in formalin, embedded in paraffin, and sectioned.

• Staining: Sections are stained with Hematoxylin and Eosin (H&E). Sunburn cells are identified by their characteristic morphology: a shrunken, eosinophilic cytoplasm and a condensed, pyknotic nucleus.

• Quantification: The number of sunburn cells per unit length of the epidermis is counted under a microscope.[17]

• Data Analysis: The reduction in the number of sunburn cells in the product-treated sites is compared to the control sites.

In Vivo DNA Damage Assessment

Objective: To measure the extent of UV-induced DNA damage and the protective effect of a topical agent.

Protocol:

• Subject and Test Site Preparation: As per the previous protocols.

• UV Exposure: Test sites are exposed to a suberythemal dose of UV radiation.

• Biopsy: Skin biopsies are collected at various time points after irradiation to assess both damage and repair.

• Immunohistochemistry: The skin sections are stained with antibodies specific for UV-induced DNA photoproducts, most commonly cyclobutane (B1203170) pyrimidine (B1678525) dimers (CPDs) or thymine dimers.[12][18]

• Image Analysis: The stained sections are analyzed using microscopy and image analysis software to quantify the intensity of the staining, which correlates with the amount of DNA damage.

• Data Analysis: The level of DNA damage in the treated sites is compared to that in the control sites.

Mandatory Visualizations

Signaling Pathways in UV-Induced Skin Damage

Caption: UV radiation triggers multiple signaling cascades leading to skin damage.

Experimental Workflow for In Vivo Photoprotection Study

Caption: A typical workflow for an in vivo study assessing photoprotective efficacy.

References

• 1. happi.com [happi.com]
• 2. US8221746B2 - Antioxidant for use in cosmetic, medicated and pharmaceutical preparations - Google Patents [patents.google.com]
• 3. farmaciafavero.it [farmaciafavero.it]
• 4. personalcaremagazine.com [personalcaremagazine.com]
• 5. researchgate.net [researchgate.net]
• 6. Combination of dimethylmethoxy chromanol and turmeric root extract synergically attenuates ultraviolet‐induced oxidative damage by increasing endogenous antioxidants in HaCaT cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In vitro and in vivo evaluation of caffeic and ferulic acids as topical photoprotective agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vitro antioxidant activity and in vivo photoprotective effect of a red orange extract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The molecular determinants of sunburn cell formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Dimethylmethoxy Chromanol (Lipochroman-6) [benchchem.com]
• 11. tandfonline.com [tandfonline.com]
• 12. DNA damage in UV-irradiated human skin in vivo: automated direct measurement by image analysis (thymine dimers) compared with indirect measurement (unscheduled DNA synthesis) and protection by 5-methoxypsoralen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Frontiers | Oral Photoprotection: Effective Agents and Potential Candidates [frontiersin.org]
• 15. mdpi.com [mdpi.com]
• 16. The use of natural extracts with photoprotective activity: a 2015-2023 patent prospection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. academic.oup.com [academic.oup.com]

The Whole is Greater Than the Sum of Its Parts: A Comparative Guide to the Synergistic Effects of Dimethylmethoxy Chromanyl Palmitate with Other Antioxidants

For Immediate Release – In the continuous pursuit of advanced dermatological solutions, the focus on antioxidant synergy has become paramount for developing next-generation skincare and therapeutic agents. This guide provides a comprehensive comparison of the synergistic antioxidant effects of Dimethylmethoxy chromanyl palmitate (DMC P), a stable Vitamin E analog, when combined with other potent antioxidants. By examining the quantitative enhancements in cellular protection and the underlying biochemical pathways, we offer researchers, scientists, and drug development professionals a data-driven overview of these powerful combinations.

Dimethylmethoxy chromanyl palmitate, also known by the trade name Lipochroman®, is a formidable antioxidant in its own right, engineered for superior stability and bioavailability.[1] Its primary mechanism involves scavenging a wide range of reactive oxygen species (ROS) and reactive nitrogen species (RNS), which are key drivers of cellular damage and skin aging.[2] However, emerging research indicates that its efficacy is significantly amplified when strategically paired with other antioxidants, creating a multi-pronged defense against oxidative stress.

I. Synergistic Upregulation of Endogenous Antioxidants: DMC P with Turmeric Root Extract

A pivotal study has demonstrated a significant synergistic interaction between Dimethylmethoxy chromanol (DMC, the active form of DMC P) and Turmeric Root Extract (TRE). This combination doesn't just provide exogenous antioxidant protection; it actively boosts the skin's own defense mechanisms by upregulating key antioxidant enzymes. The synergy is most pronounced at a specific 1:1 weight ratio, leading to a marked increase in the activity of Superoxide Dismutase (SOD) and the expression of NAD(P)H Quinone Oxidoreductase 1 (NQO1).[2]

Quantitative Data Summary: DMC + TRE

The following table summarizes the key quantitative findings from an in vitro study on human keratinocytes (HaCaT cells) exposed to UVB radiation.

Metric	Treatment Group	Result vs. Individual Components
SOD Activity Enhancement	DMC + TRE (1:1 Ratio)	> 1-fold increase compared to DMC or TRE alone[2]
NQO1 Expression	DMC + TRE (1:1 Ratio)	> 50% increase compared to DMC or TRE alone[2]
Clinical Skin Lightening	Serum with DMC + TRE	7.16% improvement after 28 days[2]
Clinical Redness Reduction	Serum with DMC + TRE	18.29% reduction after 28 days[2]

Signaling Pathway: The Nrf2/ARE Axis

The synergistic effect of DMC and TRE is mediated through the activation of the Nrf2/ARE signaling pathway, the master regulator of the cellular antioxidant response.[2] Under oxidative stress (e.g., from UV radiation), the transcription factor Nrf2 is released from its inhibitor, Keap1. It then translocates to the nucleus, binds to the Antioxidant Response Element (ARE), and initiates the transcription of protective genes, including those for SOD and NQO1.[2] The combination of DMC and TRE appears to amplify this activation signal more effectively than either compound alone.

References

• 1. Dimethylmethoxy Chromanyl Palmitate Used in Skincare Cosmetics - Industry News - News [mobelbiochem.com]
• 2. Combination of dimethylmethoxy chromanol and turmeric root extract synergically attenuates ultraviolet‐induced oxidative damage by increasing endogenous antioxidants in HaCaT cells - PMC [pmc.ncbi.nlm.nih.gov]

Stability of Dimethylmethoxy Chromanyl Palmitate Versus Other Vitamin C Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The pursuit of stable and effective antioxidant compounds is a cornerstone of dermatological and cosmetic research. While L-ascorbic acid is the most biologically active form of vitamin C, its inherent instability in formulation presents a significant challenge. This has led to the development of numerous derivatives, each with a unique stability profile. This guide provides a comparative analysis of the stability of a novel molecule, Dimethylmethoxy Chromanyl Palmitate (DCP), against established vitamin C derivatives, supported by available data and experimental context.

Overview of Vitamin C Derivatives

Vitamin C derivatives are designed to overcome the oxidative instability of pure L-ascorbic acid, thereby extending shelf-life and ensuring potency upon application. The most common derivatives include ascorbyl palmitate (AP), sodium ascorbyl phosphate (B84403) (SAP), and magnesium ascorbyl phosphate (MAP). Dimethylmethoxy chromanyl palmitate, commercially known as Chromabright™, is a newer entrant primarily marketed for its skin-brightening and photoprotective effects, with claims of high stability.

Comparative Stability Analysis

Dimethylmethoxy Chromanyl Palmitate (DCP) Stability Profile

Technical data sheets and product information dossiers for Chromabright™ assert that it is a "very safe and stable active ingredient in formulations" with "reliable stability in the final formula".[1][2] A recommended shelf life of 30 months is suggested when stored in a clean, cool, and dark place.[3] It is also claimed to be more effective in its depigmenting activity than Magnesium Ascorbyl Phosphate (MAP) and Kojic Acid.[1][4][5] While these claims are promising, the absence of publicly available quantitative degradation kinetics under various stress factors (e.g., temperature, UV exposure, pH) makes a direct, data-driven comparison challenging.

Stability of Common Vitamin C Derivatives

Studies comparing ascorbyl palmitate, sodium ascorbyl phosphate, and magnesium ascorbyl phosphate have consistently shown that the phosphorylated derivatives (SAP and MAP) are significantly more stable than the esterified ascorbyl palmitate.[6][7]

Table 1: Comparative Stability of Common Vitamin C Derivatives

Derivative	Chemical Class	General Stability Characteristics	Supporting Data Insights
Ascorbyl Palmitate (AP)	Ester	Considered the least stable among common derivatives. Prone to hydrolysis and oxidation, especially when exposed to light and in the presence of oxygen.[6][7]	In one study, microemulsions containing ascorbyl palmitate showed significant degradation, accelerated by light. Long-term stability was deemed inadequate for this derivative in the tested formulations.[7]
Sodium Ascorbyl Phosphate (SAP)	Phosphorylated Ester	Exhibits good stability in formulations, particularly at neutral pH.[6]	Shown to be more stable than ascorbyl palmitate in topical microemulsions.[7] It is also considered one of the most stable forms of Vitamin C when compared directly against ascorbic acid and other derivatives like ascorbyl palmitate and magnesium ascorbyl phosphate.
Magnesium Ascorbyl Phosphate (MAP)	Phosphorylated Ester	Known for its stability in formulations, especially at a pH greater than 7.[6]	Studies indicate it is significantly more stable than ascorbyl palmitate. The phosphate group protects the molecule from degradation.[7]

Experimental Protocols for Stability Testing

To ensure a comprehensive understanding of a compound's stability, a series of standardized tests are typically performed. These "forced degradation" or "stress" studies are crucial in pharmaceutical and cosmetic development.

General Protocol for Temperature Stability Testing

• Sample Preparation: Prepare identical formulations containing the active ingredient (e.g., 1% w/w of the vitamin C derivative in a standardized cream or solution).

• Storage Conditions: Store the samples in controlled-environment chambers at various temperatures (e.g., 4°C, 25°C/60% RH, 40°C/75% RH).

• Time Points: Withdraw samples at predetermined time intervals (e.g., 0, 1, 2, 4, 8, and 12 weeks).

• Analysis: Quantify the remaining active ingredient at each time point using a stability-indicating method, typically High-Performance Liquid Chromatography (HPLC).

• Data Evaluation: Plot the concentration of the active ingredient versus time to determine the degradation kinetics and calculate the half-life (t½) at each temperature.

General Protocol for Photostability Testing

• Sample Preparation: Prepare formulations as described for temperature stability.

• Exposure Conditions: Expose the samples to a controlled source of UV-Vis light that mimics sunlight (e.g., using a Xenon arc lamp in a photostability chamber). A control group should be kept in the dark under the same temperature and humidity conditions.

• Time Points: Withdraw samples at various light exposure intervals.

• Analysis: Analyze the samples using HPLC to determine the concentration of the remaining active ingredient.

• Data Evaluation: Compare the degradation of the light-exposed samples to the dark control to assess the impact of light on stability.

Visualizing Experimental Workflows

The following diagrams illustrate the typical workflows for conducting stability studies.

Workflow for Temperature Stability Testing

Workflow for Photostability Testing

Conclusion

Based on available information, Dimethylmethoxy chromanyl palmitate is purported to be a highly stable molecule suitable for cosmetic formulations. However, for a definitive and objective comparison, there is a clear need for independent, quantitative studies that directly compare its stability against established vitamin C derivatives like sodium ascorbyl phosphate and magnesium ascorbyl phosphate under identical, rigorous experimental conditions. For researchers and formulators, while the claims for DCP are compelling, the proven stability of phosphorylated vitamin C derivatives like SAP and MAP currently provides a more evidence-based choice for developing stable and effective antioxidant skincare products.

References

• 1. specialchem.com [specialchem.com]
• 2. esbalabs.com [esbalabs.com]
• 3. alfaspa.ua [alfaspa.ua]
• 4. farmaciafavero.it [farmaciafavero.it]
• 5. Dimethylmethoxy Chromanyl Palmitate | Chromabright™ | Cosmetic Ingredients Guide [ci.guide]
• 6. US20130195925A1 - Anti aging application and method for treating aging - Google Patents [patents.google.com]
• 7. Stability of vitamin C derivatives in solution and topical formulations - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling Dimethylmethoxy chromanyl palmitate

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT PROFESSIONALS

This document provides crucial safety and logistical information for the handling and disposal of Dimethylmethoxy Chromanyl Palmitate, a cosmetic ingredient valued for its skin-brightening and photoprotective properties. Adherence to these guidelines is essential for maintaining a safe laboratory environment.

Dimethylmethoxy Chromanyl Palmitate, particularly under the trade name CHROMABRIGHT®, is not classified as a hazardous substance when handled in accordance with good industrial hygiene and safety practices.[1] Extensive testing has shown it to be non-cytotoxic, non-irritating, and to have a completely safe profile for cosmetic applications.[2][3]

Personal Protective Equipment (PPE)

While Dimethylmethoxy Chromanyl Palmitate is considered safe for its intended cosmetic use, standard laboratory PPE is recommended to minimize exposure and ensure safe handling.

PPE Category	Item	Specifications	Rationale
Hand Protection	Nitrile Gloves	Powder-free	Prevents direct skin contact and potential, though unlikely, irritation or allergic reaction.[4]
Eye Protection	Safety Glasses or Goggles	ANSI Z87.1 approved	Protects eyes from accidental splashes or airborne particles of the powder.
Body Protection	Laboratory Coat	Standard	Prevents contamination of personal clothing.
Respiratory Protection	Not generally required	N/A	Not necessary under normal handling conditions with adequate ventilation. If creating aerosols or significant dust, a dust mask may be used as a precaution.

Operational Plan: Step-by-Step Handling Procedures

1. Preparation:

• Ensure a clean and well-ventilated workspace.

• Assemble all necessary equipment, including weigh boats, spatulas, and containers for formulation.

• Don the appropriate PPE as outlined in the table above.

2. Weighing and Measuring:

• Handle Dimethylmethoxy Chromanyl Palmitate powder carefully to minimize dust generation.

• Use a dedicated, clean spatula for transferring the powder.

• Weigh the desired amount in a clean, tared weigh boat on a calibrated analytical balance.

3. Formulation and Mixing:

• Dimethylmethoxy Chromanyl Palmitate is oil-soluble.[5] It should be added to the oil phase of a formulation.

• Gently heat the oil phase to the recommended temperature to facilitate dissolution, if the formulation protocol requires it.

• Stir the mixture until the Dimethylmethoxy Chromanyl Palmitate is fully dissolved. Avoid splashing.

4. Storage:

• Store Dimethylmethoxy Chromanyl Palmitate in a tightly sealed container.

• Keep the container in a cool, dry, and dark place to ensure its stability.[6]

Disposal Plan

• Unused Product: Dispose of unused Dimethylmethoxy Chromanyl Palmitate and its container as non-hazardous waste, in accordance with local, state, and federal regulations.

• Contaminated Materials: Dispose of gloves, weigh boats, and other disposable materials that have come into contact with the chemical as standard laboratory waste.

• Spills: In case of a spill, sweep up the powder carefully to avoid creating dust. Clean the area with an appropriate solvent and dispose of the cleaning materials in the regular laboratory waste.

Diagram: Workflow for Handling Dimethylmethoxy Chromanyl Palmitate

Caption: Logical workflow for the safe handling of Dimethylmethoxy Chromanyl Palmitate.

References

• 1. biohope.com.cn [biohope.com.cn]
• 2. esbalabs.com [esbalabs.com]
• 3. farmaciafavero.it [farmaciafavero.it]
• 4. Is Dimethylmethoxy Chromanyl Palmitate Safe? - Herbal Extracts/Nutritional Supplements - News [sxytbio.com]
• 5. Кытай диметилметокси хроманил пальмитатты өндүрүүчүлөр жеткирүүчүлөр фабрикасы - сатуу үчүн диметилметокси хроманил пальмитатты сатып алыңыз - Чен Ланг [ky.chenlangbio.com]
• 6. alfaspa.ua [alfaspa.ua]